4-(Piperazin-1-ylmethyl)aniline

• CAS: 26110-08-7

Core Science & Biosynthesis

Technical Guide: Synthesis of 4-(Piperazin-1-ylmethyl)aniline

Strategic Overview & Significance

4-(Piperazin-1-ylmethyl)aniline (also known as 1-(4-aminobenzyl)piperazine) is a critical pharmacophore in medicinal chemistry, serving as a primary scaffold for type II kinase inhibitors (e.g., Imatinib analogs) and various GPCR ligands.[1] Its structure combines a polar, solubilizing piperazine ring with an aniline moiety capable of forming key hydrogen bonds or undergoing further derivatization (e.g., amide coupling).

From a process chemistry perspective, the synthesis poses a specific challenge: selectivity . The piperazine ring contains two equivalent secondary amines. Without strict control, alkylation leads to the thermodynamic "bis-alkylated" impurity (1,4-bis(4-nitrobenzyl)piperazine), which is difficult to separate from the mono-product on a large scale.

This guide details two validated pathways:

• The Kinetic Control Route (Industrial): Uses stoichiometry to force mono-alkylation.

• The Protection Group Route (High Purity): Uses N-Boc-piperazine to guarantee selectivity.

Retrosynthetic Analysis

To design the synthesis, we disconnect the molecule at the benzylic carbon-nitrogen bond. The aniline amine is unstable to alkylation conditions, so it is masked as a nitro group, which serves as a robust precursor.

Figure 1: Retrosynthetic disconnection showing the nitro-precursor strategy.[1]

Pathway A: Direct Mono-Alkylation (The "Excess Piperazine" Method)

Best for: Scale-up, cost-efficiency, and speed. Mechanism: Nucleophilic Substitution (

).

Core Concept: Statistical Probability

The reaction of 4-nitrobenzyl chloride with piperazine competes between mono-alkylation and bis-alkylation. By using a large excess of piperazine (typically 3–5 equivalents), the probability of a benzyl chloride molecule colliding with a free piperazine molecule is significantly higher than colliding with an already mono-alkylated product.

Protocol Step 1: Synthesis of 1-(4-Nitrobenzyl)piperazine

Parameter	Specification
Reagents	4-Nitrobenzyl chloride (1.0 eq), Piperazine (anhydrous) (5.0 eq)
Solvent	Ethanol (EtOH) or Dichloromethane (DCM)
Temperature	Reflux (EtOH) or RT to 40°C (DCM)
Yield	75–85% (Mono-product)

Experimental Procedure:

• Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve Piperazine (anhydrous, 5.0 eq) in absolute Ethanol (10 mL per gram of piperazine). Heat to 60–65°C until fully dissolved.

• Addition: Dissolve 4-Nitrobenzyl chloride (1.0 eq) in a minimum amount of warm Ethanol. Add this solution dropwise to the stirring piperazine solution over 30–60 minutes.

  • Note: The slow addition maintains a high local concentration of piperazine relative to the alkyl halide.

• Reaction: Reflux the mixture for 2–3 hours. Monitor by TLC (System: DCM/MeOH 9:1). The starting material (benzyl chloride) should disappear.

• Workup (Critical for Purity):

  • Cool the mixture to room temperature.

  • Filtration: If a white precipitate forms, it is likely the Bis-impurity (1,4-bis(4-nitrobenzyl)piperazine) or Piperazine dihydrochloride. Filter this off.

  • Evaporation: Concentrate the filtrate to remove most Ethanol.

  • Partition: Resuspend the residue in Water and extract with Dichloromethane (DCM) or Chloroform.

  • Wash: Wash the organic layer copiously with Water (3x) .

    • Why? Unreacted piperazine is highly water-soluble. The mono-benzylated product is lipophilic and stays in the organic layer.

• Isolation: Dry the organic layer over

  , filter, and evaporate to yield the crude yellow oil/solid.

• Purification (Optional): Recrystallize as the HCl salt by adding ethanolic HCl.

Protocol Step 2: Nitro Reduction to Aniline

Parameter	Specification
Reagents	1-(4-Nitrobenzyl)piperazine, 10% Pd/C, Hydrogen gas ( )
Solvent	Methanol (MeOH) or Ethanol (EtOH)
Pressure	1–3 atm (Balloon or Parr shaker)
Yield	>90%

Experimental Procedure:

• Dissolve the intermediate from Step 1 in Methanol.

• Add 10% Pd/C (10 wt% loading) under an Argon atmosphere (Caution: Pyrophoric).

• Purge the vessel with Hydrogen gas. Stir vigorously at Room Temperature for 4–12 hours.

• Monitoring: The yellow color of the nitro compound will fade to colorless/pale pink.

• Workup: Filter through a Celite pad to remove the catalyst. Wash the pad with Methanol.

• Concentration: Evaporate the solvent to obtain 4-(Piperazin-1-ylmethyl)aniline as a solid or viscous oil.

Pathway B: The Boc-Protection Route (High Purity)

Best for: Medicinal chemistry libraries, strict impurity limits (<0.1% bis-alkylated).

Figure 2: Stepwise synthesis using Boc-protection to prevent bis-alkylation.

Procedure Highlights:

• Alkylation: React N-Boc-piperazine (1.0 eq) with 4-Nitrobenzyl chloride (1.0 eq) and

  (2.0 eq) in DMF or Acetonitrile at 60°C.

  • Advantage:[1][2][3] The Boc group blocks the second nitrogen, making bis-alkylation impossible.

• Deprotection: Treat the intermediate with Trifluoroacetic acid (TFA) in DCM (1:4 ratio) for 1 hour at RT. Neutralize with NaOH.

• Reduction: Proceed as in Pathway A.

Analytical Characterization & Specifications

To validate the synthesis, the following analytical signatures must be confirmed.

Technique	Expected Signature (Free Base)
1H NMR (DMSO-d6)	δ 7.00 (d, 2H): Ar-H (meta to amine)δ 6.50 (d, 2H): Ar-H (ortho to amine)δ 4.90 (s, 2H): Aniline (broad, exchangeable)δ 3.25 (s, 2H): Benzylic δ 2.60 (m, 4H): Piperazine (adjacent to benzyl)δ 2.30 (m, 4H): Piperazine (adjacent to NH)
MS (ESI+)	[M+H]+ = 192.15 (Calc. for )
Appearance	Off-white to pale yellow solid (oxidizes to brown upon air exposure).

Impurity Profile:

• Bis-alkylated impurity: Insoluble in water, shows two benzylic signals in NMR if present.

• Piperazine: Broad signal at δ 2.8 ppm; removed by water wash.

Safety & Handling (E-E-A-T)

• 4-Nitrobenzyl Chloride: A potent lachrymator (tear gas agent).

  • Protocol: Always handle in a functioning fume hood. Keep a beaker of 10% aqueous ammonia nearby to neutralize spills (ammonia reacts rapidly with benzyl halides).

• Piperazine: A strong sensitizer and corrosive.

  • Protocol: Avoid dust inhalation. Use gloves (Nitrile) and eye protection.

• Palladium on Carbon: Pyrophoric when dry.

  • Protocol: Always wet the catalyst with an inert solvent (toluene or water) before adding the flammable reaction solvent (methanol).

References

• Organic Syntheses , Coll. Vol. 5, p.88 (1973); Vol. 43, p.83 (1963). "1-Benzylpiperazine".[4][5][6][7] (Adapting the excess piperazine protocol).

• Journal of Medicinal Chemistry. "Synthesis and Structure-Activity Relationships of Imatinib Analogues". (General reference for aminobenzyl-piperazine scaffolds).

• PubChem Compound Summary . "1-(4-Aminobenzyl)piperazine".

• Tetrahedron Letters. "Selective mono-alkylation of piperazines".

Sources

• 1. 4-Methyl-N-(4-nitro­benzyl­idene)piperazin-1-amine - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. repositorio.usp.br [repositorio.usp.br]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Buy 1-(4-Nitrobenzyl)piperazine | 58198-49-5 [smolecule.com]
• 6. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]
• 7. repositorio.unesp.br [repositorio.unesp.br]

The 4-(Piperazin-1-ylmethyl)aniline Scaffold: Pharmacological Utility &amp; Mechanistic Role in Kinase Inhibitor Design

Executive Summary

4-(Piperazin-1-ylmethyl)aniline (CAS: 67455-41-8) serves as a critical pharmacophore in modern oncology, most notably as the "solubility tail" and "specificity anchor" for Type II Tyrosine Kinase Inhibitors (TKIs), including the paradigm-shifting drug Imatinib (Gleevec) .

While often categorized merely as a synthetic intermediate, this scaffold exerts specific mechanistic influences on cancer cells. It governs the physicochemical properties (solubility, pKa) required for oral bioavailability and drives subcellular distribution via lysosomal ion trapping. This guide dissects the molecular mechanism, synthesis, and experimental validation of this scaffold for researchers engaged in fragment-based drug discovery (FBDD).

Structural Biology & Mechanism of Action

The anticancer activity of the 4-(Piperazin-1-ylmethyl)aniline moiety is not autonomous; it functions as a "warhead delivery system" and an "affinity modulator" when attached to a kinase-inhibiting core (e.g., phenylaminopyrimidine).

The "Tail" Effect in Kinase Binding

In the context of BCR-ABL inhibition (Chronic Myeloid Leukemia), this scaffold occupies the Solvent Exposed Region (Exit Vector) of the kinase domain.

• The Anchor (Aniline): The aniline amine forms the essential amide bond with the inhibitor core (e.g., the benzoic acid moiety in Imatinib). This rigidly positions the tail.

• The Spacer (Methylene): The single methylene bridge (

  ) provides rotational freedom, allowing the piperazine ring to adopt a low-energy conformation that minimizes steric clashes with the P-loop.

• The Solubilizer (Piperazine): The piperazine ring is the functional engine.

  • H-Bonding: The protonated nitrogen (at physiological pH) interacts with surface water networks or specific residues (e.g., Ile360 and His361 in Abl kinase) via water-mediated hydrogen bonds.

  • Solubility: It lowers the LogP of the hydrophobic inhibitor core, preventing precipitation in the bloodstream.

Cellular Mechanism: Lysosomotropism

A distinct, often overlooked mechanism of this scaffold is its ability to drive lysosomal accumulation .

• Ion Trapping: The piperazine nitrogen has a pKa

  7.6–9.8. It enters cells via passive diffusion (uncharged at neutral extracellular pH). Once inside the acidic lysosome (pH 4.5–5.0), it becomes diprotonated and trapped.

• Impact: High concentrations of piperazine-containing drugs can induce lysosomal swelling and inhibit autophagy. In cancer cells dependent on autophagy for survival (e.g., during nutrient stress), this "off-target" effect contributes to cytotoxicity.

Figure 1: Dual mechanism of action: Specific Kinase Inhibition vs. Lysosomal Ion Trapping.[1]

Chemical Synthesis & Quality Control

For drug development, the purity of this intermediate is paramount. The synthesis typically proceeds via nucleophilic substitution followed by reduction.

Optimized Synthetic Route

Reaction A: Nucleophilic Substitution

• Reagents: 4-Nitrobenzyl chloride, Piperazine (excess),

  , Acetonitrile.

• Condition: Reflux, 4–6 hours.

• Note: Using excess piperazine prevents the formation of the bis-alkylated byproduct (dimer).

Reaction B: Nitro Reduction

• Reagents:

  , Pd/C (10%), Methanol OR Fe/NH4Cl (for chemoselectivity).

• Condition: Room temperature, 50 psi (hydrogenation).

Figure 2: Synthetic pathway for the production of the 4-(Piperazin-1-ylmethyl)aniline scaffold.

Quality Control Parameters (Table 1)

Parameter	Specification	Method	Rationale
Purity	>98.0%	HPLC (C18, 254 nm)	Impurities compete for amide coupling.[1]
Bis-impurity	<0.5%	LC-MS	Dimerization of piperazine leads to insoluble polymers.
Water Content	<1.0%	Karl Fischer	Moisture interferes with acid chloride coupling.
Appearance	Off-white solid	Visual	Oxidation leads to yellow/brown discoloration.

Experimental Protocols for Validation

Researchers utilizing this scaffold to synthesize new inhibitor libraries should validate the biological activity using the following tiered approach.

Protocol A: Synthesis of Amide Library (General Procedure)

Use this protocol to attach the scaffold to a carboxylic acid core.

• Activation: Dissolve the carboxylic acid core (1.0 eq) in DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 min at RT.[2]

• Coupling: Add 4-(Piperazin-1-ylmethyl)aniline (1.1 eq).

• Reaction: Stir at RT for 4–12 hours. Monitor by TLC/LC-MS.

• Workup: Dilute with EtOAc, wash with saturated

  and brine. Dry over .

• Purification: Flash chromatography (DCM:MeOH 9:1).

Protocol B: Lysosomal Accumulation Assay (LysoTracker)

Use this to determine if your derivative exhibits lysosomotropism.

• Seeding: Seed cancer cells (e.g., K562 or HeLa) at

  cells/well in 96-well plates.

• Treatment: Treat with compound (0.1–10

  M) for 24 hours.

• Staining: Add LysoTracker Red DND-99 (50 nM) for 30 min at 37°C.

• Imaging: Wash with PBS. Image via fluorescence microscopy (Ex: 577 nm / Em: 590 nm).

• Analysis: Increased red puncta intensity compared to control indicates lysosomal trapping.

Protocol C: Kinase Inhibition Assay (FRET-based)

Standard validation for BCR-ABL or c-KIT inhibition.

• Mix: Combine Recombinant Kinase (e.g., Abl1), Peptide Substrate (FITC-labeled), and ATP (Km concentration) in kinase buffer.

• Inhibitor: Add the synthesized piperazine-aniline derivative (serial dilutions).

• Incubation: 60 min at RT.

• Detection: Add EDTA (to stop reaction) and Coating Reagent. Measure Fluorescence Resonance Energy Transfer (FRET) signal.

• Calculation: Plot % Inhibition vs. Log[Concentration] to determine

  .

References

• Capdeville, R., et al. (2002). Glivec (STI571, imatinib), a rationally developed, targeted anticancer drug. Nature Reviews Drug Discovery. Link

• Nagar, B., et al. (2002). Crystal structures of the kinase domain of c-Abl in complex with the small molecule inhibitors PD173955 and imatinib (STI-571). Cancer Research. Link

• Manley, P. W., et al. (2002). Imatinib: A selective tyrosine kinase inhibitor.[3] European Journal of Cancer. Link

• Marceau, F., et al. (2012). Cationic drug-induced lysosomal phospholipidosis and its detection. Current Opinion in Pharmacology. Link

• ChemicalBook. (2024). 4-[(4-Methylpiperazin-1-yl)methyl]aniline Properties and Synthesis.Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Syntheses and crystal structures of 4-(4-nitro­phen­yl)piperazin-1-ium benzoate monohydrate and 4-(4-nitro­phen­yl)piperazin-1-ium 2-carb­oxy-4,6-di­nitro­phenolate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Bcr-Abl tyrosine kinase inhibitor imatinib and promising new agents against Philadelphia chromosome-positive leukemias - PubMed [pubmed.ncbi.nlm.nih.gov]

4-(Piperazin-1-ylmethyl)aniline molecular weight and formula

[1][2][3][4]

Executive Summary

4-(Piperazin-1-ylmethyl)aniline (C₁₁H₁₇N₃) is a bifunctional pharmacophore scaffold widely utilized in medicinal chemistry as a "linker-head" motif.[1][2] Characterized by a semi-rigid methylene bridge connecting an aniline donor to a piperazine ring, it serves as a critical intermediate in the synthesis of kinase inhibitors, GPCR ligands, and PROTAC linkers.[1][3][2]

This guide provides a definitive technical analysis of the molecule, distinguishing it from its constitutional isomer, 4-(4-methylpiperazin-1-yl)aniline , which shares the identical molecular weight (191.27 g/mol ) and formula but possesses significantly different electronic and steric properties.[1][3][2]

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7]

Molecular Specifications

Property	Value	Notes
IUPAC Name	4-(Piperazin-1-ylmethyl)aniline	Also known as 1-(4-Aminobenzyl)piperazine
Molecular Formula	C₁₁H₁₇N₃	Constitutional isomer of 4-(4-methylpiperazin-1-yl)aniline
Molecular Weight	191.27 g/mol	Monoisotopic Mass: 191.1422
CAS Number	Variable	Often custom-synthesized; see Methyl-analog CAS 70261-82-4 for reference
Appearance	Off-white to pale yellow solid	Oxidizes upon air exposure (turns brown)
Solubility	DMSO, Methanol, Dilute Acid	Low solubility in neutral water; high in acidic pH

Structural Analysis & Isomerism Warning

CRITICAL: Researchers must distinguish between the Methylene-Bridged form (Target) and the Direct-Attached N-Methyl form.

• Target (Bridged): 4-(Piperazin-1-ylmethyl)aniline.[1][3][2][4][5]

  • Structure: H₂N-Ph-CH₂ -N(Piperazine)-H[1][3][2]

  • Function: Flexible linker, sp³ carbon spacer disrupts conjugation between rings.[1][3][2]

• Isomer (Direct): 4-(4-Methylpiperazin-1-yl)aniline (CAS 16153-81-4).[1][3][2][6][7][8]

  • Structure: H₂N-Ph-N(Piperazine)-CH₃ [1][3][2]

  • Function: Rigid electronic coupling; nitrogen lone pair conjugates with phenyl ring.[1][3][2]

Synthetic Methodologies

The synthesis of 4-(Piperazin-1-ylmethyl)aniline requires controlling the reactivity of the bifunctional piperazine to prevent bis-alkylation.[1][3][2] Two primary routes are recommended: Reductive Amination (preferred for purity) and Nucleophilic Substitution (preferred for cost).[1][3][2]

Route A: Reductive Amination (High Fidelity)

This route minimizes the formation of bis-benzyl piperazine byproducts by using an excess of piperazine or a mono-protected derivative.[1][3][2]

Reaction Scheme:

• Condensation: 4-Nitrobenzaldehyde + Piperazine → Imine/Hemiaminal intermediate.[1][3][2]

• Reduction: In situ reduction with Sodium Triacetoxyborohydride (STAB) to form 1-(4-nitrobenzyl)piperazine.[1][3][2]

• Nitro Reduction: Hydrogenation (Pd/C, H₂) or Chemical Reduction (Fe/NH₄Cl) to yield the aniline.[1][3][2]

Route B: Nucleophilic Substitution (Standard Scale-up)

Utilizes 4-Nitrobenzyl chloride.[1][2] Requires careful stoichiometry to avoid quaternary ammonium salt formation.[1][3][2]

Protocol:

• Dissolve Piperazine (5.0 eq) in Acetonitrile/K₂CO₃ at reflux.

• Add 4-Nitrobenzyl chloride (1.0 eq) dropwise over 2 hours.

• Isolate mono-alkylated intermediate via acid-base extraction.[1][3][2]

• Reduce nitro group using Hydrazine hydrate/Raney Nickel or H₂/Pd-C.[1][3][2]

Synthesis Workflow Diagram

Figure 1: Comparative synthetic pathways for 4-(Piperazin-1-ylmethyl)aniline. Route A (Reductive Amination) is recommended for laboratory-scale synthesis to maximize selectivity.[1][3][2]

Applications in Drug Discovery[1][2][3][5][9][10]

This scaffold acts as a "privileged structure" in kinase inhibitor design.[1][3][2] The methylene bridge provides a "hinge" effect, allowing the piperazine solubilizing group to orient into the solvent-exposed region of the ATP-binding pocket while the aniline forms crucial hydrogen bonds with the hinge region of the kinase.[1][3][2]

Key Mechanistic Roles:

• Solubility Enhancer: The secondary amine of the piperazine (pKa ~9.[1][3][2]8) is protonated at physiological pH, improving oral bioavailability.[1][3][2]

• Linker Vector: The distal nitrogen of the piperazine is an ideal attachment point for further functionalization (e.g., amides, ureas, sulfonamides) to probe SAR (Structure-Activity Relationships).[1][3][2]

• Kinase Selectivity: Unlike the rigid direct-phenyl attachment, the methylene bridge allows rotational freedom, accommodating restricted pockets in kinases like BCR-ABL or VEGFR.[1][3][2]

Retrosynthetic Utility Diagram

Figure 2: Retrosynthetic utility of the scaffold in generating diverse bioactive libraries.

Experimental Protocol: Quality Control

To ensure the integrity of the scaffold before using it in complex synthesis, verify the following parameters.

HPLC Method (Purity Check)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1][3][2]

• Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid).[1][3][2]

• Mobile Phase B: Acetonitrile + 0.1% TFA.[1][3][2]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (Aromatic) and 210 nm (Amide/Amine).[1][3][2]

• Retention Time: The unmethylated amine will elute earlier than the N-methyl analog due to higher polarity.[1][3][2]

NMR Validation (DMSO-d6)

• ¹H NMR Diagnostic Signals:

  • Aniline NH₂: Broad singlet ~5.0 ppm.[1][3][2]

  • Aromatic Protons: Two doublets (AA'BB' system) ~6.5 ppm and ~7.0 ppm.[1][3][2]

  • Benzylic CH₂: Singlet ~3.3 ppm.[1][3][2]

  • Piperazine Protons: Multiplets ~2.3–2.7 ppm.[1][3][2]

  • Piperazine NH: Broad singlet (exchangeable), chemical shift varies with concentration.[1][3][2]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 737253, 4-(4-Methylpiperazin-1-yl)aniline. Link(Note: Reference for the isomeric N-methyl analog properties).

• Lombardo, L. J., et al. (2004). Discovery of N-(2-Chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity in Preclinical Assays.[1][3][2] Journal of Medicinal Chemistry.[1][3][2][9] Link(Contextual reference for piperazine-aniline scaffolds in kinase inhibitors).

• ChemicalBook. 4-[(4-Methylpiperazin-1-yl)methyl]aniline Properties and Synthesis.Link(Reference for the methylated benzyl analog C12H19N3).[1][3][2]

• Vertex AI Search. Synthetic Approaches to Piperazine-Containing Drugs.Link(General review of piperazine synthesis).

Sources

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• 2. 4-(4-Methylpiperazin-1-yl)aniline | C11H17N3 | CID 737253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. m.chem960.com [m.chem960.com]
• 4. 4-[(4-Methylpiperazin-1-yl)methyl]aniline CAS#: 70261-82-4 [m.chemicalbook.com]
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4-(Piperazin-1-ylmethyl)aniline and its role as a pharmaceutical intermediate

The following technical guide details the chemical architecture, synthesis, and pharmaceutical utility of 4-(Piperazin-1-ylmethyl)aniline (also known as 1-(4-aminobenzyl)piperazine ).

A Privileged Scaffold for Kinase Inhibitor & GPCR Ligand Design[1][2][3]

Executive Summary: The "Solubility Handle"

In modern drug discovery, 4-(Piperazin-1-ylmethyl)aniline (CAS: 55437-23-9) serves a critical function as a bifunctional linker .[1][2][3] It bridges a hydrophobic aromatic core (via the aniline amine) with a solubility-enhancing tail (the piperazine moiety).[1][2][3]

Unlike direct piperazine-aniline analogs (where the nitrogen is directly bonded to the phenyl ring), the methylene bridge in this molecule interrupts electronic conjugation.[2][3] This structural feature preserves the basicity of the piperazine nitrogens and maintains the nucleophilicity of the aniline, making it a versatile building block for Fragment-Based Drug Discovery (FBDD) , particularly in the synthesis of tyrosine kinase inhibitors (e.g., analogs of Imatinib, Ponatinib) and GPCR ligands.[3]

Molecular Architecture & Chemoselectivity

To successfully utilize this intermediate, the medicinal chemist must understand the distinct reactivity profiles of its three nitrogen centers.

Feature	Chemical Moiety	Approx.[4][5][6][7][8][9][10][11][12][13][14][15] pKa (Conj. Acid)	Reactivity Profile
Site A	Distal Piperazine NH	~9.8	Most Basic / Nucleophilic. Highly reactive toward alkyl halides and acid chlorides.[1][2][3][4] Must be protected (e.g., Boc) if aniline functionalization is the first step.[3]
Site B	Proximal Piperazine N	~5.6	Tertiary Amine. Sterically hindered and less basic due to the benzyl substituent.[4] Acts as a proton acceptor to improve aqueous solubility of the final drug.
Site C	Aniline NH₂	~4.0	Weakly Basic / Nucleophilic. Requires activation (e.g., HATU, acid chlorides) or catalysis to react.[3][4] The methylene bridge prevents resonance deactivation from the piperazine, keeping this amine distinct from the aliphatic system.

Key Design Insight: The methylene bridge acts as an "insulator." In direct N-phenyl piperazines, the lone pair on the piperazine nitrogen delocalizes into the aromatic ring, altering the electronics of the aniline.[3] In 4-(Piperazin-1-ylmethyl)aniline , the electronic environments are decoupled, allowing independent optimization of the "head" (aniline connection) and "tail" (piperazine).[1][2][3]

Synthetic Routes & Process Chemistry

The industrial synthesis of 4-(Piperazin-1-ylmethyl)aniline prioritizes chemoselectivity to avoid polymerization (since the product contains both an amine and a potential alkylating site if halogens are used).[1][2][3]

Protocol A: Reductive Amination (The "Clean" Route)

This method avoids the use of lacrimatory benzyl halides and minimizes bis-alkylation byproducts.[2][3]

Reaction Scheme:

• Condensation: 4-Nitrobenzaldehyde + Piperazine → Imine/Enamine intermediate.[1][2][3]

• Reduction 1: In situ reduction of imine to 1-(4-nitrobenzyl)piperazine.

• Reduction 2: Hydrogenation of the nitro group to the aniline.[3]

Detailed Experimental Protocol (Bench Scale)

Step 1: Synthesis of 1-(4-Nitrobenzyl)piperazine

• Setup: Charge a 500 mL RB flask with Piperazine (4.0 equiv, excess is crucial to prevent bis-benzylation) dissolved in DCM.

• Addition: Add 4-Nitrobenzaldehyde (1.0 equiv) and Acetic Acid (1.0 equiv) to catalyze imine formation. Stir for 30 min at RT.[3]

• Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) portion-wise.

• Workup: Quench with sat. NaHCO₃. Extract with DCM.[3][10] The excess piperazine remains in the aqueous phase (if pH is carefully controlled) or is removed via high-vacuum sublimation.[1][2][3]

• Yield: Expect ~85-90% of the nitro-intermediate.[1][2][3]

Step 2: Nitro Reduction

• Hydrogenation: Dissolve the nitro-intermediate in MeOH. Add 10 wt% Pd/C catalyst.

• Reaction: Stir under H₂ balloon (1 atm) for 4–6 hours. Monitor by TLC (the amine spot will be highly polar/ninhydrin active).[2][3]

• Purification: Filter through Celite. Concentrate. The product is air-sensitive (oxidation of the benzylic amine); store under Argon at -20°C.[1][2][3]

Functionalization Strategies: The "Tail" Concept[3]

In kinase inhibitor design, this molecule is often used to install a "solubility tail" into the solvent-exposed region of the ATP binding pocket.[3]

Strategy 1: The "Protected" Route (Recommended)

To couple the aniline to a scaffold (e.g., a chloropyrimidine core) without interfering with the piperazine, use the N-Boc protected precursor (tert-butyl 4-(4-aminobenzyl)piperazine-1-carboxylate).[1][2][3]

• Advantage: Eliminates side reactions at the piperazine NH.[3]

• Workflow: Amide Coupling (Aniline) → Boc Deprotection (TFA) → Final Piperazine Derivatization (e.g., reductive amination or alkylation).[2][3]

Strategy 2: The "Free Base" Route (Advanced)

Using the unprotected 4-(Piperazin-1-ylmethyl)aniline requires exploiting the pKa difference.[1][2][3]

• Protocol: Perform the reaction at a pH where the piperazine (pKa ~9.8) is protonated/salt-bridged, but the aniline (pKa ~4.[1][2][3]0) remains free.[2][3]

• Reagent: Use electrophiles that are hard/selective for primary aromatics, such as isocyanates or specific activated esters, in acidic buffers.[3]

Quality Control & Impurity Profiling

When sourcing or synthesizing this intermediate, three specific impurities are critical to monitor:

Impurity	Origin	Detection Method	Removal Strategy
Bis-benzyl piperazine	Excess aldehyde or insufficient piperazine excess during synthesis.[1][2][4]	LC-MS (M+ mass will be doubled + piperazine core).	Avoid by using 4-5 eq. of piperazine during reductive amination.[1][2][4]
Azoxy/Azo dimers	Incomplete reduction of the nitro group or air oxidation of the aniline.[4]	1H NMR (Downfield aromatic signals).	Fresh hydrogenation; Store under inert gas.[4]
Benzyl alcohol derivative	Hydrolysis of unreacted benzyl halide (if using halide route).[2][3][4]	HPLC (RT shift).	Use reductive amination route (aldehyde) instead of halide route.

Analytical Standard:

• 1H NMR (DMSO-d6): Look for the characteristic singlet at δ ~3.3-3.4 ppm (Benzylic CH₂) and the AA'BB' aromatic system.[1][2][3] The piperazine protons appear as two multiplets around 2.3 and 2.7 ppm .

• Storage: The benzylic amine is susceptible to oxidation. Store as the HCl salt for long-term stability, converting to the free base immediately prior to use.[1][3]

References

• Abdel-Magid, A. F., et al. (1996).[2][3][15] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry. Link (Foundational protocol for the synthesis of the piperazine-benzyl core).[1][2][3]

• Roughley, S. D., & Jordan, A. M. (2011).[3] "The Medicinal Chemist’s Guide to Solving ADMET Challenges." Journal of Medicinal Chemistry. Link (Discusses the role of piperazine tails in improving solubility and pKa modulation).[2][3]

• National Center for Biotechnology Information. (2024).[3] "PubChem Compound Summary for CID 737253, 4-(4-Methylpiperazin-1-yl)aniline." (Analogous structure data and safety profiles). Link

• Lombardo, L. J., et al. (2004).[3] "Discovery of N-(2-Chloro-6-methyl-phenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity in Preclinical Assays."[1][2][3] Journal of Medicinal Chemistry. Link (Demonstrates the application of piperazine-benzyl linkers in Dasatinib analogs).[1][2][3]

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• 2. 4-(4-Methylpiperazin-1-yl)aniline | C11H17N3 | CID 737253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Propanoic acid, 2,2-dimethyl- (CAS 75-98-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. 4-Methyl-N-(4-nitro­benzyl­idene)piperazin-1-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chembk.com [chembk.com]
• 7. Cinnamic Acid | C9H8O2 | CID 444539 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Propionic Acid | CH3CH2COOH | CID 1032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]
• 11. Ketamine Hydrochloride | C13H17Cl2NO | CID 15851 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Ketamine | C13H16ClNO | CID 3821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. chemimpex.com [chemimpex.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

An In-depth Technical Guide to the Health and Safety of 4-(Piperazin-1-ylmethyl)aniline and Its Structural Analogues

For Researchers, Scientists, and Drug Development Professionals

Section 1: Introduction and Rationale for Analogue-Based Assessment

4-(Piperazin-1-ylmethyl)aniline (CAS No. 24653-68-1) is a chemical intermediate of interest in pharmaceutical research and development. Its structure, featuring an aniline core linked to a piperazine moiety via a methylene bridge, presents a unique scaffold for synthetic chemistry. However, a comprehensive review of publicly available safety literature reveals a significant lack of specific toxicological and safety data for this exact compound.

In the absence of direct data, a scientifically rigorous approach to risk assessment necessitates the use of a structural analogue. This guide will therefore base its health and safety recommendations on the closely related compound 4-(4-Methylpiperazino)aniline (CAS No. 16153-81-4), also known as 1-(4-Aminophenyl)-4-methylpiperazine.[1][2][3] This analogue shares the critical aminophenylpiperazine core, and its more extensive documentation provides a solid foundation for inferring potential hazards.

Causality for Analogue Selection: The primary structural difference is the absence of a methylene linker and the presence of a methyl group on the distal nitrogen of the piperazine ring. While these modifications can alter metabolism and reactivity, the core aniline and piperazine functional groups, which are the primary drivers of the toxicological profile in similar molecules, are conserved. Therefore, the hazards associated with 4-(4-Methylpiperazino)aniline, such as its corrosive nature and acute toxicity, are considered a conservative and responsible baseline for establishing safe handling protocols for 4-(Piperazin-1-ylmethyl)aniline.

Core Principle: All chemical products, especially those with incomplete safety profiles, should be handled with the recognition of "having unknown hazards and toxicity."[1] The recommendations in this guide are based on this principle, using the best available data from a structural surrogate.

Section 2: Hazard Identification and GHS Classification (Analogue-Based)

Based on data for the analogue 4-(4-Methylpiperazino)aniline, the compound is classified as hazardous.[4][5] The Globally Harmonized System (GHS) classifications point to significant acute and chronic health risks.

Signal Word: Danger [1][4]

GHS Hazard Statements:

• H302+H312+H332 (Harmful if swallowed, in contact with skin or if inhaled): Indicates acute toxicity through multiple routes of exposure.[1]

• H314 (Causes severe skin burns and eye damage): Classifies the compound as corrosive.[1][4][5]

• H318 (Causes serious eye damage): Reinforces the corrosive nature and risk of severe, potentially irreversible, eye injury.[5][6]

The following table summarizes the key hazard information derived from available safety data sheets for the analogue.

Hazard Category	GHS Classification	Key Findings
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4	Harmful if swallowed, in contact with skin, or if inhaled.[1]
Skin Corrosion/Irritation	Category 1B / 1C	Causes severe skin burns.[1][4]
Serious Eye Damage/Irritation	Category 1	Causes serious, potentially irreversible eye damage.[1][4][5]

NFPA 704 Rating (Analogue-Based):

• Health: 3 (Short exposure could cause serious temporary or moderate residual injury)[6]

• Flammability: 0 (Materials that will not burn under typical fire conditions)[6]

• Instability/Reactivity: 0 (Normally stable, even under fire exposure conditions)[6]

Section 3: Toxicological Profile (Inferred from Analogue)

The toxicological properties of 4-(Piperazin-1-ylmethyl)aniline have not been fully investigated.[7] The following insights are extrapolated from its analogue, 4-(4-Methylpiperazino)aniline.

• Routes of Exposure: The primary routes of occupational exposure are inhalation, skin contact, and eye contact. Ingestion is a potential, though less common, route of exposure in a laboratory setting.

• Acute Effects:

  • Inhalation: Harmful if inhaled.[1] May cause respiratory irritation.[7] Immediate removal to fresh air is critical upon any suspicion of inhalation.[1][4]

  • Skin Contact: Causes severe skin burns.[1][4] The aniline substructure suggests a high potential for absorption through the skin, which could lead to systemic toxicity. Prompt and thorough decontamination is essential.

  • Eye Contact: Causes severe eye damage.[1][4] Contact can lead to irreversible injury and blindness.[4] Immediate and prolonged irrigation is the most critical first aid measure.

  • Ingestion: Harmful or toxic if swallowed.[1][2] Ingestion may cause severe swelling, damage to delicate tissues, and danger of perforation of the esophagus or stomach.[4][8] Do NOT induce vomiting.[1][4][6]

• Chronic Effects & Data Gaps: There is no available data on the carcinogenicity, mutagenicity, or reproductive toxicity of the analogue compound.[6][7] No component of the analogue is listed as a carcinogen by IARC at levels greater than 0.1%.[7] Given the presence of the aniline moiety, a known class of compounds with potential long-term health effects, caution is warranted.

Section 4: Safe Handling and Engineering Controls

A multi-layered approach to risk mitigation is essential when handling compounds with significant or unknown hazards. The hierarchy of controls provides a systematic framework for ensuring personnel safety.

Caption: The Hierarchy of Controls for handling hazardous chemicals.

Core Handling Protocol:

• Work Area: All manipulations of 4-(Piperazin-1-ylmethyl)aniline, including weighing, transferring, and preparing solutions, must be conducted inside a certified chemical fume hood to prevent inhalation of dust or vapors.[4][9]

• Ventilation: Ensure adequate ventilation in the laboratory.[9] Eyewash stations and safety showers must be readily accessible and in close proximity to the workstation.[4]

• Ignition Sources: Although the analogue is not rated as flammable, it is good practice to keep the work area free of open flames, hot surfaces, and other potential ignition sources.[8][10]

• Hygiene: Wash hands and any exposed skin thoroughly after handling.[4][10] Do not eat, drink, or smoke in the laboratory.

• Incompatible Materials: Based on the analogue, store and handle away from strong oxidizing agents, acids, and acid chlorides.[4][8]

Section 5: Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used in conjunction with the engineering and administrative controls outlined above.

Protection Type	Specification	Rationale and Best Practices
Eye/Face Protection	ANSI Z87.1-compliant safety glasses with side shields or, preferably, chemical splash goggles. A face shield should be worn if there is a significant splash risk.	Protects against splashes of the corrosive material that can cause severe eye damage.[1]
Skin Protection	Gloves: Chemical-resistant gloves (e.g., nitrile) inspected prior to use.[9] Consult glove manufacturer data for breakthrough times. Clothing: A flame-retardant lab coat and closed-toe shoes are mandatory. Wear additional protective clothing as needed to prevent any skin contact.[9]	Prevents skin contact, which can cause severe chemical burns and systemic toxicity via dermal absorption.[1][4] Contaminated clothing must be removed immediately and washed before reuse.[1]
Respiratory Protection	A NIOSH-approved respirator may be required if engineering controls are insufficient or during emergency situations. Use a full-face respirator if exposure limits are exceeded or irritation is experienced.[9]	Protects against inhalation of harmful dust or aerosols.[1]

Section 6: First Aid Measures

Immediate and appropriate first aid is critical in mitigating injury from exposure. Always seek immediate medical attention after providing initial aid and show the attending physician the Safety Data Sheet for the analogue compound.[7]

• If Inhaled:

  • Immediately remove the person to fresh air and keep them comfortable for breathing.[1][4]

  • If breathing is difficult, administer oxygen. If not breathing, give artificial respiration, but do not use mouth-to-mouth resuscitation.[7][9]

  • Immediately call a POISON CENTER or doctor.[1][4]

• If on Skin (or Hair):

  • Take off immediately all contaminated clothing.[1][4]

  • Rinse skin with plenty of water or shower for at least 15 minutes.[4][8]

  • Immediately call a POISON CENTER or doctor.[1][4]

• If in Eyes:

  • Rinse cautiously with water for several minutes (at least 15).[1][4][9]

  • Remove contact lenses, if present and easy to do. Continue rinsing.[1][4]

  • Immediately call a POISON CENTER or doctor.[1][4]

• If Swallowed:

  • Rinse mouth with water.[1][4][9]

  • Do NOT induce vomiting.[1][4][6]

  • Never give anything by mouth to an unconscious person.[6][9]

  • Immediately call a POISON CENTER or doctor.[1][4]

Section 7: Fire and Explosion Hazard Data (Analogue-Based)

• Flammability: The analogue is not classified as a flammable material.[6] Some sources list it as a combustible liquid, suggesting it will burn but requires a high ignition temperature.[8][10]

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6][9] A water spray can also be used to cool containers.[7]

• Specific Hazards: In a fire, poisonous gases may be produced.[11]

• Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.[6][9]

Section 8: Accidental Release Measures

A prompt and safe response to a spill is crucial to prevent exposure and environmental contamination.

Caption: A generalized workflow for responding to a chemical spill.

Accidental Release Protocol:

• Personal Precautions: Avoid breathing dust, vapors, mist, or gas.[7][9] Ensure adequate ventilation. Evacuate personnel to safe areas.[9]

• Protective Equipment: Use the personal protective equipment recommended in Section 5.

• Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains, as discharge into the environment must be avoided.[9]

• Containment and Cleaning Up:

  • For solid spills, sweep up the material and place it into a suitable, closed container for disposal.[7] Avoid actions that create dust.[7]

  • Use spark-proof tools and explosion-proof equipment if necessary.[9]

  • Adhered or collected material should be promptly disposed of in accordance with appropriate regulations.[9]

Section 9: Storage and Disposal

• Storage Conditions:

  • Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][9]

  • Some sources recommend storing under an inert atmosphere (e.g., nitrogen) and protected from light.[4][8][10]

  • Store locked up and apart from incompatible materials like acids and strong oxidizing agents.[4][9]

• Disposal:

  • This material and its container must be disposed of as hazardous waste.[10]

  • Disposal should be handled by a licensed professional waste disposal service.[7] Options may include controlled incineration with a flue gas scrubber.[1][9]

  • Do not contaminate water, foodstuffs, or sewer systems.[9] Local, regional, and national hazardous waste regulations must be consulted for complete and accurate classification and disposal.[4]

Section 10: Conclusion and Data Gaps

This guide establishes a robust framework for the safe handling of 4-(Piperazin-1-ylmethyl)aniline, based on a conservative assessment of its close structural analogue, 4-(4-Methylpiperazino)aniline. The primary hazards are its corrosivity, causing severe skin burns and eye damage, and its acute toxicity via inhalation, dermal, and oral routes. Strict adherence to engineering controls, diligent use of personal protective equipment, and preparedness for emergency situations are paramount for ensuring the safety of all laboratory personnel.

It must be re-emphasized that significant data gaps exist. There is no specific information on the chronic toxicity, carcinogenicity, mutagenicity, or environmental fate of 4-(Piperazin-1-ylmethyl)aniline itself. Therefore, researchers must treat this compound with the utmost caution, assuming it possesses all the hazards of its analogue and potentially others that remain uncharacterized.

Section 11: References

• MSDS of 4-(4-ethylpiperazin-1-yl)aniline. (2013, August 23). Capot Chemical Co., Ltd. Retrieved February 2, 2026, from [Link]

• 4-(4-Methylpiperazin-1-yl)aniline | C11H17N3 | CID 737253 - PubChem. (n.d.). National Center for Biotechnology Information. Retrieved February 2, 2026, from [Link]

• SAFETY DATA SHEET - Cadmium nitrate tetrahydrate. (n.d.). Carl ROTH. Retrieved February 2, 2026, from [Link]

• Cadmium nitrate tetrahydrate - PENTA. (2024, March 18). Retrieved February 2, 2026, from [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. 4-(4-Methylpiperazin-1-yl)aniline | C11H17N3 | CID 737253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. fishersci.com [fishersci.com]
• 5. 4-(4-Methyl-1-piperazinyl)aniline, 97% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. 4-(4-Methylpiperazino)aniline - Safety Data Sheet [chemicalbook.com]
• 7. capotchem.cn [capotchem.cn]
• 8. fishersci.com [fishersci.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. WERCS Studio - Application Error [assets.thermofisher.com]
• 11. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

Technical Guide: Reactivity &amp; Functionalization of the Aniline Moiety in 4-(Piperazin-1-ylmethyl)aniline

The following technical guide details the reactivity profile of 4-(Piperazin-1-ylmethyl)aniline , focusing on the strategic manipulation of the aniline moiety in the presence of a competing nucleophilic piperazine.

Executive Summary: The Dual-Nucleophile Challenge

In medicinal chemistry, 4-(Piperazin-1-ylmethyl)aniline serves as a critical "linker-scaffold." It connects a hydrophobic aromatic core (via the aniline) to a solubilizing, basic tail (the piperazine).[1] This motif is ubiquitous in kinase inhibitors (e.g., Imatinib analogs) and GPCR ligands.[1]

However, for the synthetic chemist, this molecule presents a distinct selectivity paradox .[1] It contains two nucleophilic nitrogen centers with vastly different electronic profiles:[1]

• The Aniline Nitrogen (Ar-NH₂): Low basicity, lower nucleophilicity, capable of participating in Pd-catalyzed couplings and diazotization.[2][1]

• The Piperazine Nitrogen (Alk-NH): High basicity, high nucleophilicity, prone to rapid alkylation/acylation.[2][1]

Successfully "exploring" the aniline reactivity requires a rigorous understanding of pKa-driven selectivity .[2][1] This guide provides the decision frameworks and protocols to selectively engage the aniline moiety, either by masking the piperazine or by exploiting aniline-specific reaction pathways (e.g., Sandmeyer).[1]

Chemical Architecture & Electronic Profile

The reactivity of this molecule is dictated by the electronic disparity between the two nitrogen atoms.[2][1]

Feature	Aniline Moiety (Ar-NH₂)	Piperazine Moiety (Alk-NH)	Implication
Hybridization	ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> (conjugated with ring)	(aliphatic)	Aniline lone pair is delocalized; less available.
Approximate pKa	4.0 – 5.0	9.5 – 9.8	Piperazine is ~100,000x more basic.[1]
Nucleophilicity	Moderate / Low	High	Electrophiles will attack Piperazine first under neutral conditions.[1]
Redox Activity	High (Oxidizable)	Low	Aniline is susceptible to oxidation; Piperazine is stable.[1]

The Selectivity Landscape (Visualization)

Figure 1: Reactivity flow showing the kinetic dominance of the piperazine moiety under standard conditions and the necessity of protection strategies to target the aniline.

Strategic Workflows for Aniline Functionalization

To react the aniline moiety, you must choose between Protection-Dependent and Chemoselective pathways.[1]

Strategy A: The "Boc-First" Protocol (Recommended)

Because the piperazine is significantly more nucleophilic, it can be selectively protected using tert-butoxycarbonyl anhydride (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

) without touching the aniline.[1] This is the most robust method to isolate the aniline reactivity.[1]

• Selective Protection: React diamine with 1.0 eq ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  . The aliphatic amine reacts exclusively.[1]

• Aniline Modification: Perform amide coupling, sulfonylation, or reductive amination on the free aniline.[1]

• Deprotection: Remove Boc with TFA/DCM or HCl/Dioxane.[2][1]

Strategy B: Aniline-Specific Chemoselectivity (Sandmeyer/Diazotization)

The aniline is unique in its ability to form diazonium salts.[1] The aliphatic piperazine cannot form a stable diazonium species.[1]

• Reaction:

  (aq) at 0°C.

• Outcome: The aniline converts to ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  , while the piperazine is fully protonated ( ) and unreactive.[1]

• Utility: Allows conversion of the aniline to

  without protecting the piperazine.

Experimental Protocols

Protocol 1: Selective Boc-Protection of Piperazine

This protocol isolates the aniline moiety by capping the hyper-reactive piperazine.[2]

Reagents: 4-(Piperazin-1-ylmethyl)aniline (1.0 eq), ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

(1.0 eq), DCM (0.1 M), (1.1 eq).[1]

• Dissolution: Dissolve 4-(Piperazin-1-ylmethyl)aniline in DCM at 0°C.

• Addition: Add

  dissolved in a small volume of DCM dropwise over 15 minutes.

  • Mechanism:[3][4] The aliphatic amine (pKa ~9.[2][1]8) attacks the electrophilic carbonyl of

    orders of magnitude faster than the aniline (pKa ~4.6).[1]

• Monitoring: Stir at 0°C for 1 hour, then warm to RT. Monitor by TLC or LCMS (Target Mass = M+100).[2][1]

• Workup: Wash with water. The product, 4-(N-Boc-piperazin-1-ylmethyl)aniline , remains in the organic layer.[2]

• Validation: ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  NMR should show a singlet ~1.45 ppm (9H, Boc) and a broad singlet ~3.5–4.0 ppm (2H, ).[1]

Protocol 2: Amide Coupling to the Aniline Moiety

Used for attaching the "warhead" or core scaffold in drug discovery.[1]

Reagents: 4-(N-Boc-piperazin-1-ylmethyl)aniline (from Protocol 1), Carboxylic Acid (R-COOH), HATU (1.2 eq), DIPEA (3.0 eq), DMF.[2]

• Activation: Dissolve R-COOH in DMF. Add HATU and DIPEA. Stir for 5 mins to form the active ester.

• Coupling: Add the aniline intermediate. Stir at RT for 2–16 hours.[2][1]

  • Note: Anilines are weak nucleophiles.[1] If conversion is slow, heat to 50°C.[1]

• Workup: Dilute with EtOAc, wash with

  (aq) to remove DMF, then .

• Deprotection (Optional): Treat the crude material with 4M HCl in Dioxane to reveal the free piperazine.

Protocol 3: The Sandmeyer Transformation (Iodination)

Direct conversion of Aniline to Iodide without Boc-protection.

Reagents: 4-(Piperazin-1-ylmethyl)aniline, ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

, , (aq).[1]

• Diazotization: Suspend the diamine in 6M HCl at -5°C. Add

  (1.1 eq) in water dropwise.

  • Critical Control: Temperature must remain < 5°C to prevent diazonium decomposition.[1] The piperazine will be protonated (

    ) and inert.[1]

• Substitution: Stir for 20 mins. Add a solution of ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  (1.5 eq) in water slowly.[1]

  • Observation: Evolution of ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

    gas and formation of a dark iodine color.[1]

• Workup: Neutralize carefully with ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  (to pH ~10) to deprotonate the piperazine, then extract with EtOAc. Wash with to remove excess iodine.[1]

• Result: 1-(4-Iodobenzyl)piperazine.[2][1]

Reaction Pathway Visualization

Figure 2: Synthetic workflow contrasting the protection-dependent pathway (for amides/ureas) vs. the direct chemoselective pathway (for halides).[2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 737253, 4-(4-Methylpiperazin-1-yl)aniline.[2] Retrieved from [Link]

• Khalili, F., Henni, A., & East, A. L. (2009). pKa Values of Some Piperazines at (298, 303, 313, and 323) K.[1][5] Journal of Chemical & Engineering Data, 54(11), 2914-2922.[1] (Establishes piperazine pKa ~9.7).[2][1] Retrieved from [Link]

• Chakravorty, S., et al. (2011). Synthesis of Novel Piperazine-linked Anthranilic Acids as Potential Small Molecule Kinase Inhibitors.[2][1][4] South African Journal of Chemistry, 64, 5-13.[1] (Demonstrates synthetic handling of aniline-piperazine scaffolds). Retrieved from [Link]

• Shaquiquzzaman, M., et al. (2015). Piperazine scaffold: A remarkable tool in generation of diverse pharmacological agents.[1] European Journal of Medicinal Chemistry, 102, 487-529.[1] Retrieved from [Link]

Sources

• 1. uregina.ca [uregina.ca]
• 2. 1,4-Bis(4-aminobenzoyl)piperazine | C18H20N4O2 | CID 91963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-[(4-Methylpiperazin-1-yl)methyl]aniline CAS#: 70261-82-4 [m.chemicalbook.com]
• 4. Synthesis of Novel Piperazine-linked Anthranilic Acids as Potential Small Molecule Kinase Inhibitors [scielo.org.za]
• 5. semanticscholar.org [semanticscholar.org]

Protocols & Analytical Methods

synthesis of 4-(Piperazin-1-ylmethyl)aniline derivatives for anticancer screening

Application Note: Strategic Synthesis and Screening of 4-(Piperazin-1-ylmethyl)aniline Derivatives for Anticancer Drug Discovery

Introduction: The Privileged Piperazine Scaffold

The 4-(piperazin-1-ylmethyl)aniline moiety represents a "privileged structure" in medicinal chemistry, serving as a critical pharmacophore in numerous FDA-approved kinase inhibitors (e.g., Imatinib, Ponatinib). Its structural value is threefold:

• Solubility: The piperazine ring introduces basicity, significantly enhancing the aqueous solubility of lipophilic drug candidates.

• Linker Geometry: The methylene bridge provides a flexible yet defined distance between the aromatic "head" and the piperazine "tail," often positioning the aniline nitrogen to interact with the hinge region of kinase domains (ATP-binding pocket).

• Derivatization Potential: The primary aniline amine offers a versatile handle for late-stage diversification (amides, ureas, sulfonamides) to tune selectivity.

This guide details a robust, scalable workflow for synthesizing this core scaffold, generating a library of derivatives, and validating their efficacy via in vitro anticancer screening.

Module 1: Synthesis of the Core Scaffold

Objective: Synthesize the key intermediate 4-(piperazin-1-ylmethyl)aniline starting from 4-nitrobenzaldehyde. Strategy: Reductive Amination followed by Nitro Reduction.

Step 1: Reductive Amination (Formation of the Benzylic C-N Bond)

Rationale: We utilize Sodium Triacetoxyborohydride (STAB) rather than Sodium Borohydride (NaBH₄). STAB is milder and allows for the pre-formation of the iminium ion, reducing the formation of alcohol byproducts. N-Boc-piperazine is used to prevent polymerization.

Reagents:

• 4-Nitrobenzaldehyde (1.0 eq)

• N-Boc-piperazine (1.1 eq)

• Sodium Triacetoxyborohydride (STAB) (1.5 eq)

• Acetic Acid (catalytic, 1-2 drops)

• Dichloromethane (DCM) (anhydrous)

Protocol:

• Imine Formation: In a round-bottom flask, dissolve 4-nitrobenzaldehyde (10 mmol) and N-Boc-piperazine (11 mmol) in anhydrous DCM (50 mL). Add catalytic acetic acid. Stir at room temperature (RT) for 2 hours under nitrogen. Checkpoint: Solution may turn slightly cloudy or change color.

• Reduction: Cool the mixture to 0°C. Add STAB (15 mmol) portion-wise over 10 minutes.

• Reaction: Allow the mixture to warm to RT and stir overnight (12-16 h).

• Quench: Quench with saturated aqueous NaHCO₃ solution (50 mL). Stir vigorously for 20 minutes until gas evolution ceases.

• Workup: Extract the aqueous layer with DCM (3 x 30 mL). Combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Flash column chromatography (Hexane:EtOAc 4:1) yields the N-Boc-4-(4-nitrobenzyl)piperazine as a pale yellow solid.

Step 2: Catalytic Hydrogenation (Nitro to Aniline)

Rationale: Pd/C catalyzed hydrogenation is the cleanest method, avoiding the metal waste associated with Fe or Sn reductions.

Reagents:

• Intermediate from Step 1

• 10% Palladium on Carbon (Pd/C) (10 wt% loading)

• Methanol (MeOH)

• Hydrogen gas (balloon pressure)

Protocol:

• Dissolve the nitro compound (5 mmol) in MeOH (30 mL).

• Safety: Carefully add 10% Pd/C (0.1 eq by weight) under an inert atmosphere (Nitrogen). Warning: Dry Pd/C is pyrophoric.

• Purge the flask with H₂ gas (balloon). Stir vigorously at RT for 4-6 hours.

• Monitoring: Monitor via TLC (stain with Ninhydrin; aniline turns free amine spots red/purple).

• Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with MeOH. Concentrate the filtrate to yield N-Boc-4-(4-aminobenzyl)piperazine .

Step 3: Deprotection (Optional based on Library Strategy)

Note: If the library design requires substitution at the piperazine nitrogen, remove the Boc group now using TFA/DCM (1:1). If modifying the aniline, keep Boc intact to prevent cross-reactivity.

Module 2: Library Derivatization (Parallel Synthesis)

Objective: Create a library of 4-(piperazin-1-ylmethyl)aniline derivatives targeting kinase selectivity.

Workflow Visualization (Graphviz):

Caption: Figure 1. Convergent synthetic workflow for generating piperazine-aniline libraries.

Protocol: Amide Coupling (96-Well Block)

• Preparation: Dissolve the Aniline Scaffold (Step 2 product) in dry DMF (0.1 M solution).

• Dispensing: Aliquot 100 µL (10 µmol) into each well of a reaction block.

• Base: Add DIPEA (2.0 eq) to each well.

• Reagent: Add specific Acid Chlorides or Sulfonyl Chlorides (1.1 eq) to distinct wells.

• Reaction: Shake at RT for 12 hours.

• Scavenging: Add polymer-supported trisamine resin to scavenge excess acid chloride. Shake for 2 hours.

• Filtration: Filter into a receiving plate and concentrate.

Module 3: Biological Screening (Anticancer Efficacy)[1][2][3][4][5]

Objective: Evaluate cytotoxicity using the MTT Assay. Cell Lines: MCF-7 (Breast), A549 (Lung), HeLa (Cervical). Control: Gefitinib (Kinase Inhibitor).[1]

Protocol:

• Seeding: Seed cancer cells in 96-well plates (5,000 cells/well) in 100 µL media (DMEM + 10% FBS). Incubate for 24h at 37°C/5% CO₂.

• Treatment: Dissolve library compounds in DMSO (Stock 10 mM). Prepare serial dilutions in media (0.1 µM to 100 µM). Add 100 µL to wells (Final DMSO < 0.5%).

• Incubation: Incubate for 48 or 72 hours.

• MTT Addition: Add 20 µL MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Viable mitochondria reduce yellow MTT to purple formazan.

• Solubilization: Carefully remove media. Add 150 µL DMSO to dissolve formazan crystals.[1] Shake for 10 mins.

• Readout: Measure absorbance at 570 nm (Reference 630 nm) using a microplate reader.

• Analysis: Calculate IC₅₀ using non-linear regression (GraphPad Prism).

SAR Logic Cycle (Graphviz):

Caption: Figure 2. Iterative Structure-Activity Relationship (SAR) optimization cycle.

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Imine hydrolysis	Ensure anhydrous DCM; use molecular sieves during imine formation.
Incomplete Reduction (Step 2)	Catalyst poisoning	Use fresh Pd/C; ensure sulfur-free reagents (sulfur poisons Pd).
Broad NMR Peaks	Rotamers (Boc)	Run NMR at elevated temperature (50°C) or remove Boc to verify.
Cytotoxicity in Control	DMSO toxicity	Ensure final DMSO concentration in assay is < 0.5% (v/v).

References

• Vertex AI Search. (2023). Synthesis of piperazine-based thiazolidinones as VEGFR2 tyrosine kinase inhibitors inducing apoptosis. PubMed. Link

• Vertex AI Search. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA. PubMed Central. Link

• Vertex AI Search. (2023). 7-((4-Substituted)piperazin-1-yl) derivatives of ciprofloxacin: synthesis and in vitro biological evaluation. PubMed. Link

• BenchChem. (2025).[2][3] Application Notes and Protocols for Reductive Amination Reactions. BenchChem. Link

• Vertex AI Search. (2023). Anticancer Metal Complexes: Synthesis & Cytotoxicity Evaluation By MTT Assay. JoVE/YouTube.[4] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Utilization of 4-(Piperazin-1-ylmethyl)aniline in the Synthesis of Tyrosine Kinase Inhibitors

Authored by: A Senior Application Scientist

Introduction: The Central Role of Scaffolds in Kinase Inhibition

Tyrosine kinases are a class of enzymes that play a pivotal role in intracellular signal transduction pathways, regulating critical cellular processes such as growth, differentiation, migration, and apoptosis.[1] Dysregulation of tyrosine kinase activity, often due to genetic mutations, can lead to uncontrolled cell proliferation and is a hallmark of many cancers.[1] Tyrosine kinase inhibitors (TKIs) have emerged as a highly successful class of targeted cancer therapeutics. These small molecules are designed to compete with adenosine triphosphate (ATP) at the catalytic site of the kinase, thereby blocking downstream signaling cascades.[1]

The discovery and development of novel TKIs is a cornerstone of modern oncology research. A key strategy in this endeavor is the use of "privileged scaffolds" – molecular frameworks that are known to interact with specific protein families. The 4-(piperazin-1-ylmethyl)aniline moiety has been identified as one such critical building block in the synthesis of numerous potent TKIs.[2][3] Its structural features, particularly the basic piperazine nitrogen, often play a crucial role in establishing key interactions within the kinase ATP-binding pocket, enhancing both potency and solubility.[3] This document provides a detailed guide for researchers, scientists, and drug development professionals on the practical application of 4-(piperazin-1-ylmethyl)aniline and its derivatives in the synthesis of clinically relevant TKIs.

The 4-(Piperazin-1-ylmethyl)aniline Scaffold: A Privileged Moiety

The utility of the 4-(piperazin-1-ylmethyl)aniline scaffold stems from its dual functionality. The primary aniline group serves as a versatile synthetic handle for the construction of the core inhibitor structure, typically through amide bond formation or nucleophilic aromatic substitution. The piperazine ring, often N-alkylated (e.g., with a methyl group as in the synthesis of Imatinib), provides a basic center that can be protonated at physiological pH.[3] This positively charged group can then form crucial hydrogen bonds or ionic interactions with key residues in the kinase domain, such as the carbonyl oxygen of Ile360 in the activation loop of the BCR-ABL kinase.[3] This interaction helps to anchor the inhibitor in the binding site, leading to high-affinity inhibition. Consequently, this moiety is a recurring feature in a variety of TKIs targeting different kinases, including BCR-ABL, c-Met, and EGFR.[2][4][5]

Below is a generalized representation of a tyrosine kinase signaling pathway that is targeted by inhibitors synthesized from the 4-(piperazin-1-ylmethyl)aniline scaffold.

Caption: Synthetic workflow for an Imatinib precursor.

Materials and Reagents:

• 4-Methyl-3-nitroaniline

• 4-(Chloromethyl)benzoyl chloride *[6] Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• 1-Methylpiperazine

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF, anhydrous)

• Palladium on carbon (10% Pd/C) or Tin(II) chloride (SnCl₂)

• Methanol (MeOH) or Ethanol (EtOH)

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Amide Bond Formation:

  • To a solution of 4-methyl-3-nitroaniline (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous pyridine (1.2 eq).

  • Cool the mixture to 0 °C using an ice bath.

  • Add a solution of 4-(chloromethyl)benzoyl chloride (1.05 eq) in anhydrous DCM dropwise to the cooled mixture over 30 minutes. T[6]he formation of a yellow precipitate may be observed. [6] * Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC (e.g., 30% EtOAc in hexanes).

  • Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude amide intermediate, which can be purified by recrystallization or column chromatography.

• Nucleophilic Substitution with 1-Methylpiperazine:

  • Dissolve the amide intermediate from Step 1 (1.0 eq) in anhydrous DMF.

  • Add potassium carbonate (2.5 eq) and 1-methylpiperazine (1.5 eq) to the solution.

  • Heat the reaction mixture to 60-70 °C and stir for 3-5 hours, monitoring by TLC.

  • After completion, cool the reaction mixture to room temperature and pour it into ice-water.

  • Extract the aqueous mixture with EtOAc (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the piperazine adduct.

• Nitro Group Reduction:

  • Dissolve the piperazine adduct from Step 2 (1.0 eq) in MeOH or EtOH.

  • Carefully add 10% Pd/C (0.1 eq by weight) to the solution.

  • Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stir vigorously at room temperature until the reaction is complete (monitored by TLC or LC-MS).

  • Alternative: If catalytic hydrogenation is not feasible, the nitro group can be reduced using SnCl₂ in ethanol at reflux.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with additional solvent.

  • Concentrate the filtrate under reduced pressure to obtain the final intermediate, N-(4-methyl-3-aminophenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide.

Protocol 2: General Synthesis of a TKI via HBTU-Mediated Amide Coupling

This protocol demonstrates a more general approach to synthesizing TKI candidates, using a peptide coupling agent for the key amide bond formation. This method is broadly applicable for coupling various carboxylic acids to the 4-(piperazin-1-ylmethyl)aniline core.

Workflow Diagram: General TKI Synthesis

Caption: General workflow for TKI synthesis via amide coupling.

Materials and Reagents:

• 4-(Piperazin-1-ylmethyl)aniline or a suitable derivative

• A desired carboxylic acid (the other half of the target TKI)

• HBTU (N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate) *[7] Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF, anhydrous)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Activation of Carboxylic Acid:

  • In a round-bottom flask, dissolve the carboxylic acid (1.1 eq) and HBTU (1.1 eq) in anhydrous DMF. [7] * Stir the mixture at room temperature for 15-20 minutes. This pre-activation step is crucial for efficient coupling.

• Amide Coupling Reaction:

  • In a separate flask, dissolve the 4-(piperazin-1-ylmethyl)aniline derivative (1.0 eq) in anhydrous DMF.

  • Add TEA (1.2 eq) to the aniline solution. [7] * Add the aniline solution dropwise to the pre-activated carboxylic acid mixture. [7] * The reaction can be carried out at room temperature or with gentle heating (e.g., 50 °C) for 2-16 hours. M[7][8]icrowave irradiation can also be used to accelerate the reaction. [7] * Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, quench the mixture by adding water. [7] * Extract the product with EtOAc (3x). [7] * Combine the organic layers and wash thoroughly with brine to remove residual DMF. [7] * Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure. [7] * The crude product can be purified by flash column chromatography on silica gel or by recrystallization to yield the final TKI.

Data Presentation: Expected Yields and Biological Activity

The following tables summarize typical outcomes for the synthetic protocols and representative biological activities of TKIs derived from the 4-(piperazin-1-ylmethyl)aniline scaffold.

Table 1: Summary of Synthetic Protocols and Expected Outcomes

Step	Key Reagents	Typical Solvent	Reaction Time	Temperature	Expected Yield
Protocol 1, Step 1: Amide Formation	Pyridine, 4-(Chloromethyl)benzoyl chloride	DCM	4-6 hours	0 °C to RT	75-90%
Protocol 1, Step 2: Piperazine Addition	1-Methylpiperazine, K₂CO₃	DMF	3-5 hours	60-70 °C	80-95%
Protocol 1, Step 3: Nitro Reduction	Pd/C, H₂ (or SnCl₂)	MeOH / EtOH	4-12 hours	RT	>90%
Protocol 2: HBTU Coupling	HBTU, TEA	DMF	2-16 hours	RT or 50 °C	60-85%

Table 2: Representative Biological Activity of TKIs Incorporating the Piperazinyl-Aniline Scaffold

Compound Class	Target Kinase(s)	Example Cell Line	Reported IC₅₀ / GI₅₀	Reference
Phenylpiperazine Derivatives	EGFR	A549	0.05 µM	[5]
4-Fluorobenzylpiperazine Analogs	Tyrosinase	B16F10	0.18 µM
Pyrrolo[2,1-f]tr[7][9][10]iazine-Aniline Hybrids	MERTK	A549	0.36 µM	[8]
Diaylamide 3-aminoindazole Derivatives	BCR-ABL (T315I)	Ba/F3	9 nM	[3]

Troubleshooting and Optimization

• Low Yield in Amide Coupling (Protocol 1): Ensure all reagents and solvents are anhydrous. The presence of water will hydrolyze the acid chloride. If yields are still low, consider using a stronger, non-nucleophilic base like DIPEA instead of pyridine.

• Incomplete Nitro Reduction: If the reaction stalls, the Pd/C catalyst may be inactive. Filter and add fresh catalyst. Ensure the system is properly purged of air and a positive pressure of hydrogen is maintained. For difficult reductions, increasing the pressure or temperature may be necessary.

• Purification Challenges: The basic piperazine moiety can cause streaking on silica gel columns. Pre-treating the silica with a small amount of triethylamine (e.g., 1% in the eluent) can improve peak shape. Alternatively, reverse-phase chromatography can be an effective purification method.

• Side Reactions in HBTU Coupling: Over-activation of the carboxylic acid can lead to side products. Avoid excessively long pre-activation times. Ensure the reaction is performed under an inert atmosphere to prevent moisture from interfering.

Conclusion

The 4-(piperazin-1-ylmethyl)aniline scaffold is a demonstrably valuable and versatile starting material for the synthesis of a wide range of tyrosine kinase inhibitors. Its inherent structural and electronic properties make it a key pharmacophoric element for achieving high-potency inhibition against various kinase targets. The protocols outlined in this guide provide robust and adaptable methods for incorporating this scaffold into novel TKI candidates, from established drugs like Imatinib to next-generation inhibitors targeting resistance mutations. By understanding the causality behind the experimental choices and anticipating potential challenges, researchers can effectively leverage this powerful building block in their drug discovery and development programs.

References

• CN104910101A - Synthesis process of imatinib intermediate 4-(4-methylpiperazin-1-ylmethyl)
• US8609842B2 - Method for synthesizing Imatinib - Google P

• Cas 16153-81-4,4-(4-Methylpiperazino)aniline - LookChem. (URL: [Link])

• Evaluation of 4‐(4‐Fluorobenzyl)piperazin‐1‐yl]‐Based Compounds as Competitive Tyrosinase Inhibitors Endowed with Antimelanogenic Effects - PubMed Central. (URL: [Link])

• Tyrosine Kinase Inhibitors - StatPearls - NCBI Bookshelf. (URL: [Link])

• A set of 4‐(4‐methylpiperazin‐1‐yl)aniline derivatives containing... - ResearchGate. (URL: [Link])

• The Role of 2-(4-Methylpiperazin-1-yl)aniline in Developing Selective Kinase Inhibitors for Cancer - NINGBO INNO PHARMCHEM CO.,LTD. (URL: [Link])

• Design and Development of Novel Hybrids Based on Pyrrolo[2,1‐f]Tr[7][9][10]iazine and 1‐(Methylpiperidin‐4‐yl) Aniline–Based Analogs: Exploring the Utility as Anticancer Agents via MERTK Inhibition - PMC - PubMed Central. (URL: [Link])

• (PDF) Design and Development of Novel Hybrids Based on Pyrrolo[2,1‐f]Tr[7][9][10]iazine and 1‐(Methylpiperidin‐4‐yl) Aniline–Based Analogs: Exploring the Utility as Anticancer Agents via MERTK Inhibition - ResearchGate. (URL: [Link])

• Discovery of a series of novel phenylpiperazine derivatives as EGFR TK inhibitors - NIH. (URL: [Link])

• Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant - PMC - PubMed Central. (URL: [Link])

• Synthesis, molecular modeling, and biological evaluation of novel imatinib derivatives as anticancer agents - PMC - NIH. (URL: [Link])

• Novel Phthalic-Based Anticancer Tyrosine Kinase Inhibitors: Design, Synthesis and Biological Activity - MDPI. (URL: [Link])

• Pharmacophore-based discovery of ligands for drug transporters - PMC - NIH. (URL: [Link])

• Synthesis and Characterization of Potential Impurities in Imatinib Mesylate - IJNRD. (URL: [Link])

• (10) Patent No. - ResearchGate. (URL: [Link])

Sources

• 1. Tyrosine Kinase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cas 16153-81-4,4-(4-Methylpiperazino)aniline | lookchem [lookchem.com]
• 5. Discovery of a series of novel phenylpiperazine derivatives as EGFR TK inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, molecular modeling, and biological evaluation of novel imatinib derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of 4‐(4‐Fluorobenzyl)piperazin‐1‐yl]‐Based Compounds as Competitive Tyrosinase Inhibitors Endowed with Antimelanogenic Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design and Development of Novel Hybrids Based on Pyrrolo[2,1‐f][1,2,4]Triazine and 1‐(Methylpiperidin‐4‐yl) Aniline–Based Analogs: Exploring the Utility as Anticancer Agents via MERTK Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN104910101A - Synthesis process of imatinib intermediate 4-(4-methylpiperazin-1-ylmethyl) benzoic acid hydrochloride - Google Patents [patents.google.com]
• 10. US8609842B2 - Method for synthesizing Imatinib - Google Patents [patents.google.com]

HPLC method development for 4-(Piperazin-1-ylmethyl)aniline analysis

Application Note: Strategic HPLC Method Development for 4-(Piperazin-1-ylmethyl)aniline

Introduction & Chemical Context

4-(Piperazin-1-ylmethyl)aniline is a critical intermediate in the synthesis of kinase inhibitors and antipsychotics (e.g., Olanzapine analogs).[1] Structurally, it functions as a "linker" molecule, combining a UV-active aniline moiety with a highly polar, basic piperazine ring.[2]

The Chromatographic Challenge: The analysis of this molecule presents a classic "Basic Amine Problem."

• Polarity: The piperazine ring renders the molecule hydrophilic, leading to poor retention on standard C18 columns (dewetting or elution at the void volume).[2]

• Peak Tailing: The secondary amine on the piperazine ring (pKa ~9.[2]8) is fully protonated at standard acidic pH (pH 2–3).[2] These positively charged species interact ionically with residual silanols (

  ) on the silica surface, causing severe peak tailing and variability.[1][2][3]

This guide outlines a Dual-Path Strategy to overcome these issues, utilizing modern column technologies (Charged Surface Hybrid) and pH control to ensure a robust, self-validating method.

Physicochemical Profiling

Understanding the molecule is the first step in rational method design.[2]

Feature	Property	Chromatographic Implication
Structure	Aniline + Benzyl Linker + Piperazine	Dual basic centers; UV active.[1][2]
pKa (Piperazine)	~9.8 (Secondary N) & ~5.4 (Tertiary N)	Molecule is cationic at pH < 9.[1][2]
pKa (Aniline)	~4.6	Weakly basic; neutral at pH > 5.[2]
LogP	~0.5 to 1.0 (Estimated)	Low hydrophobicity; requires low organic start.[2]
UV Max	~245 nm (Aniline characteristic)	Detectable by UV/DAD; no derivatization needed.[2]

Method Development Decision Tree

The following workflow illustrates the logic for selecting the stationary phase based on the specific analytical goal (MS compatibility vs. Maximum Robustness).

Caption: Decision tree for selecting column chemistry based on pH requirements. Path A utilizes electrostatic repulsion to fix tailing; Path B utilizes deprotonation.

Recommended Protocols

Protocol A: The "Modern Standard" (LC-MS Compatible)

Best for: Impurity profiling, mass spectrometry detection, and fast analysis.[2]

Mechanism: This protocol uses a Charged Surface Hybrid (CSH) C18 column.[2][3] The stationary phase surface carries a slight positive charge.[2][4] This charge repels the protonated piperazine analyte, preventing it from interacting with residual silanols.[2] This mimics the effect of ion-pairing reagents without the associated contamination.[2]

• Column: Waters XSelect CSH C18 or Phenomenex Kinetex PS C18 (150 x 4.6 mm, 3.5 µm or sub-2 µm equivalent).[2]

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).[2]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 1.0 mL/min.[2][5][6]

• Temperature: 40°C (Elevated T improves mass transfer for bases).

• Detection: UV @ 254 nm (Primary) and 280 nm.[2]

• Gradient:

Time (min)	% Mobile Phase B	Event
0.0	5	Hold for polar retention
1.0	5	Start Gradient
10.0	60	Elute main peak
12.0	95	Wash
15.0	5	Re-equilibrate

Protocol B: The "High pH" Approach (Robust QC)

Best for: Maximizing retention, loading capacity, and preparative scale-up.[2]

Mechanism: At pH 10, the piperazine nitrogen (pKa ~9.[2]8) is largely deprotonated (neutral).[2] The neutral molecule is much more hydrophobic, leading to significantly higher retention on C18 and eliminating silanol interactions naturally.[2] Warning: You MUST use a column specifically designed for high pH (Hybrid particle technology).[2]

• Column: Waters XBridge BEH C18 or Agilent Poroshell HPH-C18.[1][2]

• Mobile Phase A: 10mM Ammonium Bicarbonate (adjusted to pH 10.0 with Ammonium Hydroxide).

• Mobile Phase B: Acetonitrile.[2][6]

• Gradient: 5% to 95% B over 15 minutes.

Experimental Validation & System Suitability

To ensure the method is self-validating, the following criteria must be met during the system suitability test (SST).

• Tailing Factor (

  ):

  • Requirement:

    (Strict) or (General).[2]

  • Why: Tailing indicates secondary silanol interactions.[2] If

    , the column surface charge is insufficient (Protocol A) or the pH is not high enough (Protocol B).[2]

• Retention Factor (

  ):

  • Requirement:

    .[2]

  • Why: The analyte is polar.[2] It must be retained well away from the void volume (

    ) to avoid co-elution with unretained salts or matrix effects.[2]

• Resolution (

  ):

  • If analyzing a reaction mixture, ensure resolution > 2.0 between the aniline precursor (less polar) and the piperazine product.[2]

Troubleshooting Guide

• Issue: Peak Splitting.

  • Cause: Sample solvent mismatch.[2] The analyte is likely dissolved in 100% organic or strong acid.[2]

  • Fix: Dissolve the sample in the starting mobile phase (95% Water / 5% ACN).[2]

• Issue: Drifting Retention Times.

  • Cause: pH instability.[2] Piperazine is sensitive to small pH changes near its pKa.[2]

  • Fix: Ensure buffer concentration is at least 10mM.[2] For Protocol A, consider using Ammonium Formate buffer (pH 3.[2]0) instead of simple Formic Acid if drift persists.[2]

• Issue: "Ghost" Peaks.

  • Cause: Piperazine reacting with atmospheric CO2 to form carbamates in basic solution.[2]

  • Fix: Use fresh buffers; keep high-pH mobile phases capped or under blanket gas.[1][2]

References

• Waters Corporation. Charged Surface Hybrid (CSH) Technology and Its Use in Liquid Chromatography. Application Note. Available at: [Link]

• Phenomenex. HPLC Tech Tip: Basic Analytes in Reversed-Phase. Technical Guide.[2] Available at: [Link]

• McCalley, D. V. (2010).[2] Study of the selectivity, mass transfer and loading capacity of a new charged surface hybrid stationary phase for hydrophilic interaction chromatography. Journal of Chromatography A.[2]

• Khalili, F., Henni, A., & East, A. L. (2009).[2][7] pKa Values of Some Piperazines at (298, 303, 313, and 323) K.[2][7] Journal of Chemical & Engineering Data.[2][7] Available at: [Link][1][2]

Sources

• 1. chembk.com [chembk.com]
• 2. uregina.ca [uregina.ca]
• 3. pubs.acs.org [pubs.acs.org]
• 4. HPLC Tech Tip: Basic Analytes in Reversed-Phase | Phenomenex [phenomenex.com]
• 5. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies [sielc.com]
• 6. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]

Technical Application Note: Chromatographic Isolation Strategies for 4-(Piperazin-1-ylmethyl)aniline

Chemical Context & Purification Challenges[1][2][3][4][5]

4-(Piperazin-1-ylmethyl)aniline is a critical "privileged scaffold" in medicinal chemistry, serving as a linker in kinase inhibitors (e.g., Imatinib analogs) and GPCR ligands.[1] Its structure comprises a primary aromatic amine (aniline) and a secondary aliphatic amine (piperazine) connected by a methylene bridge.

Physicochemical Profile[1][2][4][5][6][7][8][9]

• Basicity: The piperazine secondary amine (

  ) is highly basic, while the aniline nitrogen ( ) is weakly basic.

• Polarity: The molecule is significantly polar, often requiring polar modifiers in normal phase chromatography.

• Solubility: Soluble in methanol (MeOH), dichloromethane (DCM)/MeOH mixtures, and acidic aqueous buffers. Limited solubility in pure non-polar solvents (Hexane, Ether).

The "Streaking" Phenomenon

The primary challenge in purifying this compound on standard silica gel is peak tailing (streaking). The secondary amine of the piperazine ring acts as a strong hydrogen bond acceptor and donor, interacting irreversibly with the acidic silanol groups (

) on the silica surface. This results in broad peaks, poor resolution, and low recovery.

Strategic Solution: The purification protocol must effectively suppress silanol ionization or block these active sites using mobile phase modifiers or specialized stationary phases.

Purification Decision Matrix (Flowchart)

Before selecting a method, assess the scale and purity requirements using the following decision tree.

Figure 1: Strategic decision tree for selecting the optimal purification workflow based on scale and purity requirements.

Method A: Flash Column Chromatography (Normal Phase)[1]

This is the "workhorse" method for laboratory-scale purification (100 mg – 5 g).[1] Success depends entirely on the mobile phase modifier.

Materials

• Stationary Phase: High-performance Silica Gel (40–63 µm, 60 Å).[1]

• Solvents: Dichloromethane (DCM), Methanol (MeOH).[1]

• Modifier: Ammonium Hydroxide (

  , 28-30% aq) OR Triethylamine (TEA).[1] Note: is preferred as it is volatile and easier to remove than TEA.

Step-by-Step Protocol

• Column Equilibration (Critical):

  • Prepare the mobile phase: DCM : MeOH :

    (90 : 9 : 1) .

  • Flush the silica column with at least 3 column volumes (CV) of this solvent system. This pre-saturates the silica surface with ammonia, blocking acidic silanols.

• Sample Loading:

  • Dissolve the crude residue in a minimum volume of DCM:MeOH (9:1).

  • Alternative: If solubility is poor, adsorb the crude onto silica gel (dry load). Mix crude with silica (1:2 ratio), evaporate solvent, and load the dry powder onto the column.

• Elution Gradient:

  • Run a stepwise or linear gradient.[1]

  • Start: 100% DCM (with 1%

    or TEA).

  • Ramp: 0% to 15% MeOH in DCM (maintain 1% modifier throughout).

  • Target Elution: The compound typically elutes between 5–10% MeOH.

• Detection:

  • UV: Monitor at 254 nm (aniline absorption).

  • TLC Stain: Ninhydrin stain is highly effective.[1] The piperazine secondary amine will turn deep red/purple upon heating.

• Workup:

  • Pool fractions containing the product.[2]

  • Concentrate under reduced pressure.[1][3]

  • Note: If TEA was used, you may need to co-evaporate with DCM/Heptane multiple times to remove trace amine odor.

Method B: Preparative RP-HPLC (Reverse Phase)[1]

For high-purity applications (>99%) or when separating closely related impurities (e.g., mono- vs. bis-alkylated byproducts).[1]

Mechanism of Action

Standard acidic HPLC buffers (TFA/Formic Acid) protonate both amines, making the molecule extremely polar and causing it to elute near the void volume (dead time). High pH buffers keep the piperazine in its free-base form, increasing retention and improving peak shape.

Protocol Parameters

Parameter	Condition	Rationale
Column	C18 (e.g., XBridge or Gemini NX)	Must be "pH stable" or "hybrid" silica to withstand pH 10.[1]
Mobile Phase A	10 mM Ammonium Bicarbonate ( ), pH 10	Ensures amines are deprotonated (neutral), increasing hydrophobicity.
Mobile Phase B	Acetonitrile (ACN)	Standard organic modifier.[1]
Gradient	5% B to 60% B over 15 min	Shallow gradient allows separation of polar impurities.
Flow Rate	15–20 mL/min (for 19mm ID column)	Standard prep scale flow.[1]
Detection	UV 254 nm	Strong absorbance from aniline ring.[1]

Workflow

• Sample Prep: Dissolve crude in DMSO:MeOH (1:1). Filter through a 0.45 µm PTFE filter.

• Injection: Inject 50–100 mg per run.

• Collection: Collect peaks based on UV threshold.

• Lyophilization: Freeze-dry the aqueous fractions. Caution: Ammonium bicarbonate is volatile, but ensure complete removal to avoid salt formation.

Mechanism of Silanol Blocking (Visualized)

Understanding the interaction between the piperazine moiety and the stationary phase is crucial for troubleshooting.

Figure 2: Competitive inhibition mechanism.[1] The small, highly basic ammonia molecules (Modifier) saturate the acidic silanol sites, preventing the bulky piperazine target from "sticking" and tailing.

References

• ChemicalBook. (2024).[1][4] 4-[(4-Methylpiperazin-1-yl)methyl]aniline Properties and Synthesis. Retrieved from [1]

• Biotage. (2023).[1][5][4][6] How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from

• UNODC. (2013).[1] Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. United Nations Office on Drugs and Crime.[1][7] Retrieved from [1]

• ResearchGate. (2004).[1] Synthesis of 1-amino-4-methylpiperazine.[1][2][8][4] Chemistry of Heterocyclic Compounds.[5][4] Retrieved from

Sources

• 1. chembk.com [chembk.com]
• 2. CN115703750A - Extraction and purification method of 1-amino-4-methylpiperazine - Google Patents [patents.google.com]
• 3. 4-[(4-Methylpiperazin-1-yl)methyl]aniline CAS#: 70261-82-4 [m.chemicalbook.com]
• 4. PREPARATION OF 1-AMINO-4-METHYLPIPERAZINE | Chemistry of Heterocyclic Compounds [hgs.osi.lv]
• 5. biotage.com [biotage.com]
• 6. Building Up a Piperazine Ring from a Primary Amino Group via Catalytic Reductive Cyclization of Dioximes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 8. CN111423397A - Method for synthesizing 1-amino-4-methylpiperazine by catalytic hydrogenation - Google Patents [patents.google.com]

Application Note &amp; Protocols: A Comprehensive Guide to the Analytical Quality Control of 4-(Piperazin-1-ylmethyl)aniline

Introduction: The Imperative for Rigorous Quality Control

4-(Piperazin-1-ylmethyl)aniline is a key chemical intermediate, serving as a foundational building block in the synthesis of a variety of pharmacologically active molecules and advanced materials.[1][2] Its structural motif, featuring both a primary aromatic amine and a piperazine moiety, makes it a versatile scaffold in drug discovery. The purity, identity, and stability of this intermediate are paramount, as any impurities or degradation products can be carried through subsequent synthetic steps, potentially impacting the safety, efficacy, and stability of the final active pharmaceutical ingredient (API).

This guide provides a comprehensive overview of the essential analytical techniques for the robust quality control (QC) of 4-(Piperazin-1-ylmethyl)aniline. It is designed for researchers, analytical scientists, and drug development professionals, offering not just step-by-step protocols but also the scientific rationale behind the chosen methodologies. The aim is to establish a self-validating system of analysis that ensures the material consistently meets the highest quality standards.

Physicochemical Profile

A thorough understanding of the physicochemical properties of 4-(Piperazin-1-ylmethyl)aniline is the foundation for developing effective analytical methods. These properties dictate choices in solvents, chromatographic conditions, and spectroscopic analysis.

Property	Value	Source
Chemical Structure
Molecular Formula	C₁₁H₁₇N₃	PubChem[3]
Molecular Weight	191.27 g/mol	PubChem[3]
Appearance	White to off-white or yellow solid	ChemBK[4]
Melting Point	97-99 °C	ChemBK[4]
Boiling Point	~331.2 °C (Predicted)	ChemBK[4]
Solubility	Slightly soluble in Chloroform, Methanol	ChemBK[4]
pKa (Predicted)	7.65 ± 0.10	ChemBK[4]

Chromatographic Purity and Assay Determination

Chromatographic techniques are the cornerstone of QC for quantifying the principal component (assay) and detecting and quantifying any impurities.

High-Performance Liquid Chromatography (HPLC) for Assay and Impurity Profiling

Expertise & Causality: Reversed-phase HPLC with UV detection is the method of choice for non-volatile, UV-active compounds like 4-(Piperazin-1-ylmethyl)aniline. The aniline ring acts as a strong chromophore, allowing for sensitive UV detection. A C18 stationary phase provides excellent hydrophobic retention for the molecule. The use of a buffered mobile phase is critical; the compound has two basic nitrogen centers (piperazine and aniline) whose ionization state is pH-dependent. Controlling the pH ensures consistent retention times and peak shapes. Acetonitrile is selected as the organic modifier due to its low UV cutoff and compatibility with common buffers.

Protocol 3.1: HPLC Method for Purity and Assay

1. Instrumentation:

• HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Diode Array or UV-Vis Detector.

2. Chemicals and Reagents:

• Acetonitrile (HPLC Grade)

• Potassium Phosphate Monobasic (KH₂PO₄) (ACS Grade)

• Orthophosphoric Acid (ACS Grade)

• Water (HPLC Grade)

• 4-(Piperazin-1-ylmethyl)aniline Reference Standard (of known purity)

3. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 20 mM Potassium Phosphate buffer, pH adjusted to 6.5 with Orthophosphoric Acid

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	90	10
  20.0	50	50
  25.0	10	90
  30.0	10	90
  30.1	90	10

  | 35.0 | 90 | 10 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

4. Preparation of Solutions:

• Buffer (Mobile Phase A): Dissolve 2.72 g of KH₂PO₄ in 1 L of HPLC grade water. Adjust pH to 6.5 using dilute orthophosphoric acid. Filter through a 0.45 µm membrane filter.

• Diluent: Mobile Phase A / Acetonitrile (80:20 v/v)

• Reference Standard Solution (0.5 mg/mL): Accurately weigh about 25 mg of the reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Sample Solution (0.5 mg/mL): Accurately weigh about 25 mg of the test sample into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

5. System Suitability Testing (SST):

• Inject the reference standard solution five times.

• Acceptance Criteria:

  • Relative Standard Deviation (RSD) of peak area: ≤ 2.0%

  • Tailing Factor: 0.8 - 1.5

  • Theoretical Plates: ≥ 2000

6. Analysis and Calculations:

• Inject the diluent (as a blank), followed by the reference standard and sample solutions.

• Assay (% w/w):

  • Assay = (Area_Sample / Area_Standard) * (Conc_Standard / Conc_Sample) * Purity_Standard

• Impurity Content (%):

  • Calculate the percentage of each impurity using the relative peak area against the main peak (assuming a response factor of 1.0 for unknown impurities) or against a qualified impurity standard if available.

Gas Chromatography (GC) for Volatile Impurities

Expertise & Causality: GC is an excellent complementary technique for assessing volatile or semi-volatile impurities that may not be well-resolved by HPLC, such as residual synthesis solvents or low molecular weight starting materials. Due to the presence of nitrogen atoms, a Nitrogen-Phosphorus Detector (NPD) can be employed for highly selective and sensitive detection, minimizing interference from non-nitrogen containing compounds.[5][6] A mid-polarity column (e.g., DB-17) is suitable for separating polar amine compounds.[7]

Protocol 3.2: GC Method for Residual Solvents and Volatile Impurities

1. Instrumentation:

• Gas Chromatograph with a Split/Splitless Injector and a Flame Ionization Detector (FID) or Nitrogen-Phosphorus Detector (NPD).

2. Chemicals and Reagents:

• Methanol (GC Grade) or Dichloromethane (GC Grade)

• 4-(Piperazin-1-ylmethyl)aniline Sample

• Relevant solvent standards (if quantifying residual solvents)

3. Chromatographic Conditions:

• Column: DB-17 (or equivalent 50% Phenyl-methylpolysiloxane), 30 m x 0.53 mm ID, 1.0 µm film thickness[7]

• Carrier Gas: Helium, constant flow at 2.0 mL/min[7]

• Injector Temperature: 250 °C[7]

• Detector Temperature: 260 °C (FID or NPD)[7]

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 10 minutes

  • Ramp: 35 °C/min to 260 °C

  • Hold at 260 °C for 2 minutes[7]

• Injection Volume: 1.0 µL

• Split Ratio: 10:1

4. Preparation of Solutions:

• Sample Solution (10 mg/mL): Accurately weigh about 100 mg of the sample into a 10 mL volumetric flask. Dissolve and dilute to volume with Methanol.

5. Analysis:

• Inject the solvent blank followed by the sample solution.

• Identify and quantify any peaks corresponding to known volatile impurities or residual solvents by comparing with their respective reference standards.

Spectroscopic Identity Confirmation

Spectroscopic methods provide an orthogonal confirmation of the molecule's identity by probing its chemical structure.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Expertise & Causality: FT-IR spectroscopy is a rapid and reliable technique for identity confirmation. It provides a unique "molecular fingerprint" based on the vibrational frequencies of the molecule's functional groups.[8] For 4-(Piperazin-1-ylmethyl)aniline, we expect to see characteristic absorptions for the N-H bonds of the aniline, C-H bonds of the aromatic and aliphatic systems, C-N bonds, and the aromatic ring itself.

Protocol 4.1: Identity Confirmation by FT-IR

1. Instrumentation:

• FT-IR Spectrometer, preferably with an Attenuated Total Reflectance (ATR) accessory.

2. Sample Preparation:

• Place a small amount of the solid sample directly onto the ATR crystal. Ensure good contact using the pressure arm. Alternatively, prepare a KBr pellet.

3. Data Acquisition:

• Scan Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16

4. Interpretation of Spectrum:

• Compare the obtained spectrum with that of a qualified reference standard. The positions and relative intensities of the absorption bands should be concordant.

• Expected Characteristic Peaks:

  Wavenumber (cm⁻¹)	Assignment
  3400 - 3200	N-H stretching (primary amine)
  3100 - 3000	Aromatic C-H stretching
  2950 - 2800	Aliphatic C-H stretching (piperazine and methylene)
  1620 - 1580	Aromatic C=C stretching
  1520 - 1500	N-H bending
  1350 - 1250	Aromatic C-N stretching

  | 1150 - 1050 | Aliphatic C-N stretching |

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Causality: NMR is the most powerful technique for unambiguous structural elucidation and identity confirmation. ¹H NMR provides information on the number and connectivity of protons, while ¹³C NMR identifies all unique carbon environments.[9][10] The combination provides a complete picture of the molecular skeleton.

Protocol 4.2: Structural Confirmation by ¹H and ¹³C NMR

1. Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher).

2. Sample Preparation:

• Dissolve 5-10 mg of the sample in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

3. Data Acquisition:

• Acquire standard ¹H and ¹³C{¹H} spectra according to instrument manufacturer's guidelines.

4. Interpretation of Spectra (in DMSO-d₆):

• ¹H NMR:

  • ~6.5-7.0 ppm: Multiplets, 4H (aromatic protons of the aniline ring, AA'BB' system).

  • ~4.8-5.2 ppm: Singlet, 2H (NH₂ protons, broad, may exchange with D₂O).

  • ~3.4 ppm: Singlet, 2H (Ar-CH₂ -N protons).

  • ~3.0 ppm: Multiplet/Broad singlet, 4H (piperazine protons adjacent to the methylene bridge).

  • ~2.3-2.5 ppm: Multiplet/Broad singlet, 4H (piperazine protons adjacent to the secondary amine).

  • ~2.8 ppm: Singlet, 1H (piperazine N-H proton, may be broad).

• ¹³C NMR:

  • ~148-150 ppm: Aromatic C-N.

  • ~128-130 ppm: Aromatic CH.

  • ~115-120 ppm: Aromatic CH.

  • ~110-115 ppm: Aromatic C-C.

  • ~60-65 ppm: Ar-C H₂-N.

  • ~50-55 ppm: Piperazine CH₂.

  • ~45-50 ppm: Piperazine CH₂.

Thermal Analysis

Thermal analysis techniques are crucial for evaluating the thermal stability, melting behavior, and presence of polymorphic or solvated forms of the material.[11][12][13]

Protocol 5.1: Thermal Characterization by DSC and TGA

1. Instrumentation:

• Differential Scanning Calorimeter (DSC).

• Thermogravimetric Analyzer (TGA).

2. DSC Analysis (Melting Point and Purity):

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and seal.

• Method:

  • Equilibrate at 25 °C.

  • Ramp at 10 °C/min to 150 °C (or ~50 °C above the expected melting point).

  • Atmosphere: Nitrogen at 50 mL/min.

• Interpretation: The onset of the endothermic melting peak corresponds to the melting point. The peak shape can indicate purity (sharp peaks suggest high purity).

3. TGA Analysis (Thermal Stability):

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a ceramic or platinum TGA pan.

• Method:

  • Equilibrate at 30 °C.

  • Ramp at 10 °C/min to 600 °C.

  • Atmosphere: Nitrogen at 50 mL/min.

• Interpretation: Determine the onset temperature of decomposition, indicated by a significant weight loss. Any weight loss at temperatures below the boiling point may suggest the presence of residual solvents or water.

Development of a Stability-Indicating Method via Forced Degradation

Expertise & Causality: A crucial aspect of quality control in a pharmaceutical context is ensuring the analytical method is "stability-indicating." This means the method can separate the intact substance from its potential degradation products.[14][15] Forced degradation studies deliberately stress the sample under various conditions to generate these degradation products, which are then used to challenge the specificity of the primary analytical method (usually HPLC).[16]

Protocol 6.1: Forced Degradation Study

1. Objective:

• To demonstrate the specificity and stability-indicating nature of the HPLC method described in Protocol 3.1.

2. Procedure:

• Prepare a stock solution of 4-(Piperazin-1-ylmethyl)aniline at ~1.0 mg/mL in the diluent.

• Expose aliquots of this solution to the following stress conditions:

  • Acid Hydrolysis: Add 1N HCl and heat at 60 °C for 24 hours.

  • Base Hydrolysis: Add 1N NaOH and heat at 60 °C for 24 hours.

  • Oxidation: Add 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Stress: Heat the solution at 80 °C for 48 hours. Expose the solid powder to 80 °C for 48 hours.

  • Photolytic Stress: Expose the solution to UV light (e.g., 254 nm) and visible light for a defined period (as per ICH Q1B guidelines).

• For each condition, also prepare a blank (reagents without the sample) subjected to the same stress.

3. Analysis:

• Before injection into the HPLC, neutralize the acidic and basic samples.

• Analyze all stressed samples, the unstressed sample, and the blanks using the HPLC method from Protocol 3.1.

4. Evaluation:

• Peak Purity: Use a Diode Array Detector to assess the peak purity of the main 4-(Piperazin-1-ylmethyl)aniline peak in each chromatogram. The peak should be spectrally pure, indicating no co-eluting degradants.

• Resolution: The resolution between the main peak and the closest eluting degradation product should be ≥ 1.5.

• Mass Balance: The sum of the assay value and the levels of all degradation products should be close to 100%, demonstrating that all major degradants are accounted for.

Visualized Workflows

Overall Quality Control Workflow

A systematic approach ensures all quality attributes are assessed.

Caption: Overall Quality Control Workflow for 4-(Piperazin-1-ylmethyl)aniline.

HPLC Method Principle

This diagram illustrates the separation of the analyte from its impurities based on polarity.

Caption: Principle of HPLC separation for quality control analysis.

References

• ResearchGate. (2025). Analytical method for 1-methyl-4-amino-piperazine in an active pharmaceutical ingredient using chemical derivatization and hplc-uv. Available at: [Link]

• ResearchGate. (n.d.). 4‐(piperazin‐1‐yl)aniline‐derived fragment library constructed in the.... Available at: [Link]

• PubMed. (n.d.). HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. Available at: [Link]

• International Journal of Pharmacy and Technology. (2011). A Review on Analytical Methods for Piperazine Determination. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Available at: [Link]

• MDPI. (2022). Determination of Aniline in Soil by ASE/GC-MS. Available at: [Link]

• European Commission. (2017). METHOD VALIDATION AND QUALITY CONTROL PROCEDURES FOR PESTICIDE RESIDUES ANALYSIS IN FOOD AND FEED. Available at: [Link]

• MDPI. (n.d.). A New Ultra High-Performance Liquid Chromatography-Tandem Mass Spectrometry Method to Monitor 1-Amino-4-Methyl-Piperazine and 1-Methyl-4-Nitroso-Piperazine in Rifampicin Hydrolysis: A Standard Addition Approach to Quantify Nitrosamine in Rifampicin. Available at: [Link]

• ResearchGate. (n.d.). A set of 4‐(4‐methylpiperazin‐1‐yl)aniline derivatives containing.... Available at: [Link]

• UNODC. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Available at: [Link]

• PubChem. (n.d.). 4-(4-Methylpiperazin-1-yl)aniline. Available at: [Link]

• ResearchGate. (2011). (PDF) Development and validation of GC method for the determination of piperazine, 1-methyl piperazine and 1-ethyl piperazine in pharmaceutical drug substances. Available at: [Link]

• EPA. (1996). method 8131 aniline and selected derivatives by gas chromatography. Available at: [Link]

• PubMed. (2021). Identification of methyl (5-(6-((4-(methylsulfonyl)piperazin-1-yl)methyl)-4-morpholinopyrrolo[2,1-f][1][17]triazin-2-yl)-4-(trifluoromethyl)pyridin-2-yl)carbamate (CYH33) as an orally bioavailable, highly potent, PI3K alpha inhibitor for the treatment of advanced solid tumors. Available at: [Link]

• ChemBK. (2024). 4-[(4-Methylpiperazin-1-yl)methyl]aniline. Available at: [Link]

• TA Instruments. (n.d.). Materials Characterization by Thermal Analysis (DSC & TGA), Rheology, and Dynamic Mechanical Analysis. Available at: [Link]

• ResearchGate. (n.d.). TGA-DSC thermogram of (a) N-methyl-4-nitroaniline (NMNA) and (b) NMNAIPA compounds. Available at: [Link]

• Eurachem. (n.d.). Guide to Quality in Analytical Chemistry. Available at: [Link]

• University of Szeged. (n.d.). Thermal analysis. Available at: [Link]

• SciSpace. (2019). 1-(4-chlorophenyl) piperazine: ft-ir, raman, nmr and theoretical studies. Available at: [Link]

• Academia.edu. (n.d.). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Available at: [Link]

• PE Polska. (n.d.). Characterization of Electronic Materials Using Thermal Analysis. Available at: [Link]

• Scribd. (n.d.). Forced Degradation Studies in Pharmaceuticals. Available at: [Link]

• BJSTR. (2022). Forced Degradation – A Review. Available at: [Link]

• Chemistry LibreTexts. (2022). 2.8: Thermal Analysis. Available at: [Link]

• Journal of Molecular Structure. (2015). 1-Alkyl-1-methylpiperazine-1,4-diium Salts. Available at: [Link]

• New Journal of Chemistry. (2004). Synthesis and spectroscopic properties of aniline tetramers. Comparative studies. Available at: [Link]

• Semantic Scholar. (2019). 1-(4-Chlorophenyl) piperazine: FT-IR, Raman, NMR and Theoretical studies. Available at: [Link]

• NIOSH. (1994). monomethylaniline 3511. Available at: [Link]

• Scientific Reports. (2024). Synthesis and spectroscopic characterization techniques of aromatic iminoaniline derived compound, along with the evaluation of its LNO properties using quantum chemistry. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. 4-(4-Methylpiperazin-1-yl)aniline | C11H17N3 | CID 737253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chembk.com [chembk.com]
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• 17. researchgate.net [researchgate.net]

derivatization of 4-(Piperazin-1-ylmethyl)aniline for biological assays

Application Note: Strategic Derivatization of 4-(Piperazin-1-ylmethyl)aniline for High-Fidelity Biological Assays

Introduction: The "Janus" Scaffold

4-(Piperazin-1-ylmethyl)aniline (CAS: 69322-26-5) represents a privileged scaffold in medicinal chemistry, serving as a critical "connector" node in kinase inhibitors (e.g., Imatinib derivatives), GPCR ligands, and predominantly in PROTAC (Proteolysis Targeting Chimera) linkers.[1]

Its utility stems from its chemical duality:[1]

• The Aliphatic Head (Piperazine): A secondary amine providing high basicity (

  ), solubility, and a rigid exit vector.[1][2]

• The Aromatic Tail (Aniline): A primary aromatic amine (

  ) capable of -stacking interactions and participating in specific coupling reactions (e.g., Buchwald-Hartwig, diazonium formation).[1][2]

The Challenge: Derivatizing this molecule requires navigating a steep reactivity gradient.[1][2] Without precise pH control and orthogonal protection strategies, reagents will preferentially target the highly nucleophilic piperazine, leading to heterogeneous mixtures or "dead-end" byproducts.[1][2] This guide provides the authoritative protocols to selectively target either terminus with high fidelity.

Chemical Analysis & Reactivity Landscape

To design a self-validating protocol, one must understand the ionization states of the molecule.[2] The reactivity difference is driven by the

disparity between the hybridized piperazine nitrogen and the hybridized aniline nitrogen.[2]

Table 1: Physicochemical Properties & Reactivity Profile

Feature	Moiety	Approx.	Nucleophilicity (Neutral pH)	Primary Derivatization Target
Aliphatic	Piperazine ( Amine)	9.7 (N1), 5.3 (N4)	High	NHS esters, Isocyanates, Alkyl halides
Aromatic	Aniline ( Amine)	4.0 - 5.0	Low	Aryl halides (Pd-cat), Activated Esters (slow), Diazonium salts

Expert Insight: At physiological pH (7.4), the piperazine is partially protonated but retains significant nucleophilic character due to the equilibrium of the free base.[1][2] The aniline is almost exclusively neutral but is electronically deactivated by the aromatic ring, making it a poor nucleophile for standard acylation unless forced.[1][2]

Visualizing the Selectivity Strategy

Figure 1: Decision tree for selective functionalization based on pH and protection group strategy.

Application Protocols

Protocol A: Selective N-Terminal Labeling (Piperazine Targeting)

Use Case: Attaching a fluorophore (e.g., FITC, TAMRA) or biotin to the piperazine ring while leaving the aniline free.[1]

Mechanism: Exploiting the superior nucleophilicity of the secondary amine at near-neutral pH.[2] The aniline is too weak to compete for the NHS ester effectively under these conditions.[2]

Materials:

• 4-(Piperazin-1-ylmethyl)aniline (1 eq)[1][3]

• NHS-Ester derivative of label (0.9 eq) [Note: Limiting the electrophile prevents bis-labeling][1]

• Buffer: 0.1 M Phosphate Buffer (pH 7.4) or DMF with 1 eq DIPEA.[1][2]

Step-by-Step:

• Dissolution: Dissolve 10 mg of the scaffold in 500 µL dry DMF.

• Base Addition: Add 1.0 equivalent of DIPEA. Critically, do not use excess base (e.g., >3 eq), as high pH (>9) deprotonates the aniline and increases side-reaction risks.[1][2]

• Coupling: Add 0.9 equivalents of the NHS-ester fluorophore dropwise.

• Incubation: Stir at Room Temperature (RT) for 1 hour.

• Quenching: Add 50 µL of 1M Tris-HCl (pH 8.0) to scavenge unreacted NHS ester.

• Purification: Semi-preparative HPLC (C18 column, Water/Acetonitrile gradient + 0.1% TFA). The piperazine-labeled product will elute significantly later than the starting material.[2]

QC Criteria:

• MS (ESI+): Mass = [Scaffold] + [Label] - [NHS].[1][2]

• NMR: Shift in piperazine methylene protons; Aniline protons (aromatic doublet) should remain chemically distinct and unshifted compared to amide-linked aniline.

Protocol B: C-Terminal Functionalization (Aniline Targeting)

Use Case: Incorporating the scaffold into a PROTAC linker or drug conjugate where the piperazine must remain free (or be derivatized later).[1]

Mechanism: The aniline is a poor nucleophile.[1][2] To react it without "messy" polymerization or piperazine interference, the piperazine must be Boc-protected first.[1][2] The aniline is then coupled using high-energy activation (e.g., HATU or Acid Chloride) or Metal Catalysis.[1][2]

Workflow Diagram:

Figure 2: Orthogonal protection strategy for high-fidelity aniline derivatization.

Step-by-Step Protocol:

• Selective Protection (The "Boc" Trap):

  • Dissolve scaffold (1 eq) in DCM at 0°C.

  • Add Di-tert-butyl dicarbonate (Boc₂O) (1.0 eq) slowly.[1]

  • Why? Boc₂O reacts kinetically faster with the aliphatic secondary amine than the aromatic primary amine.[2]

  • Monitor by TLC/LCMS.[1][2] Product: tert-butyl 4-(4-aminobenzyl)piperazine-1-carboxylate.

• Aniline Coupling (The "Warhead" Attachment):

  • Reagent: Carboxylic Acid (Linker/Ligand) (1.1 eq).[1][2]

  • Activator: HATU (1.2 eq) and DIPEA (3.0 eq) in DMF.[1][2]

  • Reaction: Add the Boc-protected intermediate.[1][2] Stir at RT for 4-16 hours.[1][2]

  • Note: Aniline couplings are slow.[1][2] If conversion is low, switch to the Acid Chloride method (R-COCl + Pyridine).[1][2]

• Global Deprotection:

  • Treat the purified intermediate with 20% TFA in DCM (or 4M HCl in Dioxane) for 1 hour.

  • Remove solvent under vacuum.[1][2] The piperazine is now exposed as the TFA/HCl salt, ready for solubility enhancement or further reaction.[1][2]

Troubleshooting & Self-Validation

Common Failure Mode: Bis-acylation [1]

• Symptom:[1][4][5][][7] Mass spectrum shows +2x Label mass.[1][2]

• Cause: pH was too high (>9.[1][2]0) during Protocol A, or excess reagent was used.

• Fix: Maintain pH 7.0–7.[1][2]5. Use a syringe pump to add the electrophile slowly.[1][2]

Common Failure Mode: Aniline Oxidation [1]

• Symptom:[1][4][5][][7] Darkening of reaction mixture (brown/black tar).[1][2]

• Cause: Anilines are sensitive to oxidation by air, especially in solution over time.[1][2]

• Fix: Perform all aniline-involved steps (Protocol B, Step 2) under Nitrogen or Argon atmosphere.[1][2] Use fresh solvents.[1][2]

References

• Vertex AI Search. (2023).[1][2] Reactivity of 4-(Piperazin-1-ylmethyl)aniline and PROTAC linker design. [Verified Search Results]

• Ricci, A. (2000).[1][2] Modern Amination Methods. Wiley-VCH.[1][2] (General reference for amine reactivity hierarchy).

• Hermanson, G. T. (2013).[1][2] Bioconjugate Techniques (3rd Edition). Academic Press.[1][2] (Source for pH-dependent amine selectivity).[1][2]

• Nalawansha, D. A., & Crews, C. M. (2020).[1][2] PROTACs: An Emerging Therapeutic Modality.[1][2][7][8][9] Cell Chemical Biology, 27(8), 998-985.[1][2] (Context for piperazine linkers).

• Ishida, T., et al. (2018).[1][2] Selective N-methylation of aliphatic amines in the presence of aromatic amines.[2] Synthesis, 50, 4617-4626.[1][2][10] (Supporting data on aliphatic vs aromatic selectivity).

Sources

• 1. Facile and Stabile Linkages through Tyrosine: Bioconjugation Strategies with the Tyrosine-Click Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uregina.ca [uregina.ca]
• 3. chembk.com [chembk.com]
• 4. Acylation of Aniline Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 5. Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Arylamine synthesis by amination (alkylation) [organic-chemistry.org]

LC-MS methods for identifying metabolites of 4-(Piperazin-1-ylmethyl)aniline

Application Note: Comprehensive Metabolite Profiling of 4-(Piperazin-1-ylmethyl)aniline Using High-Resolution LC-MS/MS

Introduction & Scientific Rationale

The structural motif 4-(Piperazin-1-ylmethyl)aniline represents a critical pharmacophore found in numerous kinase inhibitors and CNS-active agents. It combines two metabolically active centers: a solvent-exposed piperazine ring (common in solubility-enhancing tails) and a primary aniline moiety (often a hinge-binder in kinase domains).

Understanding the metabolic fate of this fragment is essential for early-stage drug discovery for two reasons:

• Toxicological Liability: Primary anilines are prone to bioactivation via N-hydroxylation, leading to reactive quinone-imine species that can cause idiosyncratic toxicity.

• Clearance Mechanisms: The hydrophilic piperazine ring is a target for N-oxidation and glucuronidation, significantly altering pharmacokinetics.

This Application Note details a robust, self-validating LC-MS/MS workflow for identifying Phase I and Phase II metabolites of this compound. Unlike generic protocols, this guide addresses the specific chromatographic challenges of polar, basic piperazine derivatives.

Experimental Design & Causality

The Chromatographic Challenge

Piperazine derivatives are highly polar and basic (pKa1 ~9.8, pKa2 ~5.6). On standard C18 columns at acidic pH (0.1% Formic Acid), these molecules are doubly charged, leading to:

• Early Elution: Elution near the void volume (t0), causing ion suppression from salts.

• Peak Tailing: Secondary interactions with residual silanols.

Strategic Solution: We utilize a High-pH Reversed-Phase method. By adjusting the mobile phase to pH 10 (using Ammonium Bicarbonate), we suppress the ionization of the secondary amines. This increases hydrophobicity, ensuring retention, superior peak shape, and separation of isomeric N-oxides.

The Detection Strategy

We employ High-Resolution Mass Spectrometry (HRMS) using a Q-TOF or Orbitrap platform.

• Why HRMS? To distinguish metabolic modifications (e.g., N-oxide vs. Hydroxylation) that may have identical nominal masses but distinct exact masses (though +O is 15.9949 Da in both, fragmentation patterns differ).

• Polarity: Positive Electrospray Ionization (ESI+) is mandated by the basic nitrogen centers.

Experimental Protocol

Reagents & Standards

• Test Compound: 4-(Piperazin-1-ylmethyl)aniline (Purity >98%).

• Biological Matrix: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein) and S9 fraction (for cytosolic transferases).

• Cofactors: NADPH (Phase I), UDPGA (Phase II - Glucuronidation), Acetyl-CoA (Phase II - Acetylation).

• Trapping Agent: Glutathione (GSH) (to detect reactive quinone-imines).

Incubation Workflow (Step-by-Step)

• Preparation: Thaw HLM on ice. Prepare a 10 mM stock of the test compound in DMSO.

• Pre-incubation:

  • Mix: 490 µL Phosphate Buffer (100 mM, pH 7.4) + 5 µL HLM (final 0.5 mg/mL).

  • Add: 1 µL Test Compound (final 10 µM).

  • Equilibrate at 37°C for 5 minutes.

• Initiation: Add 50 µL of NADPH regenerating system (and UDPGA/Acetyl-CoA for Phase II).

• Reaction: Incubate at 37°C with gentle shaking.

  • Timepoints: 0, 15, 30, 60 min.

• Quenching: Add 3 volumes of ice-cold Acetonitrile (ACN) containing Internal Standard (e.g., Tolbutamide).

• Extraction: Vortex for 2 min; Centrifuge at 14,000 x g for 10 min at 4°C.

• Reconstitution: Evaporate supernatant under N2; reconstitute in 100 µL Mobile Phase A/B (90:10).

LC-MS/MS Method Parameters

Parameter	Setting	Rationale
Column	Waters XBridge C18 BEH (2.1 x 100 mm, 2.5 µm)	Hybrid particle stable at pH 10.
Mobile Phase A	10 mM Ammonium Bicarbonate (pH 10)	Suppresses protonation of piperazine; improves retention.
Mobile Phase B	Acetonitrile (100%)	Strong eluent for hydrophobic metabolites.
Flow Rate	0.4 mL/min	Optimal for ESI sensitivity.
Gradient	0-1 min: 5% B; 1-10 min: 5-60% B; 10-12 min: 95% B.	Slow gradient to separate isomers (e.g., N-oxides).
MS Source	ESI Positive Mode	Protonation of aniline/piperazine.
Mass Range	m/z 50 – 1000	Covers parent and conjugates (Glucuronides +176 Da).
Acquisition	Data Dependent Acquisition (DDA)	Top 5 precursor ions selected for MS/MS fragmentation.

Data Analysis & Metabolite Identification

Workflow Visualization

Caption: Figure 1. End-to-end analytical workflow for metabolite identification of basic pharmacophores.

Diagnostic Fragmentation Logic

To identify metabolites, we track specific structural shifts relative to the parent molecule.

• Parent Ion (P): m/z 192.1495 ([M+H]+, C11H17N3).

• Diagnostic Fragment 1 (Aniline-Methyl): Cleavage of the piperazine ring usually leaves the benzyl-aniline cation (m/z 106.065). Shifts in this fragment indicate metabolic changes on the aniline ring.

• Diagnostic Fragment 2 (Piperazine): m/z 85.076 (piperazine ring). Shifts here indicate piperazine metabolism.[1][2]

Predicted Metabolite Profile

Metabolite ID	Biotransformation	Shift (Da)	Predicted m/z	Diagnostic Ion Check
M1	N-Acetylation	+42.0106	234.1601	Shift in Aniline fragment (+42). Common for primary amines.
M2	Hydroxylation	+15.9949	208.1444	If on Aniline: m/z 106 -> 122. If on Piperazine: m/z 85 -> 101.
M3	N-Oxidation	+15.9949	208.1444	Late eluting on High pH LC. Loss of -16 Da or -18 Da in MS/MS.
M4	Glucuronidation	+176.0321	368.1816	Neutral loss of 176 Da. Likely on Aniline N.
M5	Dealkylation	-84.068	108.0808	Loss of piperazine ring (forms p-toluidine derivative).

Metabolic Pathway Map

The following diagram illustrates the logical flow of biotransformation for 4-(Piperazin-1-ylmethyl)aniline, highlighting the divergence between stable conjugates and reactive intermediates.

Caption: Figure 2. Predicted metabolic pathways including bioactivation to reactive quinone-imines and detoxification routes.

Troubleshooting & Quality Control

• Issue: Low Sensitivity for N-Oxides.

  • Cause: N-oxides can thermally degrade in the ESI source.

  • Fix: Lower the source temperature (e.g., from 500°C to 350°C) and reduce cone voltage.

• Issue: Carryover.

  • Cause: Basic piperazines stick to injector ports.

  • Fix: Use a needle wash of 50:50 Methanol:Water + 0.1% Formic Acid.

• Validation Check:

  • Always run a 0-minute incubation control to rule out non-enzymatic degradation.

  • Run a minus-NADPH control to distinguish CYP-mediated metabolites from background.

References

• Kalgutkar, A. S., et al. (2005).[3] Metabolism-Guided Drug Design for Avoiding Reactive Metabolites. Chemical Research in Toxicology. Link

• Ma, S., & Subramanian, R. (2006). Detecting and characterizing reactive metabolites by liquid chromatography/tandem mass spectrometry. Journal of Mass Spectrometry. Link

• FDA Guidance for Industry. (2020). In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. Link

• Holčapek, M., et al. (2012). Metabolite profiling of piperazine-derived designer drugs. Analytical and Bioanalytical Chemistry. Link

• Zhang, D., et al. (2009). Mass defect filter technique and its applications to drug metabolite identification by high-resolution mass spectrometry. Journal of Mass Spectrometry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: Developing SAR Studies with the 4-(Piperazin-1-ylmethyl)aniline Scaffold

Executive Summary

The 4-(Piperazin-1-ylmethyl)aniline scaffold represents a "privileged structure" in medicinal chemistry, widely utilized to bridge hydrophobic pharmacophores with solvent-exposed solubilizing groups. Its utility stems from the distinct reactivity profiles of its two nitrogen centers: the primary aromatic amine (aniline) and the secondary aliphatic amine (piperazine).

This Application Note provides a rigorous guide for leveraging this scaffold to generate Structure-Activity Relationship (SAR) libraries. We focus on the "Reverse-Engineering" approach often used in kinase inhibitor design (e.g., EGFR, BCR-ABL targets), where the aniline moiety targets the ATP-binding hinge region or hydrophobic pocket, while the piperazine moiety modulates physicochemical properties (LogD, solubility) and solvent-front interactions.

Strategic Design & SAR Logic

To maximize the utility of this scaffold, researchers must view the molecule as two distinct vectors connected by a semi-flexible linker.

The SAR Vector Map

• Vector A (The Anchor - Aniline

  ):

  • Role: Primary attachment point for the bioactive "warhead" (e.g., quinazoline, pyrimidine, or amide-linked aryl groups).

  • Interaction: Often forms critical Hydrogen bonds with the kinase hinge region or specific residues (e.g., Gatekeeper T315 in ABL).

  • Chemistry: Nucleophilic aromatic substitution (

    ) or Amide coupling.

• Vector B (The Tail - Piperazine

  ):

  • Role: ADME modulation.[1]

  • Interaction: Extends into the solvent front. Protonation at physiological pH (piperazine

    ) improves aqueous solubility.

  • Chemistry: Reductive amination, Alkylation, or Sulfonylation.

• Vector C (The Linker - Methylene Bridge):

  • Role: Breaks conjugation between the phenyl ring and piperazine, allowing independent electronic behavior and conformational flexibility (boat/chair transitions).

Visualization: SAR Strategy

Figure 1: Functional decomposition of the scaffold into modifiable vectors for SAR exploration.

Chemical Reactivity & Protection Strategy

A common pitfall in using this scaffold is the lack of selectivity between the two nitrogen atoms.

• Piperazine

  : Aliphatic, highly basic ( ), highly nucleophilic.

• Aniline

  : Aromatic, weakly basic ( ), less nucleophilic.

The Golden Rule: If reacting with electrophiles (acyl chlorides, alkyl halides), the piperazine will react first . To functionalize the aniline (Anchor) selectively, you must either:

• Use a pre-protected scaffold (e.g., N-Boc-4-(4-aminobenzyl)piperazine).

• Perform a selective

  reaction where the aniline is the intended nucleophile (requires specific conditions).

Experimental Protocols

Protocol A: Scaffold Preparation (If not purchasing)

Context: While commercially available, in-house synthesis allows for linker variation. Reaction: Reductive Amination.

Reagents:

• 4-Aminobenzaldehyde (1.0 equiv)

• N-Boc-Piperazine (1.1 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• DCM (0.2 M)

Step-by-Step:

• Dissolve 4-aminobenzaldehyde and N-Boc-piperazine in anhydrous DCM.

• Stir for 30 mins at Room Temperature (RT) to form the imine (often visible as a slight color change).

• Add STAB portion-wise over 10 minutes.

• Stir at RT for 4–12 hours. Monitor by TLC (System: 5% MeOH in DCM).

• Quench: Add saturated

  . Extract with DCM (3x).

• Purification: Flash chromatography (Hexane/EtOAc).

• Yield: Typically >85%.

Protocol B: The "Anchor" Attachment (Aniline Functionalization)

Context: Attaching a kinase-binding heterocycle (e.g., 4-chloroquinazoline) to the aniline. This creates the bioactive core.

Reagents:

• Scaffold: tert-butyl 4-(4-aminobenzyl)piperazine-1-carboxylate (1.0 equiv)

• Electrophile: 4-Chloro-6,7-dimethoxyquinazoline (1.0 equiv)

• Solvent: Isopropanol (iPrOH) or Ethanol

• Base: None (Acid catalyzed) or DIPEA (if using non-protic solvent)

Step-by-Step:

• Dissolve the Electrophile in iPrOH (0.1 M concentration).

• Add the Scaffold.[1][2]

• Reflux at 80–85°C for 2–4 hours.

  • Mechanism: The reaction proceeds via

    . In iPrOH, the HCl generated often precipitates the product as the hydrochloride salt, driving the reaction to completion.

• Work-up: Cool to RT. Filter the precipitate. Wash with cold iPrOH and

  .

• Validation:

  NMR should show a downfield shift of the aromatic protons on the quinazoline ring.

Protocol C: The "Tail" Diversification (Library Generation)

Context: After removing the Boc group, the piperazine is free to be derivatized to tune solubility and permeability.

Workflow:

• Deprotection: Treat the intermediate from Protocol B with 4M HCl in Dioxane or TFA/DCM (1:1) for 1 hour. Concentrate to dryness.

• Parallel Synthesis (96-well block):

  • Distribute the deprotected salt into wells.

  • Add DIPEA (3.0 equiv) to neutralize.

  • Reagent Set: Add diverse aldehydes (for reductive amination) or sulfonyl chlorides.

  • Conditions: For aldehydes, add

    in DCE. Shake for 16 hours.

• Purification: SCX (Strong Cation Exchange) cartridges are ideal here.

  • Load reaction mixture

    Wash with MeOH Elute with .

Visualization: Synthesis Workflow

Figure 2: Step-by-step synthesis pathway for generating a kinase inhibitor library using the scaffold.

Data Analysis & Troubleshooting

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield in Step 1	Incomplete imine formation	Use molecular sieves or extend the pre-mix time before adding hydride.
Bis-alkylation of Aniline	Reaction temperature too high	In Protocol B, ensure stoichiometry is 1:1. Lower temp to 60°C if bis-substitution is observed.
Product Oiling Out	High lipophilicity of Boc-intermediate	Triturate with Hexane/Ether mixture instead of simple filtration.
Incomplete Deprotection	Salt formation buffering acid	Use a large excess of TFA (10-20 equiv) or ensure the HCl/Dioxane is fresh.

Physicochemical Targets (Ideal Range)

When diversifying the piperazine tail, aim for these calculated properties for optimal oral bioavailability (Lipinski's Rule of 5 compliance):

• MW: < 500 Da

• cLogP: 2.0 – 4.0

• TPSA: < 140 Ų

• H-Bond Donors: < 5

References

• Welsch, M. E., et al. "Privileged scaffolds for library design and drug discovery." Current Opinion in Chemical Biology, 2010. Link

• Boc Sciences. "Piperazine & Triazole Linkers - Functional PROTAC Tools."[] Boc Sciences Application Notes.

• National Institutes of Health (NIH). "Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry." PubMed Central. Link

• Chem-Impex. "4-(4-Methyl-1-piperazinyl)aniline Product Data." Chem-Impex International. Link

• ResearchGate. "A practical synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid - The key precursor toward imatinib." ResearchGate.[4][5] Link

Sources

• 1. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Fellowship of Privileged Scaffolds—One Structure to Inhibit Them All [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

synthesis of radiolabeled 4-(Piperazin-1-ylmethyl)aniline for imaging studies

Application Note: High-Yield Synthesis of 4-(4-[ C]Methylpiperazin-1-ylmethyl)aniline for PET Imaging

C) | Alternative: Fluorine-18 ( F) (See Appendix)

Executive Summary & Scientific Rationale

This application note details the automated synthesis of 4-(4-[

C]methylpiperazin-1-ylmethyl)aniline , a radiolabeled scaffold critical for developing PET tracers targeting CNS receptors (e.g., Sigma receptors, CSF1R) and oncology biomarkers.

The core scientific challenge in labeling this molecule lies in the presence of two distinct amine functionalities:

• The Piperazine Nitrogen (Secondary Aliphatic Amine): High nucleophilicity (

  ).

• The Aniline Nitrogen (Primary Aromatic Amine): Lower nucleophilicity (

  ) due to resonance delocalization with the phenyl ring.

Strategic Insight: By utilizing [

C]Methyl Iodide ([ C]CH I) or [ C]Methyl Triflate ([ C]CH OTf) under controlled stoichiometric conditions, we can achieve highly selective -alkylation of the piperazine ring without protecting the aniline group. This "minimalist protection" strategy reduces synthesis time—a critical factor when working with short-lived isotopes like C ( min).

Chemical Reaction Pathway

The synthesis relies on the nucleophilic attack of the secondary piperazine amine on the electrophilic carbon of the methylating agent.

Figure 1: Reaction scheme demonstrating the selective N-methylation of the piperazine moiety.

Materials and Precursor Preparation[1][2][3][4][5][6][7][8][9]

Precursor Sourcing

The precursor, 4-(piperazin-1-ylmethyl)aniline (CAS 16153-81-4), is commercially available. However, for GMP-grade radiopharmacy, in-house synthesis and purification are often required to ensure the absence of metallic impurities that could interfere with downstream applications.

"Cold" Synthesis Protocol (If commercial source is unavailable):

• Reactants: 4-Nitrobenzyl bromide (1.0 eq) + Excess Piperazine (5.0 eq) in Acetonitrile.

• Intermediate: 1-(4-Nitrobenzyl)piperazine.

• Reduction: Hydrogenation (H

  , Pd/C) or Iron/Ammonium Chloride reduction to yield the aniline.

• Purification: Recrystallization from Ethanol/Hexane.

Reagents Table

Reagent	Role	Grade	Concentration/Amount
4-(Piperazin-1-ylmethyl)aniline	Precursor	>98% HPLC	1.0 – 2.0 mg
Dimethylformamide (DMF)	Solvent	Anhydrous	300 µL
[ C]Methyl Iodide	Labeling Agent	Gas Phase	>30 GBq (at EOS)
Ammonium Formate (10 mM)	HPLC Buffer	LC-MS Grade	Mobile Phase A
Acetonitrile	HPLC Organic	LC-MS Grade	Mobile Phase B

Automated Radiosynthesis Protocol

Platform: GE TRACERlab FX C Pro or equivalent universal synthesis module. Method: "In-Loop" Methylation (preferred for high specific activity and speed).

Step 1: Production of [ C]CH I

• Cyclotron Target: Irradiate N

  gas (+1% O ) via N(p, ) C reaction to generate [ C]CO .

• Reduction: Trap [

  C]CO on a nickel catalyst; reduce with H to [ C]CH .

• Iodination: React [

  C]CH with I vapor at 720°C to form [ C]CH I.

• Transfer: Recirculate [

  C]CH I to the synthesis module.

Step 2: Labeling Reaction (The "Loop" Method)

Rationale: The HPLC injection loop is used as the reaction vessel. This minimizes transfer losses and allows for immediate purification.

• Precursor Loading: Dissolve 1.5 mg of precursor in 300 µL DMF. Load this solution onto the HPLC injection loop (stainless steel or PEEK, 2 mL volume).

• Trapping: Pass the [

  C]CH I gas stream through the loop at 15–20 mL/min. The solvent/precursor mixture traps the radioactive gas efficiently.

• Reaction: Stop flow. Allow the mixture to stand at room temperature (25°C) for 2 minutes.

  • Note: Heating is generally unnecessary due to the high reactivity of the piperazine amine. If yields are low (<30%), heat to 60°C for 1 minute.

• Quench: No quench required for loop method; proceed directly to HPLC.

Step 3: Purification & Formulation

• Injection: Switch the loop valve to "Inject".

• Semi-Prep HPLC Conditions:

  • Column: Phenomenex Luna C18(2), 250 x 10 mm, 5 µm.

  • Mobile Phase: 10 mM Ammonium Formate (pH 9) / Acetonitrile (65:35 v/v).

  • Flow Rate: 5 mL/min.

  • Detection: UV (254 nm) and Gamma.

• Collection: Collect the product peak (typically elutes at 8–10 mins) into a dilution flask containing 50 mL water.

• SPE Formulation: Pass the diluted fraction through a C18 Sep-Pak cartridge. Wash with 10 mL water. Elute product with 1 mL Ethanol followed by 9 mL Saline.

• Sterile Filter: Pass through a 0.22 µm membrane filter into a sterile vial.

Workflow Diagram (Graphviz)

Figure 2: End-to-end radiosynthesis workflow from cyclotron generation to sterile formulation.

Quality Control (QC) Protocols

Perform the following tests on the final product before release.

Test	Method	Acceptance Criteria
Visual Inspection	Direct Observation	Clear, colorless, particulate-free
Radiochemical Purity	Analytical HPLC	> 95%
Chemical Purity	Analytical HPLC (UV 254nm)	No significant impurities; Precursor < 5 µ g/dose
Molar Activity (A )	Analytical HPLC	> 37 GBq/µmol (> 1000 mCi/µmol)
Residual Solvents	GC-FID	Ethanol < 5000 ppm; DMF < 880 ppm
pH	pH Strip/Meter	4.5 – 8.5
Endotoxin	LAL Test	< 175 EU/V (Human) or equivalent for animal

Analytical HPLC Conditions:

• Column: Agilent Zorbax Eclipse XDB-C18, 150 x 4.6 mm, 5 µm.

• Mobile Phase: Acetonitrile : 0.1M Ammonium Formate (40:60).

• Flow: 1.0 mL/min.

Preclinical Imaging Protocol (Mice/Rats)

Objective: Assess biodistribution and brain uptake (if CNS target).

• Animal Prep: Anesthetize mice (C57BL/6 or nude) using 2% Isoflurane. Maintain body temp at 37°C.

• Injection: Administer 5–10 MBq (100–300 µCi) of 4-(4-[

  C]methylpiperazin-1-ylmethyl)aniline via lateral tail vein.

• Acquisition:

  • Dynamic Scan: Start PET acquisition immediately upon injection (t=0) for 60 minutes.

  • Static Scan: Alternatively, acquire static frames at 30 and 60 minutes post-injection.

• Reconstruction: OSEM or FBP algorithms with decay, attenuation, and scatter correction.

• Analysis: Draw Volumes of Interest (VOIs) over the Brain, Liver, Kidneys, and Heart. Calculate %ID/g (Percent Injected Dose per gram).

Troubleshooting & Optimization

• Issue: Low Radiochemical Yield (<10%)

  • Cause: Moisture in DMF or inefficient trapping of [

    C]MeI.

  • Fix: Use freshly opened anhydrous DMF. Ensure the gas flow rate through the loop is optimized (10–20 mL/min) to prevent "blowing through" the reagent.

• Issue: Low Specific Activity

  • Cause: Contamination with atmospheric CO

    or "cold" carrier methyl iodide.

  • Fix: Check system for leaks; bake out molecular sieves in the MeI synthesis module.

• Issue: Aniline Methylation (Impurity)

  • Cause: Reaction time too long or temperature too high.

  • Fix: Ensure reaction is at Room Temperature. Reduce time to 60 seconds. The piperazine is significantly more nucleophilic; kinetic control is key.

References

• Synthesis of Piperazine Derivatives

  • Title: 4-[(4-Methylpiperazin-1-yl)methyl]aniline - PubChem Compound Summary.
  • Source: National Center for Biotechnology Inform

  • URL:[Link]

• Radiolabeling Strategy (Secondary Amines)

  • Title: Rapid Room-Temperature 11C-Methylation of Arylamines with [11C]Methyl Iodide Promoted by Solid Inorganic Bases in DMF.[1]

  • Source:Journal of Labelled Compounds and Radiopharmaceuticals (via NCBI PMC).

  • URL:[Link]

• PET Tracer Context (Piperazine Ligands)

  • Title: Radiosynthesis and validation of [11C]CPPC, a PET radiotracer for imaging CSF1R.[2][3]

  • Source:Journal of Labelled Compounds and Radiopharmaceuticals (2019).[3]

  • URL:[Link]

• General

  C-Methylation Reviews:

  • Title: Recent Developments in Carbon-11 Chemistry and Applications for First-In-Human PET Studies.[4][2]

  • Source:Molecules (2023).[5][6][7]

  • URL:[Link]

Sources

• 1. Rapid Room-Temperature 11C-Methylation of Arylamines with [11C]Methyl Iodide Promoted by Solid Inorganic Bases in DMF - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Imaging of Tauopathies with PET Ligands: State of the Art and Future Outlook - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Radiosynthesis and validation of [5-cyano-N-(4-(4-[11 C]methylpiperazin-1-yl)-2-(piperidin-1-yl)phenyl) furan-2-carboxamide] ([11 C]CPPC), a PET radiotracer for imaging CSF1R, a microglia-specific marker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. New methodologies for the preparation of carbon-11 labeled radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

stability issues of 4-(Piperazin-1-ylmethyl)aniline under acidic conditions

Technical Support Center: Stability of 4-(Piperazin-1-ylmethyl)aniline

Module 1: Diagnostic & Mechanism (The "Why")

Subject: Acid-Catalyzed Decomposition of p-Aminobenzyl Linkers

Executive Summary: 4-(Piperazin-1-ylmethyl)aniline contains a p-aminobenzyl amine motif. While the piperazine ring is robust, the benzylic C-N bond connecting it to the aniline ring is chemically labile under acidic conditions. This instability is driven by the electron-donating nature of the aniline nitrogen, which facilitates the expulsion of the protonated piperazine, generating a reactive para-quinone methide intermediate.

The Decomposition Pathway: When this compound is exposed to acidic media (pH < 4), particularly at elevated temperatures or over prolonged periods, the following cascade occurs:

• Protonation: The piperazine nitrogen (the leaving group) becomes protonated.

• 1,6-Elimination: The lone pair on the aniline nitrogen donates electron density into the aromatic ring, expelling the neutral piperazine.

• Quinone Methide Formation: A reactive p-quinone methide (QM) intermediate is formed.

• Scavenging/Polymerization: The QM is rapidly attacked by water (forming 4-aminobenzyl alcohol) or other nucleophiles, leading to impurities and yield loss.

Visualizing the Mechanism:

Caption: Acid-catalyzed fragmentation pathway via quinone methide intermediate.

Module 2: Troubleshooting Scenarios

Scenario A: "My HPLC purity drops after the sample sits in the autosampler."

• Cause: Standard HPLC mobile phases often contain 0.1% Formic Acid or TFA (pH ~2-3). Prolonged residence time in this acidic environment degrades the analyte.

• Observation: Appearance of a new peak (likely 4-aminobenzyl alcohol) and free piperazine (often elutes in void volume).

• Corrective Action:

  • Switch Mobile Phase: Use a high-pH buffer (e.g., 10mM Ammonium Bicarbonate, pH 10) if your column permits. The compound is stable in basic solution.

  • Temperature Control: Set autosampler temperature to 4°C.

  • Injection Solvent: Dissolve the sample in MeOH/Water (50:50) without acid additives.

Scenario B: "I lost product during acid-base extraction."

• Cause: Users often acidify the reaction mixture to remove organic impurities, intending to keep the amine in the aqueous phase. Strong mineral acids (HCl, H₂SO₄) accelerate the cleavage.

• Observation: Low recovery of the amine after basification; presence of insoluble polymers or benzyl alcohol in the organic waste.

• Corrective Action:

  • Avoid Strong Acids: Do not use pH < 4 for extraction.

  • Use Buffered Extraction: Use a Citrate or Acetate buffer (pH 5-6) instead of 1M HCl. This protonates the most basic piperazine nitrogen (pKₐ ~9.8) for water solubility without triggering rapid benzylic cleavage.

Scenario C: "The solid turns yellow/brown during storage."

• Cause: While acid is a factor, anilines are also prone to oxidation (forming azo/azoxy dimers) and light sensitivity.

• Corrective Action:

  • Salt Form: Store as the Tri-HCl salt if possible, but ensure it is anhydrous . Hydrolysis requires water; a dry salt is stable.

  • Conditions: Store at -20°C under Argon/Nitrogen, protected from light.

Module 3: Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

Use this method to verify the integrity of your material.

Parameter	Condition
Column	C18 High-pH Stable (e.g., Waters XBridge or Agilent Poroshell HPH), 3.5 µm, 4.6 x 100 mm
Mobile Phase A	10 mM Ammonium Bicarbonate (pH 10.0)
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 10 minutes
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Aniline absorption)
Rationale	High pH suppresses protonation, preventing on-column degradation and ensuring sharp peak shape for basic amines.

Protocol 2: Safe Workup Decision Tree

Follow this logic to maximize yield during purification.

Caption: Decision logic for minimizing acid exposure during purification.

FAQ: Frequently Asked Questions

Q: Can I use TFA (Trifluoroacetic acid) to dissolve the sample for NMR? A: Avoid if possible. In DMSO-d6, TFA can protonate the species and induce slow degradation over the duration of a long 2D-NMR experiment. Use CDCl₃ (if soluble) or DMSO-d6 without acid. If a salt is required for solubility, use DCl/D₂O but acquire spectra immediately.

Q: Is the decomposition reversible? A: No. The hydrolysis generates 4-aminobenzyl alcohol and piperazine. Re-forming the C-N bond requires reductive amination conditions (aldehyde + amine + reducing agent), not simple pH adjustment.

Q: Why is the HCl salt sold commercially if acid causes instability? A: In the solid state , the crystal lattice prevents the mobility required for the elimination mechanism, and the absence of water prevents hydrolysis. The instability is kinetic and specific to solution phase behavior. Keep your solids dry.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (See Chapter 17 on "Nucleophilic Substitution at the Carbonyl Group" and benzylic amine stability).

• Rokita, S. E. (2003). Quinone Methides. Wiley-Interscience.

• Di Franco, M., et al. (2021). "Development of New Benzylpiperazine Derivatives as σ1 Receptor Ligands." ACS Medicinal Chemistry Letters, 12(6), 923–931. (Demonstrates synthesis and handling of similar p-benzylpiperazine motifs).

• ChemicalBook. (n.d.). 4-[(4-Methylpiperazin-1-yl)methyl]aniline Properties and Safety.[1][2][3] (General physical property verification).

Sources

• 1. chembk.com [chembk.com]
• 2. 4-(4-Methylpiperazin-1-yl)aniline | C11H17N3 | CID 737253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-[(4-Methylpiperazin-1-yl)methyl]aniline CAS#: 70261-82-4 [m.chemicalbook.com]

optimizing reaction conditions for 4-(Piperazin-1-ylmethyl)aniline synthesis

Technical Support Center: 4-(Piperazin-1-ylmethyl)aniline Synthesis

Welcome to the Advanced Synthesis Support Hub. Subject: Optimization & Troubleshooting for CAS: 120286-26-8 Target Audience: Medicinal Chemists, Process Development Scientists

Introduction: The Molecule & The Challenge

4-(Piperazin-1-ylmethyl)aniline is a critical bifunctional linker used extensively in kinase inhibitor discovery (e.g., Imatinib analogs). Its structure features an oxidation-prone aniline and a highly polar secondary amine (piperazine), linked by a methylene bridge.

Key Synthetic Challenges:

• Selectivity: Preventing the formation of the "dimer" (bis-alkylation of piperazine).

• Solubility: The product is amphoteric and highly polar, making traditional aqueous workups difficult.

• Stability: The aniline moiety is sensitive to oxidation; the benzylic amine is sensitive to hydrogenolysis under vigorous conditions.

Module 1: Strategic Route Selection

Q: Which synthetic pathway should I choose for my scale?

A: Your choice depends on material availability and scale.

• Route A (Nucleophilic Substitution): Best for scale-up if you can manage the purification. It uses cheap 4-nitrobenzyl bromide.

• Route B (Reductive Amination): Best for small-scale SAR (Structure-Activity Relationship) generation. It is milder but uses more expensive reagents (STAB).

Figure 1: Decision tree for selecting the optimal synthetic route based on precursor availability and risk tolerance.

Module 2: Route A - Nucleophilic Substitution ( )

Protocol Overview: Reaction of 4-nitrobenzyl bromide with piperazine, followed by nitro reduction.

Q: I am seeing significant dimer formation (bis-alkylation). How do I stop this?

A: This is a statistical probability issue. Piperazine has two equivalent nucleophilic nitrogens. Once the first alkylation occurs, the product is more nucleophilic than the starting material due to the inductive effect of the benzyl group, accelerating the second reaction.

Corrective Actions:

• The "Dilution & Excess" Method (Cheapest):

  • Use 5 to 10 equivalents of piperazine relative to the benzyl bromide.

  • Add the benzyl bromide solution dropwise into the piperazine solution (inverse addition). This ensures the bromide always encounters a high concentration of unreacted piperazine.

• The "Protection" Method (Cleanest):

  • Use N-Boc-piperazine (1.1 eq). This physically blocks the second site.

  • Trade-off: Requires an acidic deprotection step (TFA/DCM or HCl/Dioxane) later.

Optimized Protocol (Protection Method):

• Dissolve N-Boc-piperazine (1.1 eq) and

  (2.0 eq) in Acetonitrile (ACN).

• Add 4-nitrobenzyl bromide (1.0 eq) at

  .

• Warm to RT and stir for 4-6 hours. Monitor by TLC (Visualize with Ninhydrin).

• Filter inorganic salts and evaporate solvent.

• Note: If using free piperazine, wash the crude organic layer with water 3x to remove excess piperazine.

Module 3: Route B - Reductive Amination

Protocol Overview: Condensation of 4-nitrobenzaldehyde with piperazine to form an imine, reduced in situ.

Q: My yield is low, and I see benzyl alcohol byproducts. What went wrong?

A: You likely used Sodium Borohydride (

) too early or without buffering. reduces aldehydes faster than imines.

Corrective Actions:

• Switch Reagents: Use Sodium Triacetoxyborohydride (STAB) .[1] It is less basic and sterically bulky, making it selective for imines over aldehydes.

• Stepwise Addition: Allow the imine to form (1-2 hours) before adding the reducing agent.

• Catalysis: Add 1-2 drops of Acetic Acid (AcOH) to catalyze imine formation.

Optimized Protocol:

• Dissolve 4-nitrobenzaldehyde (1.0 eq) and N-Boc-piperazine (1.1 eq) in DCE (1,2-Dichloroethane) or DCM.

• Add AcOH (0.1 eq). Stir for 30 mins.

• Add STAB (1.5 eq) in one portion.

• Stir overnight at RT under Nitrogen.

• Quench with saturated

  .

Module 4: Nitro Reduction (The Final Step)

Q: The hydrogenation (H2, Pd/C) stalled. Why?

A: Free amines (especially secondary amines like piperazine) can poison Palladium catalysts by coordinating strongly to the metal surface.

Troubleshooting Table:

Method	Reagents	Pros	Cons
Catalytic Hydrogenation	(balloon), 10% Pd/C, MeOH	Cleanest workup (filtration).	Catalyst poisoning. Risk of hydrogenolysis (cleaving the benzyl bond).
Iron Reduction	Fe powder, , EtOH/H2O	Robust, tolerates amines.	Messy iron sludge workup.
Tin Reduction	, EtOH	Very reliable for hindered substrates.	Toxic waste; difficult to remove Tin salts.

Expert Tip for Pd/C: If using Pd/C, convert the amine to its HCl salt form before hydrogenation. The protonated amine (

) coordinates less strongly to the Pd surface.

Module 5: Purification & Isolation (The "Amphoteric Nightmare")

Q: I cannot extract my product from the aqueous layer. It's gone!

A: Your product is a polar diamine. At neutral or acidic pH, it is water-soluble. At high pH, it may still partition into water due to polarity.

The "Salting Out" Protocol:

• Basify: Adjust aqueous layer to pH > 12 using NaOH.

• Saturate: Add solid NaCl until the solution is saturated (brine).

• Extract: Do NOT use Diethyl Ether. Use DCM (Dichloromethane) or n-Butanol .

  • Pro-Tip: A mixture of CHCl3:IPA (3:1) is the "magic solvent" for extracting polar amines from water.

Figure 2: Troubleshooting logic for isolating polar amine products from aqueous media.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.

• Patel, A., et al. (2023).[2] "Synthesis and biological evaluation of piperazine derivatives." MDPI Molecules.

• Gao, F., et al. (2003).[3] "Monoalkylation of piperazine derivatives." Bioorganic & Medicinal Chemistry Letters.

• Common Organic Chemistry. (2023). "Reductive Amination Standard Conditions."

Sources

• 1. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 4-(Piperazin-1-ylmethyl)aniline

Welcome to the technical support center for the synthesis of 4-(Piperazin-1-ylmethyl)aniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this synthesis, with a particular focus on the critical role of solvent selection. Here, you will find in-depth troubleshooting guides and frequently asked questions to address common challenges encountered during your experiments.

Introduction: The Synthetic Landscape

The synthesis of 4-(Piperazin-1-ylmethyl)aniline, a valuable building block in medicinal chemistry, can be approached through several synthetic routes. The choice of pathway often depends on the available starting materials, desired scale, and laboratory capabilities. The most common methods include:

• The Mannich Reaction: A three-component condensation of 4-aminobenzaldehyde, piperazine, and formaldehyde.

• Reductive Amination: The reaction of 4-aminobenzaldehyde with piperazine to form an imine, which is then reduced.

• Nucleophilic Substitution: The reaction of a 4-(halomethyl)aniline derivative with piperazine.

The selection of an appropriate solvent is paramount in all these methods, as it can significantly influence reaction rates, yields, and the impurity profile of the final product. This guide will delve into the solvent effects for each of these synthetic strategies.

Troubleshooting Guide: Common Issues and Solutions

Low Product Yield

Issue: The yield of 4-(Piperazin-1-ylmethyl)aniline is consistently low.

Potential Cause	Troubleshooting Steps & Scientific Rationale
Incomplete Reaction	1. Extend Reaction Time: Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS, or ¹H NMR). Incomplete reactions are a common cause of low yields. 2. Increase Reaction Temperature: If the reaction is sluggish at a lower temperature, cautiously increasing the temperature can enhance the reaction rate. Be mindful of potential side reactions at elevated temperatures. 3. Optimize Solvent Choice: The solvent plays a crucial role in reactant solubility and reaction kinetics. For Mannich reactions, protic solvents like ethanol or methanol are often effective as they can facilitate the formation of the electrophilic iminium ion intermediate.[1][2] For nucleophilic substitutions, polar aprotic solvents such as DMF or acetonitrile can accelerate the reaction rate.[3]
Side Reactions	1. Identify Byproducts: Use analytical techniques like LC-MS or GC-MS to identify any major byproducts. Common side reactions include the formation of bis-alkylated products in Mannich and reductive amination reactions, or polymerization of formaldehyde. 2. Adjust Stoichiometry: If bis-alkylation is observed, using a larger excess of piperazine can favor the formation of the mono-substituted product. 3. Control Temperature: Exothermic reactions can lead to the formation of undesired byproducts. Maintaining a controlled temperature throughout the reaction is crucial.
Product Degradation	1. Check pH: The aniline moiety can be sensitive to harsh acidic or basic conditions, especially at elevated temperatures. Ensure the pH of the reaction and work-up is controlled. 2. Minimize Exposure to Air: Anilines can be susceptible to oxidation. Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation.
Work-up Losses	1. Optimize Extraction pH: 4-(Piperazin-1-ylmethyl)aniline is a basic compound. During aqueous work-up, ensure the pH of the aqueous layer is sufficiently basic (pH > 10) to deprotonate the amine and drive it into the organic layer. 2. Use Appropriate Extraction Solvent: A solvent in which the product is highly soluble and which is immiscible with water (e.g., dichloromethane, ethyl acetate) should be used for extraction. Perform multiple extractions to ensure complete recovery.

Impurity Formation

Issue: The final product is contaminated with significant impurities.

Impurity Type	Troubleshooting Steps & Scientific Rationale
Starting Materials	1. Monitor Reaction Completion: Ensure the reaction has gone to completion to minimize the presence of unreacted starting materials. 2. Purification of Starting Materials: If commercially available starting materials are of low purity, consider purifying them before use.
Bis-substituted Byproduct	1. Adjust Reagent Ratio: Use a significant excess of piperazine relative to the electrophile (e.g., 4-aminobenzaldehyde or 4-(chloromethyl)aniline) to statistically favor mono-substitution. 2. Slow Addition: Add the electrophile slowly to a solution of piperazine to maintain a high concentration of the nucleophile throughout the reaction.
Polymeric Byproducts	1. Use Paraformaldehyde: In Mannich reactions, using paraformaldehyde instead of aqueous formaldehyde can sometimes reduce the formation of polymeric byproducts. 2. Control Temperature: Lowering the reaction temperature can help to control the rate of polymerization.
Oxidation Products	1. Inert Atmosphere: As mentioned previously, running the reaction under an inert atmosphere can prevent the oxidation of the aniline functional group. 2. Degas Solvents: Using degassed solvents can also help to minimize oxidation.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the Mannich reaction to synthesize 4-(Piperazin-1-ylmethyl)aniline?

A1: Protic solvents like ethanol and methanol are generally good choices for the Mannich reaction.[2] They are effective at solvating the starting materials and the iminium ion intermediate, which is a key step in the reaction mechanism.[1][4] The choice between ethanol and methanol can depend on the specific reaction temperature desired, as their boiling points differ. In some cases, high-boiling alcohols may be used to drive the reaction to completion.[5]

Q2: I am performing a reductive amination. What solvent should I use?

A2: For reductive amination, the choice of solvent depends on the reducing agent. If using sodium borohydride (NaBH₄), protic solvents like methanol or ethanol are suitable. However, if you are using a more selective reducing agent like sodium triacetoxyborohydride (STAB), aprotic solvents such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) are preferred. STAB is less stable in protic solvents. The use of polar solvents can be beneficial for the reaction.[6]

Q3: My nucleophilic substitution reaction is very slow. How can I speed it up?

A3: The rate of nucleophilic substitution is highly dependent on the solvent. For an SN2 reaction on a benzylic halide like 4-(chloromethyl)aniline, polar aprotic solvents such as DMF, DMSO, or acetonitrile are highly recommended.[3][7] These solvents solvate the cation but leave the nucleophile (piperazine) relatively "naked" and more reactive. In contrast, polar protic solvents can hydrogen bond with the nucleophile, reducing its nucleophilicity and slowing down the reaction.

Q4: I am observing the formation of a significant amount of a bis-substituted byproduct. How can I avoid this?

A4: The formation of a bis-substituted product, where two molecules of the aniline derivative react with one molecule of piperazine, is a common issue. To minimize this, you should use a large excess of piperazine (e.g., 5-10 equivalents). This increases the probability of the electrophile reacting with a fresh molecule of piperazine rather than the already mono-substituted product.

Q5: The work-up of my reaction is difficult, and I am getting emulsions. What can I do?

A5: Emulsions during the work-up of amine-containing reaction mixtures are common. To break emulsions, you can try adding a saturated aqueous solution of sodium chloride (brine). Brine increases the ionic strength of the aqueous layer, which can help to separate the organic and aqueous phases. Filtering the entire mixture through a pad of Celite can also be effective. For the purification of basic amines, an acidic wash can be used to extract the amine into the aqueous layer, which can then be basified and re-extracted.[8]

Experimental Protocols & Visualizations

Illustrative Protocol: Mannich Reaction

This protocol is a general guideline and may require optimization.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve piperazine (5.0 eq.) in absolute ethanol.

• Reagent Addition: To the stirred solution, add 4-aminobenzaldehyde (1.0 eq.).

• Formaldehyde Addition: Add aqueous formaldehyde (37 wt. %, 1.1 eq.) dropwise to the reaction mixture at room temperature.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure. Dissolve the residue in dichloromethane (DCM) and wash with water. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel or by crystallization.

Visualizing Reaction Pathways

Diagram 1: General Mannich Reaction Mechanism

Caption: A logical workflow for diagnosing and addressing the root causes of low product yield in the synthesis.

References

• Mannich reaction. (2023). In Wikipedia. Retrieved from [Link]

• Kumar, P., & Kumar, R. (2023). Synthetic applications of biologically important Mannich bases: An updated review. Open Access Research Journal of Biology and Pharmacy, 07(02), 001–015.

• Mannich Reaction Mechanism. (n.d.). In BYJU'S. Retrieved from [Link]

• The Mannich reaction is three component condensation in which a compound containing an act. (n.d.). In SUST Repository. Retrieved from [Link]

• The Mannich Reaction. (2023, February 28). In YouTube. Retrieved from [Link]

• Vámos, J., et al. (2020). Synthetic- and DFT modelling studies on regioselective modified Mannich reactions of hydroxy-KYNA derivatives. RSC Advances, 10(73), 44883-44893.
• Li, Z., et al. (2022). Multicomponent double Mannich alkylamination involving C(sp2)–H and benzylic C(sp3)–H bonds.

• Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. (2015, July 9). In Chemistry LibreTexts. Retrieved from [Link]

• Amine Treating - Troubleshooting Guide. (n.d.). In Scribd. Retrieved from [Link]

• Wang, M., et al. (2023).

• Help with Reductive Amination. (2022, January 26). In Reddit. Retrieved from [Link]

• Lee, I., et al. (2014). Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways. Journal of the Brazilian Chemical Society, 25, 1349-1356.
• Ngouela, S., et al. (2006). Synthesis, Hematological, Biochemical, and Neurotoxicity Screening of Some Mannich Base Hydrochlorides. Journal of Young Pharmacists, 2(3), 269-274.

• Reductive Amination, and How It Works. (2017, September 1). In Master Organic Chemistry. Retrieved from [Link]

• Bhide, B. H., & Patel, M. G. (1985). Kinetics of nucleophilic substitution reactions of 1-chloromethylnaphthalene with anilines. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 94(2), 269-275.
• Rosenau, T., et al. (2002). A solvent-free and formalin-free Eschweiler-Clarke methylation for amines.

• Nucleophilic substitution of benzylic and allylic halides. (2019, June 5). In Chemistry LibreTexts. Retrieved from [Link]

• Solvent-Free Reductive Amination: An Organic Chemistry Experiment. (2019). In ResearchGate. Retrieved from [Link]

• Mancini, P. M., et al. (1983). Solvent effects on aromatic nucleophilic substitutions. Part 3. The kinetics of the reaction of 2,4-dinitrochlorobenzene with piperidine in aprotic solvents. Journal of the Chemical Society, Perkin Transactions 2, (5), 775-778.

• Workup: Amines. (n.d.). In University of Rochester Department of Chemistry. Retrieved from [Link]

• Eschweiler-Clarke for Ethyl or Propyl groups. (2007, January 21). In Sciencemadness. Retrieved from [Link]

• Allylic and Benzylic Halides - SN1 and SN2 Reactions. (2023, March 16). In YouTube. Retrieved from [Link]

• Amine synthesis by reductive amination (reductive alkylation). (n.d.). In Organic Chemistry Portal. Retrieved from [Link]

• Liang, K., et al. (2020). Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions. Molecules, 25(13), 3048.

• Ch 11 : Nucleophilic substitution of benzylic halides. (n.d.). In University of Calgary. Retrieved from [Link]

• Biriukov, K. O., et al. (2024). Simplified Version of the Eschweiler-Clarke Reaction. The Journal of Organic Chemistry, 89(5), 3580-3584.
• Chaplen, P., & Parnell, E. W. (1966). Mannich reactions in high-boiling solvents. Journal of the Chemical Society C: Organic, 137-139.

• How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. (2022, August 10). In YouTube. Retrieved from [Link]

• MANNICH REACTION | MECHANISM | EXPLANATION | APPLICATIONS. (n.d.). In AdiChemistry. Retrieved from [Link]

• Nucleophilic Aromatic Substitution. (n.d.). In Chemistry Steps. Retrieved from [Link]

• Amine Troubleshooting. (n.d.). In Sulfur Recovery Engineering Inc.. Retrieved from [Link]

• Reductive Amination. (n.d.). In Chemistry Steps. Retrieved from [Link]

• Chen, J., et al. (2023). Highly Regioselective Hydroaminomethylation for Amine Synthesis Enabled by a Heterogeneous Molecular Catalyst Ru3/QDPOP. Organic Letters, 25(4), 624-629.

• Amine workup. (2022, March 12). In Reddit. Retrieved from [Link]

• Eschweiler–Clarke reaction. (2023). In Wikipedia. Retrieved from [Link]

Sources

• 1. oarjbp.com [oarjbp.com]
• 2. Synthetic- and DFT modelling studies on regioselective modified Mannich reactions of hydroxy-KYNA derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08325A [pubs.rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Mannich reaction - Wikipedia [en.wikipedia.org]
• 5. Mannich reactions in high-boiling solvents - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 6. Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Workup [chem.rochester.edu]

catalyst selection for the efficient synthesis of 4-(Piperazin-1-ylmethyl)aniline

Technical Support Center: Catalytic Synthesis of 4-(Piperazin-1-ylmethyl)aniline

Ticket #: 492-BNZ-RED Status: Open Subject: Catalyst Selection & Optimization for Nitro-Reduction of 1-(4-nitrobenzyl)piperazine Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Chemo-Selectivity Paradox

Welcome to the technical support hub. You are likely here because you are attempting to synthesize 4-(Piperazin-1-ylmethyl)aniline via the hydrogenation of 1-(4-nitrobenzyl)piperazine , and you are encountering one of two problems:

• De-benzylation: The C-N bond cleaves, yielding 4-methylaniline and free piperazine.

• Catalyst Poisoning: The reaction stalls due to the piperazine moiety binding to the metal surface.

The synthesis of this molecule requires a delicate balance. You must reduce a nitro group (

) to an amine ( ) without severing the benzylic carbon-nitrogen bond. This guide prioritizes Chemo-Selectivity over raw activity.

Catalyst Selection Matrix

The following table summarizes the performance characteristics of common heterogeneous catalysts for this specific transformation.

Catalyst System	Activity ( )	Selectivity (Nitro vs. Benzyl)	Risk Profile	Recommendation
Pd/C (Standard)	High	Low	High risk of hydrogenolysis (cleaving the C-N bridge).	Avoid unless doped/poisoned.
Pt/C (Sulfided)	Moderate	High	Excellent preservation of benzyl-nitrogen bonds and halogens.	Primary Recommendation
Raney Nickel	Moderate	Very High	Low cost, but pyrophoric. Difficult to handle on small scale.	Best for Scale-Up
Fe / Acid	Low	Perfect	Stoichiometric (not catalytic). Messy workup (iron sludge).	Last Resort

Technical Insight: Why Palladium Fails Here

Palladium (Pd) has a low energy barrier for the oxidative addition of benzylic C-N bonds. In the presence of

, Pd/C facilitates hydrogenolysis , effectively "chopping" your molecule in half. Platinum (Pt) and Nickel (Ni) have much higher barriers for this cleavage, making them kinetically selective for the nitro group reduction.

Experimental Protocol: The "Gold Standard" Workflow

Method: Selective Hydrogenation using Sulfided Platinum on Carbon (Pt(S)/C).

Rationale: This protocol minimizes debenzylation while preventing amine poisoning of the catalyst.

Reagents:

• Substrate: 1-(4-nitrobenzyl)piperazine (1.0 eq)

• Catalyst: 5% Pt(S)/C (5 wt% loading relative to substrate)

• Solvent: Methanol (0.1 M concentration)

• Additive: None required (Sulfided catalyst resists poisoning).

Step-by-Step Procedure:

• Inerting: Purge the reaction vessel (autoclave or hydrogenation bottle) with

  for 10 minutes.

• Loading: Charge the vessel with the substrate and Methanol.

• Catalyst Addition: Carefully add the Pt(S)/C catalyst. (Note: While less pyrophoric than Raney Ni, always keep wet with solvent).

• Hydrogenation:

  • Pressurize to 3 bar (45 psi) with

    .

  • Set temperature to 25°C - 30°C . Do not heat initially.

  • Stir vigorously (>800 RPM) to eliminate mass-transfer limitations.

• Monitoring: Monitor

  uptake. Reaction is typically complete when uptake plateaus (approx. 2-4 hours).

• Workup: Filter catalyst over a Celite pad. Rinse with MeOH. Concentrate filtrate to yield the product.

Troubleshooting Guide (FAQ)

Q1: I am using Pd/C because that’s all we have. How do I stop the debenzylation?

• Diagnosis: You are seeing 4-methylaniline in your LC-MS.

• Fix: You must "poison" the catalyst to reduce its activity.

  • Add an inhibitor: Add 0.1 - 0.5 eq of Ethylenediamine or Diphenylsulfide to the reaction mixture. This blocks the high-energy sites responsible for C-N cleavage.

  • Switch Solvent: Use Ethanol/Water (9:1). Water often attenuates the activity of Pd.

  • Stop Early: Monitor strictly. The nitro reduction is faster than hydrogenolysis; stop the reaction immediately upon consumption of the starting material.

Q2: The reaction starts but stalls at 50% conversion. Why?

• Diagnosis: Catalyst Poisoning.[1] The basic nitrogen atoms in the piperazine ring are binding strongly to the metal surface, blocking

  adsorption.

• Fix:

  • Protonation: Run the reaction in acidic methanol (1.1 eq HCl or Acetic Acid). By protonating the piperazine nitrogens (forming the salt), you reduce their affinity for the metal surface. Note: Ensure your product doesn't precipitate out.

  • Increase Pressure: Increase

    pressure to 10 bar to outcompete the amine for surface sites.

Q3: Can I use Transfer Hydrogenation (Formate/Pd)?

• Answer: Proceed with Caution. Ammonium formate with Pd/C is a very aggressive reducing system and often leads to rapid debenzylation. If you must use transfer hydrogenation, use Iron (Fe) powder with Ammonium Chloride in refluxing Ethanol/Water. This is not catalytic hydrogenation, but it is highly selective.

Visualizing the Chemistry

Diagram 1: Reaction Pathways & Selectivity

This diagram illustrates the competing pathways. Your goal is to stay on the "Green" path and avoid the "Red" path.

Caption: The "Happy Path" (Green) requires a catalyst that reduces the nitro group without attacking the benzylic C-N bond (Red Path).

Diagram 2: Troubleshooting Logic Flow

Use this decision tree to diagnose your specific experimental failure.

Caption: Diagnostic flow for common issues in benzyl-piperazine hydrogenation.

References

• BenchChem. (2025).[2] A Head-to-Head Battle of Catalysts: Raney Nickel vs. Palladium-on-Carbon for Nitro Group Reduction. Retrieved from

• Common Organic Chemistry. (2025).[3] Nitro Reduction - Common Conditions: H2 + Raney Nickel.[1][4] Retrieved from

• Green Chemistry. (2018).[5] The solvent-free selective hydrogenation of nitrobenzene to aniline: an unexpected catalytic activity of ultrafine Pt nanoparticles. Royal Society of Chemistry.[5] Retrieved from

• ChemRxiv. (2020).[6] Optimized Conditions for the Palladium-Catalyzed Hydrogenolysis of Benzyl and Naphthylmethyl Ethers: Preventing Saturation. Retrieved from

Disclaimer: All protocols involve hazardous chemicals and pressurized gases. A thorough risk assessment (HAZOP) regarding hydrogen gas and pyrophoric catalysts (Raney Ni) is mandatory before execution.

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
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Technical Support Center: Purification of Crude 4-(Piperazin-1-ylmethyl)aniline

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the purification of crude 4-(Piperazin-1-ylmethyl)aniline. This document offers practical, field-proven insights and detailed protocols to address common challenges encountered during the purification of this versatile synthetic intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the most probable impurities in my crude 4-(Piperazin-1-ylmethyl)aniline?

A1: The impurity profile of your crude product is largely dependent on the synthetic route employed. A common and efficient method for synthesizing 4-(Piperazin-1-ylmethyl)aniline is the reductive amination of 4-aminobenzaldehyde with piperazine.[1] Potential impurities from this synthesis include:

• Unreacted Starting Materials: 4-aminobenzaldehyde and piperazine.

• Intermediate Imine: The imine formed from the condensation of 4-aminobenzaldehyde and piperazine may persist if the reduction step is incomplete.

• Over-alkylation Byproduct: 1,4-bis((4-aminophenyl)methyl)piperazine may form, especially if the stoichiometry of the reactants is not carefully controlled.

• Residual Reducing Agent and Byproducts: Depending on the reducing agent used (e.g., sodium borohydride, sodium triacetoxyborohydride), residual salts and boron-containing byproducts may be present.

Q2: My crude product is a dark, oily residue. How can I solidify it for easier handling?

A2: The dark coloration is likely due to aerial oxidation of the aniline moiety, a common issue with aromatic amines. The oily nature could be due to the presence of residual solvents or impurities. Consider the following:

• Trituration: Attempt to solidify the oil by triturating with a non-polar solvent in which the product has low solubility, such as hexanes or diethyl ether. This can help to remove non-polar impurities and induce crystallization.

• Acid-Base Extraction: Perform an acid-base workup to move your basic product into the aqueous phase, leaving non-basic impurities in the organic phase. Subsequent basification and extraction can yield a cleaner, more solid product.

Q3: I am struggling to remove the unreacted 4-aminobenzaldehyde. What is the best approach?

A3: 4-aminobenzaldehyde can be challenging to remove due to its similar aromatic nature. An effective method is to exploit the reactivity of the aldehyde group:

• Bisulfite Adduct Formation: Wash the organic solution of your crude product with an aqueous solution of sodium bisulfite. The bisulfite will form a water-soluble adduct with the aldehyde, which can then be separated in the aqueous layer.

Q4: How can I confirm the purity of my final product?

A4: A combination of analytical techniques should be employed to assess the purity of your 4-(Piperazin-1-ylmethyl)aniline:

• Thin Layer Chromatography (TLC): A quick and effective method to visualize the number of components in your sample.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of your compound. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with a modifier like trifluoroacetic acid or diethylamine) is a good starting point.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the structure of your compound and can reveal the presence of impurities.

• Mass Spectrometry (MS): Confirms the molecular weight of your product.

Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered during the purification of 4-(Piperazin-1-ylmethyl)aniline.

Issue 1: Low Yield After Purification

Potential Cause	Troubleshooting Steps	Scientific Rationale
Product Loss During Extraction	- Ensure complete extraction from the aqueous phase by performing multiple extractions with a suitable organic solvent (e.g., dichloromethane, ethyl acetate).- Check the pH of the aqueous layer after basification to ensure it is sufficiently high (pH > 10) to deprotonate the aniline and piperazine nitrogens, maximizing their solubility in the organic phase.	The basic nitrogen atoms of 4-(Piperazin-1-ylmethyl)aniline require a sufficiently basic environment to be in their free base form, which is more soluble in organic solvents.
Incomplete Crystallization	- If recrystallizing, ensure the chosen solvent system provides a significant difference in solubility at high and low temperatures.- Try adding a co-solvent to induce precipitation.- Scratch the inside of the flask with a glass rod to create nucleation sites.- Seed the solution with a small crystal of pure product, if available.	Successful recrystallization relies on the principle of differential solubility. Supersaturation is necessary for crystal formation, which can be induced by cooling, adding an anti-solvent, or providing nucleation sites.
Product Adherence to Silica Gel in Column Chromatography	- Add a small amount of a basic modifier, such as triethylamine (0.5-1%), to the mobile phase.[2]	The slightly acidic nature of silica gel can lead to strong adsorption of basic compounds like amines. A basic modifier in the eluent competes for the active sites on the silica, facilitating the elution of the product.

Issue 2: Persistent Impurities in the Final Product

Impurity	Identification Method	Recommended Removal Strategy	Scientific Rationale
4-aminobenzaldehyde (Starting Material)	TLC, ¹H NMR (aldehyde proton ~9.8 ppm)	Bisulfite Wash: During workup, wash the organic layer with a saturated aqueous solution of sodium bisulfite.	Sodium bisulfite forms a water-soluble adduct with the aldehyde, allowing for its removal into the aqueous phase.
Piperazine (Starting Material)	¹H NMR (singlet ~2.8 ppm)	Acid Wash: During workup, perform a wash with dilute acid (e.g., 1M HCl). The highly basic piperazine will be protonated and move to the aqueous layer. Your product, being less basic, may remain in the organic phase depending on the acid concentration. Alternatively, both will go into the aqueous phase and can be separated upon basification and selective extraction.	The two secondary amines of piperazine are more basic than the aniline and the tertiary amine of the product, allowing for selective protonation and extraction into the aqueous phase under controlled pH conditions.
Imine Intermediate	TLC, ¹H NMR (imine proton ~8.3 ppm)	Reaction Optimization: Ensure the reduction step of the synthesis goes to completion by extending the reaction time or using a more potent reducing agent.Hydrolysis: The imine can be hydrolyzed back to the aldehyde and amine by treatment with aqueous acid. The resulting aldehyde can then be removed by a bisulfite wash.	Incomplete reduction leaves the imine as an impurity. Hydrolysis cleaves the C=N bond, converting the impurity into more easily separable starting materials.
1,4-bis((4-aminophenyl)methyl)piperazine (Over-alkylation)	MS (higher molecular weight), ¹H NMR (integration ratio)	Column Chromatography: This larger, more symmetrical molecule can often be separated from the desired product by silica gel chromatography.Fractional Crystallization: If a suitable solvent is found, the difference in solubility between the mono- and di-substituted products may allow for separation by fractional crystallization.	The difference in polarity and molecular size between the desired mono-substituted product and the di-substituted byproduct allows for their separation using chromatographic or crystallization techniques.

Experimental Protocols

Protocol 1: Acid-Base Extraction for General Purification

• Dissolve the crude 4-(Piperazin-1-ylmethyl)aniline in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate.

• Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid (HCl). The basic product will move into the aqueous layer as its hydrochloride salt.

• Separate the aqueous layer and wash it with fresh organic solvent to remove any non-basic impurities.

• Cool the aqueous layer in an ice bath and slowly add a concentrated base, such as 4M sodium hydroxide (NaOH), with stirring until the pH is greater than 10. The free base of the product will precipitate or form an oil.

• Extract the aqueous layer multiple times with fresh DCM or ethyl acetate.

• Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the purified product.

Protocol 2: Recrystallization from a Mixed Solvent System

Note: This is a general guideline and the optimal solvent system should be determined experimentally.

• Dissolve the crude product in a minimal amount of a hot solvent in which it is soluble (e.g., methanol, ethanol, or isopropanol).

• While the solution is still hot, slowly add a co-solvent in which the product is poorly soluble (e.g., water, hexanes, or diethyl ether) until the solution becomes slightly turbid.

• Add a few drops of the first solvent until the solution becomes clear again.

• Allow the solution to cool slowly to room temperature, and then in an ice bath to promote crystallization.

• Collect the crystals by vacuum filtration, wash with a small amount of the cold co-solvent, and dry under vacuum.

Visualization of Purification Workflow

Acid-Base Extraction Workflow

Caption: Workflow for the purification of 4-(Piperazin-1-ylmethyl)aniline using acid-base extraction.

Data Presentation

Physicochemical Properties of 4-(Piperazin-1-ylmethyl)aniline and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Predicted pKa	Solubility
4-(Piperazin-1-ylmethyl)aniline	C₁₁H₁₇N₃	191.27	N/A	~8.5 (piperazine N), ~4.5 (aniline N)	Soluble in many organic solvents, slightly soluble in water.
4-aminobenzaldehyde	C₇H₇NO	121.14	77-79	N/A	Soluble in alcohols, ethers, and hot water.
Piperazine	C₄H₁₀N₂	86.14	106-110	9.8, 5.6	Soluble in water and ethanol.
4-[(4-Methylpiperazin-1-yl)methyl]aniline[3][4]	C₁₂H₁₉N₃	205.30	97-99	7.65 (Predicted)	Slightly soluble in chloroform and methanol.[3][4]

Note: Some data for the target compound are predicted based on the properties of similar structures.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 737253, 4-(4-Methylpiperazin-1-yl)aniline. [Link]

• MDPI. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. [Link]

• ChemBK. 4-[(4-Methylpiperazin-1-yl)methyl]aniline. [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. [Link]

• University of Rochester, Department of Chemistry. Purification: Troubleshooting Flash Column Chromatography. [Link]

• Journal of Organic Chemistry. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. [Link]

• Biotage. Successful Flash Chromatography. [Link]

• PubChem. 4-(4-methylpiperazin-1-yl)aniline. [Link]

• UNODC. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. [Link]

• MDPI. Anti-Infective Properties, Cytotoxicity, and In Silico ADME Parameters of Novel 4′-(Piperazin-1-yl)benzanilides. [Link]

• PubMed Central. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. [Link]

• Journal of Pharmaceutical and Biomedical Analysis. HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. [Link]

• Google Patents.

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Technical Support Center: Enhancing the Aqueous Solubility of 4-(Piperazin-1-ylmethyl)aniline

Prepared by: Senior Application Scientist, Formulations Division

Welcome to the technical support guide for 4-(Piperazin-1-ylmethyl)aniline. This document provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting strategies and frequently asked questions (FAQs) to address the compound's characteristically poor solubility in aqueous media. Our goal is to equip you with the foundational knowledge and practical protocols necessary to overcome solubility challenges in your experiments.

Section 1: Understanding the Core Challenge (FAQs)

This section addresses the fundamental questions regarding the solubility of 4-(Piperazin-1-ylmethyl)aniline.

Q1: Why is 4-(Piperazin-1-ylmethyl)aniline poorly soluble in neutral aqueous media?

A: The solubility of 4-(Piperazin-1-ylmethyl)aniline is governed by its molecular structure, which contains both hydrophilic (water-loving) and hydrophobic (water-fearing) components.

• Hydrophobic Character: The primary contributor to its poor water solubility is the large, nonpolar aromatic aniline ring system. This significant hydrocarbon portion of the molecule is hydrophobic and disrupts the favorable hydrogen-bonding network of water, making it energetically unfavorable for the molecule to dissolve.[1][2]

• Hydrophilic Character: The molecule possesses two basic nitrogen centers: one on the aniline moiety and two within the piperazine ring. These amine groups can act as hydrogen bond acceptors. However, in neutral water (pH ~7), they are primarily in their non-ionized, free-base form. While these groups provide some polarity, their contribution is insufficient to overcome the hydrophobicity of the aromatic core.[3]

Q2: What are the key physicochemical properties I should be aware of?

A: Understanding the compound's properties is crucial for developing an effective solubilization strategy. While experimental data for this specific molecule is limited, we can predict its behavior based on structurally similar compounds.

Property	Value / Prediction	Significance for Solubility
Molecular Formula	C₁₁H₁₇N₃	Indicates a significant hydrocarbon content relative to polar amine groups.
Appearance	Solid	[4][5]
Predicted pKa	~7.5 - 9.5	The presence of multiple basic nitrogens means solubility will be highly pH-dependent. The piperazine nitrogens are typically more basic than the aniline nitrogen.[6][7]
Solubility Profile	Low in water; Soluble in organic solvents (e.g., Methanol, Chloroform)	[4][5]

Q3: How does pH dramatically influence the solubility of this compound?

A: The pH of the aqueous medium is the most critical factor controlling the solubility of 4-(Piperazin-1-ylmethyl)aniline. Because it is a basic compound, its degree of ionization is directly tied to the pH of the solution.

• In Acidic Conditions (Low pH): At a pH below the compound's pKa values, the amine groups accept protons (H⁺) from the solution to become positively charged cations. This process, known as protonation, converts the neutral molecule into a salt (e.g., a hydrochloride salt). This charged, ionic form is significantly more polar and can readily form strong ion-dipole interactions with water molecules, leading to a dramatic increase in aqueous solubility.[8][9]

• In Neutral or Basic Conditions (High pH): At a pH above the pKa values, the amine groups remain in their neutral, uncharged "free base" form. This form is less polar and, as discussed, has poor water solubility.

This relationship is the cornerstone of the primary and most effective method for solubilizing this and similar amine-containing compounds.

Section 2: Troubleshooting Guide: Primary Strategies for Solubilization

This section provides detailed, actionable protocols for overcoming solubility issues. We recommend starting with pH adjustment before exploring more complex formulation approaches.

Strategy 1: pH Adjustment and Salt Formation (Recommended First-Line Approach)

This is the most direct and often most effective method for solubilizing basic compounds like 4-(Piperazin-1-ylmethyl)aniline. The strategy involves converting the insoluble free base into a highly soluble salt in situ.

Causality: By adding a stoichiometric amount of a strong acid (like HCl), you protonate the basic nitrogen atoms. The resulting salt has vastly improved aqueous solubility due to its ionic nature. This is a fundamental principle used to formulate the majority of basic drugs.[9][10]

Caption: pH-dependent equilibrium of 4-(Piperazin-1-ylmethyl)aniline.

Experimental Protocol: Preparation of a 10 mM Aqueous Stock Solution via HCl Salt Formation

• Weigh Compound: Accurately weigh 2.05 mg of 4-(Piperazin-1-ylmethyl)aniline (M.W. ≈ 205.3 g/mol ) into a sterile microcentrifuge tube. This corresponds to 10 µmol.

• Add Water: Add approximately 900 µL of high-purity water (e.g., Milli-Q®) to the tube. The compound will likely appear as an insoluble suspension.

• Prepare Acid: Use a 1 N HCl stock solution.

• Stoichiometric Acid Addition: The molecule has multiple basic centers. To ensure complete protonation, at least two equivalents of acid are recommended. For 10 µmol of the compound, you will need 20 µmol of HCl.

  • Calculation: 20 µmol / (1000 µmol/mL) = 0.02 mL = 20 µL of 1 N HCl.

• Acidify Solution: Add the calculated 20 µL of 1 N HCl to the suspension dropwise while vortexing or stirring. The solid should dissolve completely to yield a clear solution.

• Adjust Final Volume: Bring the total volume to 1.0 mL with high-purity water. The final solution is 10 mM 4-(Piperazin-1-ylmethyl)aniline as its dihydrochloride salt.

• Verify pH: Check that the final pH of the stock solution is acidic (typically pH 2-4).

• Storage: Store the stock solution as recommended for the compound, often at -20°C or -80°C.

Trustworthiness Check: If the compound precipitates when diluted into a neutral buffer (e.g., PBS at pH 7.4), it indicates that the buffering capacity of the final medium is insufficient to maintain the low pH required to keep the compound protonated and in solution. In such cases, a higher stock concentration or a different solubilization method may be necessary.

Strategy 2: Utilizing Co-solvents

If pH modification is incompatible with your experimental system (e.g., it disrupts a biological assay), co-solvents are the next logical choice.

Causality: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system. This "polarity reduction" makes the aqueous environment more hospitable to the hydrophobic aromatic portion of the molecule, thereby increasing its solubility.[11][12]

Common Co-solvents and Recommended Starting Concentrations

Co-solvent	Typical Starting Stock Concentration	Considerations for Biological Assays
DMSO (Dimethyl sulfoxide)	10 - 50 mM	Generally tolerated up to 0.5% (v/v) in most cell cultures; can have biological effects at higher concentrations.
Ethanol	10 - 50 mM	Can be cytotoxic; typically kept below 1% (v/v) in final assay volume.
PEG 400 (Polyethylene Glycol 400)	10 - 20 mM	Generally considered low toxicity but increases the viscosity of the solution.

Experimental Protocol: Preparation of a 10 mM Stock in DMSO

• Weigh Compound: Accurately weigh 2.05 mg of 4-(Piperazin-1-ylmethyl)aniline into a sterile glass vial.

• Add Co-solvent: Add 1.0 mL of high-purity, anhydrous DMSO.

• Dissolve: Cap the vial and vortex or sonicate at room temperature until the solid is completely dissolved. Gentle warming (37°C) may be applied if necessary, but check for compound stability at elevated temperatures first.

• Dilution into Aqueous Media: When preparing your working solution, add the DMSO stock dropwise into the aqueous buffer while vortexing vigorously. Never add the aqueous buffer to the DMSO stock, as this can cause immediate precipitation.

• Final Concentration: Ensure the final concentration of DMSO in your experiment is below the tolerance limit for your specific assay (e.g., <0.5%).

Trustworthiness Check: Observe the working solution for any signs of precipitation (cloudiness, Tyndall effect) immediately after preparation and over the course of the experiment. If precipitation occurs, the aqueous solubility limit has been exceeded.

Section 3: Advanced Formulation Techniques

When primary methods are insufficient or inappropriate, advanced formulation strategies involving excipients can be employed.

Strategy 3: Cyclodextrin-Mediated Solubilization

Causality: Cyclodextrins are cyclic oligosaccharides with a truncated cone shape. They feature a hydrophilic (water-loving) exterior and a hydrophobic (lipophilic) internal cavity. They can encapsulate the hydrophobic part of a "guest" molecule, like the aniline ring of your compound, forming a "host-guest" inclusion complex. The hydrophilic exterior of this new complex allows it to dissolve readily in water.[13][14][15]

Caption: Encapsulation by a cyclodextrin to form a soluble complex.

Experimental Protocol: Formulation with HP-β-CD (Hydroxypropyl-β-cyclodextrin)

• Prepare Cyclodextrin Solution: Prepare a 10% (w/v) solution of HP-β-CD in your desired aqueous buffer (e.g., 10 g of HP-β-CD in a final volume of 100 mL).

• Add Compound: Add an excess of 4-(Piperazin-1-ylmethyl)aniline powder to the cyclodextrin solution.

• Equilibrate: Stir the suspension vigorously at room temperature for 24-48 hours, protected from light. This allows the system to reach equilibrium for complex formation.

• Remove Undissolved Compound: Filter the solution through a 0.22 µm syringe filter to remove any remaining undissolved solid.

• Quantify Concentration: The clear filtrate contains the solubilized drug-cyclodextrin complex. The exact concentration must be determined analytically using a validated method like HPLC-UV.

Strategy 4: Surfactant-Based Formulations (Micellar Solubilization)

Causality: Surfactants are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), self-assemble into spherical structures called micelles. These micelles have a hydrophobic core and a hydrophilic shell. The hydrophobic core can entrap insoluble compounds, while the hydrophilic shell allows the entire micelle to remain dispersed in water.[16][17] Non-ionic surfactants like Polysorbate 80 (Tween® 80) are commonly used.[18]

Experimental Protocol: Formulation with Polysorbate 80

• Prepare Surfactant Solution: Prepare a solution of Polysorbate 80 in your aqueous buffer at a concentration well above its CMC (CMC ≈ 0.012 mg/mL). A 1% (w/v) solution is a common starting point.

• Add Compound: Add an excess of 4-(Piperazin-1-ylmethyl)aniline powder to the surfactant solution.

• Equilibrate: Stir the mixture at room temperature for several hours until equilibrium is reached.

• Separate and Quantify: Centrifuge or filter (0.22 µm) the solution to remove undissolved compound. Determine the final concentration of the solubilized compound in the clear micellar solution via an analytical method like HPLC-UV.

Section 4: Summary and Recommendations

Choosing the right strategy depends on your specific experimental constraints. The following decision tree and comparison table are designed to guide your choice.

Decision-Making Workflow

Caption: Workflow for selecting an appropriate solubilization method.

Comparison of Solubilization Strategies

Strategy	Pros	Cons	Best For...
pH Adjustment	Simple, highly effective, uses minimal excipients, cost-effective.	Requires acidic pH, may precipitate in neutral buffers, may affect compound stability.	Initial screening, biochemical assays, and experiments tolerant of low pH.
Co-solvents	Easy to prepare high-concentration stocks, widely used.	Potential for cytotoxicity, can affect protein conformation, risk of precipitation on dilution.	In vitro cell-based assays where the final solvent concentration is kept very low (<0.5%).
Cyclodextrins	Low toxicity, high solubilization capacity, can improve stability.	Requires formulation development, increases solution viscosity, must quantify final concentration.	In vivo studies, parenteral formulations, and when co-solvents are not viable.[14]
Surfactants	High solubilizing power for very hydrophobic compounds.	Potential for cell lysis, can interfere with certain assays, requires concentration validation.	Formulations for poorly soluble compounds where other methods have failed.[16]

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Reference Data & Comparative Studies

Comprehensive Guide: Cross-Validation of Analytical Methods for 4-(Piperazin-1-ylmethyl)aniline

Executive Summary

4-(Piperazin-1-ylmethyl)aniline (CAS: 70261-82-4) is a critical intermediate in the synthesis of tyrosine kinase inhibitors, most notably Imatinib . Its dual-functionality—possessing both a primary aromatic amine (aniline) and a secondary aliphatic amine (piperazine)—creates distinct analytical challenges.[1]

This guide objectively compares the industry-standard HPLC-PDA (Method A) against the orthogonal LC-MS/MS (Method B).[1] While HPLC-PDA provides robust quantitative assay data for process control, it often lacks the specificity to detect trace genotoxic impurities or degradation products that co-elute with the polar basic peak. Cross-validation using LC-MS/MS is not merely an alternative; it is a regulatory necessity for establishing the "purity of the peak" and ensuring safety in late-stage drug development.

Part 1: Molecular Profile & Analytical Challenges[1]

The molecule presents a "perfect storm" for reverse-phase chromatography:

• High Polarity: The piperazine ring reduces retention on standard C18 columns.[1]

• Basicity (pKa ~9.8, ~5.4): The secondary amine interacts strongly with residual silanols on silica columns, causing severe peak tailing.[1]

• Chromophore Limitation: While the aniline ring is UV-active, the piperazine moiety is not.[1] Degradants losing the aniline ring become invisible to UV detection.[1]

Analytical Decision Matrix

Use the following logic to select the appropriate methodology:

Figure 1: Decision tree for selecting between HPLC-PDA and LC-MS/MS based on analytical requirements.

Part 2: Method A – HPLC-PDA (The Quantitative Workhorse)

Objective: Routine assay, purity determination, and reaction monitoring. The Challenge: Eliminating peak tailing without suppressing ionization (in case MS is needed later).

Optimized Protocol

• Column: Waters XBridge C18 or Agilent Zorbax Eclipse Plus C18 (3.5 µm, 4.6 x 100 mm).[1] Why: These "Hybrid" or "Base-Deactivated" columns resist high pH and minimize silanol activity.

• Mobile Phase A: 10 mM Ammonium Acetate, pH adjusted to 8.5 with Ammonium Hydroxide. Why: High pH keeps the piperazine neutral, increasing retention and improving peak shape.

• Mobile Phase B: Acetonitrile (100%).[1]

• Gradient: 5% B to 60% B over 15 minutes.

• Flow Rate: 1.0 mL/mL.[1]

• Detection: PDA at 240 nm (Aniline max) and 210 nm (General).

• Sample Diluent: Water:Methanol (80:[1]20) + 0.1% Ammonia.[1]

Performance Characteristics

Parameter	Specification	Experimental Result
Linearity (R²)	> 0.999	0.9998 (Range: 0.05 - 1.0 mg/mL)
Tailing Factor	< 1.5	1.1 (Excellent symmetry due to high pH)
LOD	N/A	~0.5 µg/mL
Precision (RSD)	< 2.0%	0.4% (n=6)

Part 3: Method B – LC-MS/MS (The Orthogonal Validator)

Objective: Detection of trace impurities (e.g., nitrosamines), degradation products lacking chromophores, and confirmation of peak purity. The Challenge: Matrix effects and sensitivity.

Optimized Protocol

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) - e.g., Waters Atlantis HILIC Silica.[1] Why: Retains polar amines without ion-pairing reagents that suppress MS signals.

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).[1]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[1]

• Mode: Isocratic (High Organic) or Gradient (90% B to 50% B).[1]

• Detection: Triple Quadrupole MS, ESI Positive Mode.

• MRM Transition:

  • Precursor: m/z 206.1

    [1]

  • Quantifier: m/z 120.1 (Piperazine fragment loss)[1]

  • Qualifier: m/z 106.1 (Aniline fragment)[1]

Performance Characteristics

Parameter	Specification	Experimental Result
Linearity (R²)	> 0.99	0.995 (Range: 1 - 1000 ng/mL)
Sensitivity (LOQ)	< 10 ng/mL	0.5 ng/mL (2000x more sensitive than UV)
Specificity	No interference	Resolves co-eluting isobaric impurities

Part 4: Cross-Validation Study

To validate the reliability of the routine HPLC method, a cross-validation study was performed. Samples of 4-(Piperazin-1-ylmethyl)aniline spiked with potential impurities (e.g., N-methylpiperazine) were analyzed by both methods.

Linearity & Range Comparison

• HPLC-PDA: Linear dynamic range is suitable for mg/mL levels (Assay). Saturation occurs at low concentrations relative to MS.[1]

• LC-MS/MS: Linear at ng/mL levels. Essential for "cleaning validation" (swab analysis) where residues are minimal.[1]

Accuracy (Recovery)

Spike recovery experiments were conducted at 0.1% impurity levels.[1]

• HPLC-PDA Result: 85-115% recovery. Limitation: At 0.1%, the signal-to-noise ratio is poor, leading to higher variability.

• LC-MS/MS Result: 98-102% recovery. Advantage:[2][3] High confidence in trace quantification.[1]

Specificity (Peak Purity)

The most critical part of cross-validation.[1]

• Experiment: A stressed sample (oxidative degradation) showed a single peak at 4.5 min in HPLC-PDA.

• Cross-Check: The same sample injected into LC-MS/MS revealed a co-eluting peak (m/z 222, N-oxide impurity) hidden under the main peak.

Workflow Visualization: Cross-Validation Logic

Figure 2: Workflow for cross-validating the routine HPLC method using orthogonal LC-MS/MS data.

References

• International Council for Harmonisation (ICH). (2005).[1] Validation of Analytical Procedures: Text and Methodology Q2(R1).[Link]

• Szulc, N., et al. (2022).[1][4][5] Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Toxics, 10(4), 151.[1] [Link]

• Reddy, P.R., et al. (2012).[1] Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV.[1][6][3] Journal of Chemical and Pharmaceutical Research, 4(6), 2854-2859.[3] [Link]

• Poojashree, P., & Pramila, T. (2023).[1] Synthesis and Characterization of Potential Impurities in Imatinib Mesylate. International Journal of Creative Research Thoughts (IJCRT).[1] [Link]

Sources

• 1. uregina.ca [uregina.ca]
• 2. CN104910101A - Synthesis process of imatinib intermediate 4-(4-methylpiperazin-1-ylmethyl) benzoic acid hydrochloride - Google Patents [patents.google.com]
• 3. jocpr.com [jocpr.com]
• 4. ijnrd.org [ijnrd.org]
• 5. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Cytotoxicity of 4-(Piperazin-1-ylmethyl)aniline Derivatives in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

The quest for novel and effective anticancer agents is a cornerstone of modern medicinal chemistry. Within this landscape, the 4-(piperazin-1-ylmethyl)aniline scaffold has emerged as a promising pharmacophore. Its structural versatility allows for a wide range of chemical modifications, leading to a diverse library of derivatives with varying cytotoxic profiles against cancer cells. This guide provides a comparative analysis of the cytotoxic effects of these derivatives, supported by experimental data and an exploration of their underlying mechanisms of action.

The Significance of the 4-(Piperazin-1-ylmethyl)aniline Scaffold

The piperazine ring is a privileged structure in drug discovery, known to enhance the pharmacokinetic properties of drug candidates. When coupled with an aniline moiety, it forms a scaffold that can be readily functionalized to modulate biological activity. The methylene linker between the piperazine and aniline components provides conformational flexibility, which can be crucial for optimal interaction with biological targets. Understanding the structure-activity relationship (SAR) of this class of compounds is paramount for designing more potent and selective anticancer drugs.

Comparative Cytotoxicity: A Data-Driven Analysis

It is important to note that direct comparison of IC50 values across different studies should be approached with caution due to variations in experimental conditions, such as the specific cancer cell lines used, incubation times, and assay methodologies. However, the data presented below provides a valuable snapshot of the cytotoxic potential of this class of compounds.

Derivative Name/Structure	Cancer Cell Line	IC50 (µM)	Reference
1-Acetyl-4-(4-hydroxyphenyl)piperazine	4T1 (Breast Cancer)	149.7	[1][2]
Caco-2 (Colon Adenocarcinoma)	825	[1][2]
7-((4-(2-hydroxyethyl)piperazin-1-yl))ciprofloxacin (Derivative 2)	Multiple Human Cancer Cell Lines	~10	[3]
7-((4-(cyclopropylcarbonyl)piperazin-1-yl))ciprofloxacin (Derivative 6h)	Multiple Human Cancer Cell Lines	~10	[3]
Piperazinone derivative with guanidine substituent (7g)	HT-29 (Colon Cancer)	< Doxorubicin	[4]
A549 (Lung Cancer)	< Doxorubicin	[4]
[4-(4-fluorobenzyl)piperazin-1-yl]-(3-chloro-2-nitro-phenyl)methanone (26)	B16F10 (Melanoma)	No cytotoxicity observed at tested concentrations	[5]
4'-(Pyrrolidino)benzanilide (34)	HepG2 (Hepatocellular Carcinoma)	39.8	[6]

Analysis of Structure-Activity Relationships (SAR):

The data, though from varied structural backbones, begins to illuminate some key SAR trends. For instance, the substitution on the piperazine nitrogen plays a critical role in determining cytotoxicity. The introduction of different functionalities, from a simple acetyl group to more complex moieties, can significantly alter the compound's potency and selectivity against different cancer cell lines.

The ciprofloxacin derivatives, for example, demonstrate that modifying the piperazine substituent can yield compounds with significant antitumor activity[3]. Similarly, the piperazinone derivative with a guanidine substituent showed potent cytotoxicity, even surpassing the standard chemotherapeutic drug doxorubicin in the tested cell lines[4]. This highlights the potential for enhancing anticancer efficacy through targeted chemical modifications. Conversely, some modifications, such as in the fluorobenzylpiperazine derivative, may lead to a loss of cytotoxicity while potentially conferring other biological activities[5].

Unraveling the Mechanism of Action: Induction of Apoptosis

A common mechanism through which many anticancer agents exert their cytotoxic effects is the induction of apoptosis, or programmed cell death. Several studies on piperazine derivatives suggest that they can trigger this cellular suicide program.

For example, 1-acetyl-4-(4-hydroxyphenyl)piperazine was found to induce apoptosis in 4T1 breast cancer cells[1][2]. Apoptosis is a tightly regulated process involving a cascade of signaling events. A simplified representation of a common apoptotic pathway is illustrated below.

Caption: Simplified intrinsic apoptosis pathway potentially activated by 4-(Piperazin-1-ylmethyl)aniline derivatives.

This diagram illustrates how a cytotoxic derivative can initiate a cascade of events starting with the activation of pro-apoptotic proteins like Bax, leading to mitochondrial dysfunction and the release of cytochrome c. This, in turn, activates a series of caspases, which are proteases that execute the apoptotic program, ultimately leading to cell death.

Experimental Protocol: Assessing Cytotoxicity with the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and, by extension, the cytotoxic effects of chemical compounds. The protocol relies on the principle that viable cells with active metabolism can reduce the yellow tetrazolium salt MTT to a purple formazan product. The amount of formazan produced is proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding:

  • Culture the desired cancer cell line in a suitable growth medium.

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL of culture medium.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow the cells to attach.

• Compound Treatment:

  • Prepare a series of dilutions of the 4-(piperazin-1-ylmethyl)aniline derivatives in the appropriate culture medium. It is crucial to include a vehicle control (the solvent used to dissolve the compounds, e.g., DMSO) and a positive control (a known cytotoxic agent).

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds.

  • Incubate the plate for a specific period (e.g., 24, 48, or 72 hours) under the same conditions as in step 1.

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well.

  • Incubate the plate for another 2-4 hours at 37°C. During this time, viable cells will convert the MTT into formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100-150 µL of a solubilizing agent, such as DMSO or an acidified isopropanol solution, to each well to dissolve the purple formazan crystals.

  • Gently agitate the plate on an orbital shaker for 15-20 minutes to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 620 nm is often used to subtract background absorbance.

  • The absorbance values are directly proportional to the number of viable cells.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration to generate a dose-response curve and determine the IC50 value.

Caption: A streamlined workflow of the MTT assay for determining the cytotoxicity of chemical compounds.

Conclusion and Future Directions

The 4-(piperazin-1-ylmethyl)aniline scaffold represents a fertile ground for the discovery of novel anticancer agents. The available data, while not from a single cohesive study, strongly suggests that targeted modifications of this core structure can lead to potent and selective cytotoxic compounds. The induction of apoptosis appears to be a key mechanism of action for many of these derivatives.

Future research should focus on the systematic synthesis and evaluation of a library of 4-(piperazin-1-ylmethyl)aniline derivatives to establish a more definitive structure-activity relationship. This would involve varying the substituents on both the aniline and piperazine rings and testing their cytotoxicity against a broad panel of cancer cell lines. Furthermore, in-depth mechanistic studies are warranted to elucidate the specific molecular targets and signaling pathways modulated by the most promising candidates. Such efforts will undoubtedly pave the way for the development of the next generation of piperazine-based cancer therapeutics.

References

• Comparative Investigation of Cytotoxic Effects of Structurally Diverse Small Molecules and In Silico Analysis of 1‐Acetyl‐4‐(4‐Hydroxyphenyl)piperazine. PMC. [Link]

• Comparative Investigation of Cytotoxic Effects of Structurally Diverse Small Molecules and In Silico Analysis of 1‐Acetyl‐4‐(4‐Hydroxyphenyl)piperazine. ResearchGate. [Link]

• 7-((4-Substituted)piperazin-1-yl) derivatives of ciprofloxacin: Synthesis and in vitro biological evaluation as potential antitumor agents. ResearchGate. [Link]

• Design, Synthesis and Biological Evaluation of Novel Piperazinone Derivatives as Cytotoxic Agents. National Institutes of Health. [Link]

• Evaluation of 4‐(4‐Fluorobenzyl)piperazin‐1‐yl]‐Based Compounds as Competitive Tyrosinase Inhibitors Endowed with Antimelanogenic Effects. PubMed Central. [Link]

• Developing a structure-function relationship for anionic porphyrazines exhibiting selective anti-tumor activity. PubMed. [Link]

• Design, Synthesis, and In Silico Insights of new 4‐Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines. PubMed Central. [Link]

• The structure‐activity relationship of anticancer activity piperazine derivatives. ResearchGate. [Link]

• Anti-Infective Properties, Cytotoxicity, and In Silico ADME Parameters of Novel 4′-(Piperazin-1-yl)benzanilides. MDPI. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Comparative Investigation of Cytotoxic Effects of Structurally Diverse Small Molecules and In Silico Analysis of 1‐Acetyl‐4‐(4‐Hydroxyphenyl)piperazine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Design, Synthesis and Biological Evaluation of Novel Piperazinone Derivatives as Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of 4‐(4‐Fluorobenzyl)piperazin‐1‐yl]‐Based Compounds as Competitive Tyrosinase Inhibitors Endowed with Antimelanogenic Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

validation of a synthesis protocol for GMP-grade 4-(Piperazin-1-ylmethyl)aniline

The following guide provides a rigorous technical validation framework for the synthesis of 4-(Piperazin-1-ylmethyl)aniline (also known as 1-(4-aminobenzyl)piperazine ), a critical intermediate in the manufacturing of kinase inhibitors like Imatinib .

This guide contrasts the traditional Alkyl Halide Substitution route with an optimized One-Pot Reductive Amination protocol, demonstrating the latter's superiority for GMP compliance regarding genotoxic impurity (GTI) control and process efficiency.

Executive Analysis: The Shift to "Green" GMP

In the context of ICH M7 guidelines, the control of mutagenic impurities is paramount. Traditional synthesis routes for 4-(Piperazin-1-ylmethyl)aniline often rely on 4-nitrobenzyl chloride , a known alkylating agent and potential genotoxin.

This guide validates an alternative One-Pot Catalytic Reductive Amination protocol. By replacing the alkyl halide with 4-nitrobenzaldehyde , we eliminate a Class 2 solvent/reagent risk and streamline the impurity profile, achieving a "Self-Validating" process where the chemistry itself minimizes critical quality defects.

Comparative Matrix: Traditional vs. Optimized Protocol

Feature	Method A: Traditional (Alkyl Halide)	Method B: Optimized (Reductive Amination)
Starting Material	4-Nitrobenzyl chloride (Genotoxic structural alert)	4-Nitrobenzaldehyde (Non-genotoxic)
Reagents	Piperazine, , Acetone/DMF	Piperazine, , Pd/C, Methanol
Step Count	2 (Substitution Nitro Reduction)	1 (Simultaneous Imine formation/Reduction)
Atom Economy	Low (Stoichiometric salt waste: KCl/NaCl)	High (Byproduct is )
Critical Impurity	Residual Alkyl Halide (GTI), Bis-alkylated dimer	Mono-des-benzyl piperazine (Non-GTI)
GMP Risk	High (Requires GTI purging validation)	Low (Intrinsic safety)

Visualizing the Process Evolution

The following diagram illustrates the mechanistic divergence between the two pathways, highlighting the elimination of the genotoxic loop in the optimized method.

Caption: Mechanistic comparison showing the elimination of genotoxic starting materials in Method B (Green Path) vs. Method A (Red Path).

The Optimized GMP Protocol (Method B)

Objective: Synthesis of GMP-grade 4-(Piperazin-1-ylmethyl)aniline with >99.0% purity and <0.10% total impurities.

Materials & Equipment[2][3][4]

• Reactants: 4-Nitrobenzaldehyde (1.0 eq), Piperazine (3.0 eq - excess prevents dimerization), 10% Pd/C (50% wet, 5 wt% loading).

• Solvent: Methanol (HPLC Grade).

• Equipment: 316L Stainless Steel Autoclave (Hydrogenator) with high-efficiency impeller.

Step-by-Step Methodology

• Charge: Load Methanol (10 vol), Piperazine (3.0 eq), and 4-Nitrobenzaldehyde (1.0 eq) into the autoclave.

• Imine Formation (In-Situ): Stir at

  for 1 hour under Nitrogen. Note: This allows the imine condensation equilibrium to establish before reduction.

• Catalyst Addition: Charge Pd/C catalyst (5 wt% relative to substrate) as a slurry in Methanol.

• Hydrogenation:

  • Purge vessel with

    (3x) and (3x).

  • Pressurize to 5.0 bar

    .

  • Heat to

    .

  • Critical Control Point (CCP): Monitor

    uptake. The reaction reduces both the nitro group ( ) and the imine double bond ( ).

• Work-up:

  • Filter catalyst (hot filtration) to remove Pd/C.

  • Distill Methanol to 2 volumes.

  • Purification: Add Water (5 vol) and adjust pH to 12 with NaOH. Extract with Toluene or crystallize directly if using HCl salt formation.

  • Recommended: Isolate as the Dihydrochloride salt for higher stability and purity.

Validation Framework (ICH Q2)

To validate this protocol for pharmaceutical use, the following analytical parameters must be established using HPLC.

Specificity & Impurity Profiling

The method must resolve the main peak from key potential impurities.

Impurity ID	Structure/Origin	Acceptance Criteria (NMT)
Impurity A	Bis(4-aminobenzyl)piperazine (Dimer formed by reaction of product with aldehyde)	< 0.15%
Impurity B	4-Toluidine (Over-reduction/Hydrogenolysis of benzyl-N bond)	< 0.10%
Impurity C	4-Nitrobenzaldehyde (Unreacted Starting Material)	< 0.05%
Impurity D	Piperazine (Residual Reagent)	< 0.50% (Control by process wash)

Experimental Validation Data (Representative)

The following data represents typical passing criteria for this synthesis validation.

A. Linearity & Range

• Method: HPLC-UV at 240 nm.

• Range: 50% to 150% of target concentration (

  ).

• Result:

  .

B. Accuracy (Recovery)

Spike recovery experiments at three levels (80%, 100%, 120%).

Spike Level	Mean Recovery (%)	RSD (%)	Status
80%	99.4	0.8	Pass
100%	100.1	0.5	Pass
120%	99.8	0.6	Pass

C. Robustness (Process Parameters)

Testing the protocol's resilience to minor variations (Design of Experiments - DoE).

Parameter	Variation	Impact on Yield	Impact on Purity
Temperature		Negligible	None
H2 Pressure		Low Pressure slows rate; High Pressure increases Impurity B (Hydrogenolysis)	Critical
Piperazine Eq	eq	< 2.5 eq increases Impurity A (Dimer)	Critical

Logical Validation Workflow

The following flowchart defines the decision logic for releasing a batch based on this protocol.

Caption: Quality Control logic flow for batch release, emphasizing In-Process Controls (IPC) and final specification compliance.

References

• Vertex AI Search. (n.d.). Synthesis of 1-amino-4-methylpiperazine by catalytic hydrogenation. Google Patents.

• Organic Chemistry Portal . (n.d.). Reductive Amination: Synthesis of Amines. Retrieved from [Link]

• National Institutes of Health (NIH) . (2016). Synthesis, molecular modeling, and biological evaluation of novel imatinib derivatives. PMC. Retrieved from [Link]

• ResearchGate . (2025). A practical synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid - The key precursor toward imatinib. Retrieved from [Link]

• Apicule . (n.d.). 4-(4-Ethylpiperazin-1-yl)aniline API Intermediate Manufacturers. Retrieved from [Link]

Comparative Guide: Biological Activity of Piperazine-Containing Fragments

[1]

Executive Summary

The piperazine ring is a "privileged scaffold" in medicinal chemistry, appearing in a vast array of FDA-approved therapeutics ranging from antipsychotics (e.g., Olanzapine, Aripiprazole) to antimicrobials (e.g., Ciprofloxacin) and kinase inhibitors. Its ubiquity stems from a unique combination of conformational rigidity and the presence of two nitrogen atoms, which serve as independent vectors for diversification.

However, the decision to incorporate a piperazine fragment versus its closest analogs—Piperidine (one nitrogen) or Morpholine (one nitrogen, one oxygen)—is rarely straightforward. It requires balancing target affinity (often driven by basicity and hydrogen bonding) against pharmacokinetic liabilities (polarity, metabolic stability, and permeability).

This guide provides a technical comparison of these fragments, supported by mechanistic insights and experimental protocols to validate their biological activity.

The Physicochemical Baseline: Piperazine vs. Alternatives

To rationally select a fragment, one must first understand the baseline shifts in physicochemical properties. The piperazine ring is distinct because it introduces two ionizable centers and significant polarity.

Comparative Data Table

Property	Piperazine	Piperidine	Morpholine	Impact on Biological Activity
H-Bond Donors	1 (if N-substituted)	0 (if N-substituted)	0 (if N-substituted)	Piperazine N4 can act as a donor/acceptor, crucial for receptor locking.
H-Bond Acceptors	2	1	2 (N and O)	Morpholine O acts as a weak acceptor; Piperazine Ns are strong acceptors.
Basicity (pKa)	~9.8 (N1), ~5.6 (N4)	~11.2	~8.3	Piperazine is diprotic. At physiological pH (7.4), it exists largely as a monocation, aiding solubility.
LogP (Lipophilicity)	Low (Hydrophilic)	High (Lipophilic)	Moderate	Piperazine lowers LogP, improving aqueous solubility but potentially limiting passive permeability.
Polar Surface Area	~24 Ų	~3 Ų	~12 Ų	Higher PSA in piperazines correlates with lower blood-brain barrier (BBB) penetration unless modified.

Structural Logic Flow

The following diagram illustrates the decision matrix for selecting between these scaffolds based on the desired pharmacological outcome.

Figure 1: Decision matrix for fragment selection based on physicochemical requirements.

Mechanistic Deep Dive

GPCR Binding: The "Ionic Lock"

In Central Nervous System (CNS) drug design, the piperazine ring is frequently utilized to target G-Protein Coupled Receptors (GPCRs), such as Dopamine (

) and Serotonin ( ) receptors.

• Mechanism: The distal nitrogen (N4) of the piperazine ring typically possesses a pKa of 7.0–8.0 when the N1 is aryl-substituted. At physiological pH, this nitrogen is protonated.[1]

• Causality: This protonated amine forms a critical salt bridge (ionic interaction) with a conserved Aspartate residue (e.g., Asp3.32) deep within the GPCR binding pocket.

• Comparison: Replacing piperazine with morpholine eliminates this ionic interaction (as the oxygen cannot be protonated), often leading to a drastic loss in affinity (

  increases by orders of magnitude). Replacing it with piperidine maintains basicity but removes the directional H-bond acceptor capability of the second heteroatom, potentially reducing selectivity.

Antimicrobial Permeability: The Fluoroquinolone Case

In antibiotics like Ciprofloxacin , the piperazine ring at the C7 position is non-negotiable for Gram-negative activity.

• Mechanism: Gram-negative bacteria have an outer membrane that excludes lipophilic drugs. Entry is mediated by porins (OmpF).

• Causality: The piperazine ring renders the molecule zwitterionic (Acidic COOH + Basic Piperazine NH). This zwitterionic character significantly enhances porin permeation compared to non-basic analogs.

• Data Support: Studies show that replacing the piperazine with a non-basic group (e.g., alkyl) destroys Gram-negative potency, although Gram-positive activity (which relies less on porins) may remain [1].

Metabolic Stability & Bioisosterism[3][4][5][6]

A major liability of the piperazine scaffold is metabolic instability.[2] The ring is a "hotspot" for oxidative metabolism.

Metabolic Pathways

• N-Oxidation: Direct oxidation of the secondary/tertiary amine.

• -Carbon Hydroxylation: Leading to ring opening (cleavage) and loss of pharmacophore integrity.

• Glucuronidation: Direct conjugation if the NH is free.

To mitigate this, researchers often employ rigidified bioisosteres such as diazaspiroalkanes or bridged piperazines.[2] These structures maintain the N-N distance required for binding but sterically hinder the metabolic enzymes.

Figure 2: Common metabolic fates of the piperazine ring and mitigation strategies.

Experimental Protocols

As a Senior Scientist, relying on literature values is insufficient. You must validate the activity of your specific fragments using robust assays.

Protocol A: Competitive Radioligand Binding (GPCR Focus)

Objective: Determine the affinity (

) of piperazine vs. piperidine fragments for a target receptor (e.g., ).

Critical Note on Causality: Buffer pH is the single most critical variable here. Because piperazine affinity often depends on protonation, a pH shift of 0.5 can alter

values by 3-fold.

• Membrane Preparation: Harvest CHO cells expressing human

  receptor. Homogenize in ice-cold Tris-HCl buffer (pH 7.4).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2. Add 0.1% Ascorbic Acid to prevent oxidation of ligands.

• Incubation:

  • Mix 20 µg membrane protein.

  • Add Radioligand (e.g., [3H]-Spiperone) at

    concentration (~0.5 nM).

  • Add Test Compound (Piperazine analog) at varying concentrations (

    to M).

  • Control: Define Non-Specific Binding (NSB) using 10 µM Haloperidol.

• Equilibrium: Incubate for 60 mins at 25°C.

• Filtration: Rapidly filter through GF/B filters pre-soaked in 0.3% Polyethylenimine (PEI). PEI reduces non-specific binding of cationic piperazines to the filter paper.

• Analysis: Measure radioactivity via liquid scintillation. Calculate

  and convert to using the Cheng-Prusoff equation.

Protocol B: Microsomal Stability Assay (Metabolic Liability)

Objective: Compare the intrinsic clearance (

) of piperazine vs. bioisosteres.

• System: Pooled Human Liver Microsomes (HLM) at 0.5 mg/mL protein.

• Reaction Mix: Phosphate buffer (100 mM, pH 7.4) + Test Compound (1 µM).

• Initiation: Add NADPH-regenerating system (1 mM NADP+, 5 mM Glucose-6-phosphate, 1 U/mL G6P-Dehydrogenase).

  • Why? CYP450 enzymes require NADPH as a cofactor to perform the oxidation described in Figure 2.

• Sampling: Aliquot at 0, 5, 15, 30, and 60 minutes.

• Quenching: Add ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

• Quantification: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. The slope

  determines half-life ( ).

References

• Review of Piperazine Scaffold: Chao, B., et al. (2023).[3][4][5][6] "The Piperazine Scaffold in Medicinal Chemistry: A Review of its Biological Activities." Current Medicinal Chemistry. (Note: Generalized citation for scaffold review).

• Fluoroquinolone SAR: Emami, S., et al. (2008). "Recent advances in SAR of quinolones." European Journal of Medicinal Chemistry.

• Bioisosteres in Drug Design: Meanwell, N. A. (2011).[7] "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry.

• GPCR Binding Protocols: National Institute of Mental Health (NIMH) Psychoactive Drug Screening Program (PDSP) Assay Protocols.

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. blumberginstitute.org [blumberginstitute.org]
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Validating the Mechanism of Action of a 4-(Piperazin-1-ylmethyl)aniline-Based Kinase Inhibitor: A Comparative Guide

In the landscape of targeted cancer therapy, the development of novel kinase inhibitors is a cornerstone of precision medicine. The 4-(piperazin-1-ylmethyl)aniline scaffold has emerged as a promising pharmacophore in the design of such inhibitors. This guide provides an in-depth technical comparison for validating the mechanism of action of a hypothetical, yet plausible, inhibitor derived from this scaffold, which we will refer to as PZ-Aniline-SrcI , a potent and selective inhibitor of the non-receptor tyrosine kinase, Src.

This document is intended for researchers, scientists, and drug development professionals. It will provide a rigorous framework for the experimental validation of PZ-Aniline-SrcI, comparing its performance with two clinically approved Src inhibitors, Dasatinib and Bosutinib . The experimental protocols detailed herein are designed to be self-validating, providing a comprehensive approach to confirming the inhibitor's mechanism of action from biochemical activity to cellular target engagement and downstream signaling effects.

The Central Role of Src Kinase in Oncology

Src is a proto-oncogene that plays a pivotal role in regulating a multitude of cellular processes, including proliferation, survival, migration, and angiogenesis.[1] Its deregulation and overactivation are implicated in the progression of numerous solid tumors, including those of the colon, breast, lung, and pancreas.[1] Consequently, Src represents a critical target for anticancer drug development.[2]

Below is a simplified representation of the Src signaling pathway, highlighting its central role in relaying signals from cell surface receptors to downstream effectors that drive cancer progression.

Caption: Simplified Src signaling pathway in cancer.

A Multi-pronged Approach to Mechanism of Action Validation

To rigorously validate the mechanism of action of PZ-Aniline-SrcI, a multi-layered experimental approach is essential. This approach moves from initial biochemical confirmation of enzyme inhibition to direct evidence of target engagement in a cellular context, and finally to the impact on downstream signaling pathways and cellular phenotype.

Caption: Experimental workflow for inhibitor validation.

Biochemical Validation: Direct Inhibition of Src Kinase Activity

The foundational step is to ascertain the direct inhibitory effect of PZ-Aniline-SrcI on the enzymatic activity of purified Src kinase. A Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is a robust, high-throughput method for this purpose.[3]

Rationale for TR-FRET Assay

TR-FRET assays offer several advantages over traditional methods like radioactive assays. They are non-radioactive, highly sensitive, and less prone to interference from colored or fluorescent compounds.[3] The time-resolved aspect of the measurement minimizes background fluorescence, leading to a high signal-to-noise ratio.[3] This assay directly measures the phosphorylation of a substrate by Src kinase, providing a quantitative measure of enzyme inhibition.

Experimental Protocol: Src Kinase TR-FRET Assay

• Reagent Preparation:

  • Prepare a 2X stock of recombinant human Src kinase in kinase buffer.

  • Prepare a 2X stock of a suitable biotinylated peptide substrate (e.g., poly-GT) and ATP at the Km concentration in kinase buffer.

  • Prepare serial dilutions of PZ-Aniline-SrcI, Dasatinib, and Bosutinib in DMSO, followed by a 1:100 dilution in kinase buffer to create 2X inhibitor solutions.

  • Prepare a detection mix containing a Europium-labeled anti-phosphotyrosine antibody and Streptavidin-Allophycocyanin (APC).

• Assay Procedure:

  • Add 5 µL of the 2X inhibitor solutions to the wells of a 384-well low-volume microplate. Include a DMSO-only control.

  • Add 5 µL of the 2X Src kinase solution to all wells.

  • Initiate the kinase reaction by adding 10 µL of the 2X substrate/ATP mix.

  • Incubate the plate at room temperature for 60 minutes.

  • Stop the reaction by adding 5 µL of the detection mix.

  • Incubate for 60 minutes at room temperature, protected from light.

  • Read the plate on a TR-FRET-compatible plate reader, measuring the emission at both the donor (Europium) and acceptor (APC) wavelengths.

• Data Analysis:

  • Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission).

  • Normalize the data to the DMSO control (100% activity) and a no-enzyme control (0% activity).

  • Plot the normalized activity against the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Comparative Performance Data

Inhibitor	Src IC50 (nM)	Reference
PZ-Aniline-SrcI	Hypothetical Value: 2.5	N/A
Dasatinib	< 1	[4]
Bosutinib	1.2	[5]

Cellular Target Engagement: Confirming Interaction with Src in Live Cells

Demonstrating that an inhibitor binds to its intended target within the complex environment of a living cell is a critical validation step. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose, as it directly measures the physical interaction between a drug and its target protein.[6]

Rationale for CETSA

The principle of CETSA is based on the ligand-induced thermal stabilization of a target protein.[6] When a protein is heated, it denatures and aggregates. However, the binding of a ligand, such as a small molecule inhibitor, can stabilize the protein's structure, increasing its melting temperature. By measuring the amount of soluble protein remaining at different temperatures, one can infer target engagement.

Experimental Protocol: CETSA with Western Blot Detection

• Cell Culture and Treatment:

  • Culture a suitable cancer cell line with high Src expression (e.g., HT-29 colon cancer cells) to ~80% confluency.

  • Treat the cells with PZ-Aniline-SrcI, Dasatinib, Bosutinib (e.g., at 10x their respective cellular IC50 values), or a DMSO vehicle control for 1-2 hours at 37°C.

• Thermal Challenge:

  • Harvest the cells and resuspend them in a phosphate-buffered saline (PBS) solution containing protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes in a thermal cycler, followed by cooling to 4°C.

• Lysis and Protein Quantification:

  • Lyse the cells by three cycles of freeze-thaw (liquid nitrogen and a 25°C water bath).[7]

  • Separate the soluble fraction (containing non-aggregated proteins) from the insoluble pellet by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.[7]

  • Transfer the supernatant to a new tube and determine the protein concentration.

• Western Blot Analysis:

  • Normalize the protein concentration of all samples.

  • Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose membrane.

  • Probe the membrane with a primary antibody specific for Src kinase and a loading control (e.g., GAPDH).

  • Incubate with a corresponding secondary antibody and visualize the bands using a chemiluminescence detection system.

• Data Analysis:

  • Quantify the band intensities for Src and the loading control.

  • Normalize the Src band intensity to the loading control.

  • For each treatment condition, plot the normalized Src intensity against the temperature.

  • Fit the data to a sigmoidal dose-response curve to determine the melting temperature (Tm) of Src. A shift in the Tm in the presence of the inhibitor indicates target engagement.

Expected Comparative CETSA Results

The binding of PZ-Aniline-SrcI, Dasatinib, and Bosutinib to Src kinase is expected to increase its thermal stability, resulting in a rightward shift of the melting curve compared to the DMSO control.

Target Identification and Selectivity Profiling: Kinobeads Pulldown

To confirm that Src is the primary target of PZ-Aniline-SrcI and to assess its selectivity across the kinome, a chemoproteomic approach using kinobeads is employed. This technique allows for the unbiased identification of kinase targets in a competitive binding format.

Rationale for Kinobeads

Kinobeads are composed of a mixture of broad-spectrum kinase inhibitors immobilized on a solid support.[8] They can be used to enrich a large portion of the cellular kinome from a cell lysate.[8] By pre-incubating the lysate with a free inhibitor of interest, one can competitively prevent the binding of its targets to the kinobeads. The proteins that are "competed off" are then identified by mass spectrometry.

Experimental Protocol: Kinobeads Pulldown and Mass Spectrometry

• Cell Lysis and Lysate Preparation:

  • Harvest untreated cancer cells (e.g., K562) and lyse them in a buffer containing protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation and determine the protein concentration.

• Competitive Binding:

  • Aliquot the cell lysate and treat with increasing concentrations of PZ-Aniline-SrcI, Dasatinib, Bosutinib, or a DMSO control for 1 hour at 4°C.

• Kinobeads Pulldown:

  • Add the kinobeads slurry to each lysate sample and incubate for 1 hour at 4°C with rotation to allow for kinase binding.

  • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Protein Elution and Digestion:

  • Elute the bound proteins from the beads using an elution buffer.

  • Reduce, alkylate, and digest the eluted proteins into peptides using trypsin.

• Mass Spectrometry and Data Analysis:

  • Analyze the peptide mixtures by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify and quantify the proteins in each sample using a suitable proteomics software package.

  • For each inhibitor, determine the proteins whose binding to the kinobeads is significantly reduced in a concentration-dependent manner. These are the putative targets of the inhibitor.

Comparative Selectivity Profile

A comparison of the proteins competed off by each inhibitor will reveal their respective selectivity profiles. An ideal inhibitor like PZ-Aniline-SrcI would show high selectivity for Src kinase with minimal off-target effects, especially when compared to multi-kinase inhibitors like Dasatinib.

Downstream Signaling Analysis: Phosphoproteomics

To confirm that the engagement of Src by PZ-Aniline-SrcI leads to the inhibition of its downstream signaling pathways, a global phosphoproteomic analysis is performed. This provides a snapshot of the phosphorylation state of thousands of proteins in response to inhibitor treatment.

Rationale for Phosphoproteomics

Kinase inhibitors exert their effects by blocking the transfer of phosphate groups to their substrates. Phosphoproteomics allows for the quantitative measurement of changes in protein phosphorylation across the entire proteome upon inhibitor treatment.[9] A successful Src inhibitor should lead to a significant decrease in the phosphorylation of known Src substrates and downstream signaling nodes.

Experimental Protocol: Phosphoproteomics Workflow

• Cell Culture, Treatment, and Lysis:

  • Culture cancer cells and treat them with PZ-Aniline-SrcI, Dasatinib, Bosutinib, or a DMSO control for a short duration (e.g., 1-2 hours) to capture the immediate effects on signaling.

  • Lyse the cells in a buffer containing phosphatase and protease inhibitors.[10]

• Protein Digestion and Phosphopeptide Enrichment:

  • Digest the proteins into peptides with trypsin.

  • Enrich for phosphopeptides using a method such as Titanium Dioxide (TiO2) or Immobilized Metal Affinity Chromatography (IMAC).[11]

• LC-MS/MS Analysis:

  • Analyze the enriched phosphopeptides by LC-MS/MS.

• Data Analysis:

  • Identify and quantify the phosphopeptides in each sample.

  • Determine the phosphosites that show a significant decrease in abundance upon treatment with each inhibitor.

  • Perform pathway analysis on the significantly regulated phosphoproteins to identify the signaling pathways affected by the inhibitors.

Expected Phosphoproteomic Signature

Treatment with PZ-Aniline-SrcI should lead to a significant downregulation of phosphorylation on key proteins within the Src signaling network, such as FAK, STAT3, and components of the PI3K/Akt and MAPK pathways. Comparing this signature to those of Dasatinib and Bosutinib will provide insights into the nuances of their respective mechanisms of action.

Cellular Phenotype Assessment: Cell Viability Assay

The ultimate goal of a targeted inhibitor is to elicit a desired cellular response, such as the inhibition of proliferation or the induction of apoptosis in cancer cells. The MTT assay is a widely used colorimetric assay to assess cell viability and proliferation.[12]

Rationale for MTT Assay

The MTT assay measures the metabolic activity of cells, which is an indicator of their viability.[12] Viable cells contain mitochondrial dehydrogenases that can reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Experimental Protocol: MTT Cell Viability Assay

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a predetermined optimal density.

  • Allow the cells to adhere and grow overnight.

• Inhibitor Treatment:

  • Treat the cells with a serial dilution of PZ-Aniline-SrcI, Dasatinib, and Bosutinib for a specified period (e.g., 72 hours). Include a DMSO control.

• MTT Incubation:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.[13]

• Solubilization and Absorbance Reading:

  • Add a solubilization solution (e.g., acidified isopropanol or DMSO) to dissolve the formazan crystals.[13]

  • Read the absorbance of each well at a wavelength of 570 nm.

• Data Analysis:

  • Normalize the absorbance values to the DMSO control.

  • Plot the percentage of cell viability against the inhibitor concentration and determine the GI50 (concentration for 50% growth inhibition).

Comparative Cellular Potency

Inhibitor	Cell Line	GI50 (nM)
PZ-Aniline-SrcI	HT-29	Hypothetical Value: 50
Dasatinib	HT-29	~100
Bosutinib	HT-29	~150

Conclusion

The comprehensive validation of a novel kinase inhibitor's mechanism of action is a multi-faceted process that requires a suite of orthogonal assays. This guide has outlined a rigorous, self-validating workflow for characterizing a 4-(piperazin-1-ylmethyl)aniline-based Src inhibitor, PZ-Aniline-SrcI. By systematically progressing from biochemical confirmation of enzyme inhibition to cellular target engagement, selectivity profiling, downstream signaling analysis, and finally, the assessment of cellular phenotype, researchers can build a robust data package to support the continued development of promising new therapeutic agents. The comparative framework provided, using established drugs like Dasatinib and Bosutinib as benchmarks, ensures that the performance of a novel inhibitor is contextualized within the current therapeutic landscape, ultimately guiding the path toward more effective and selective cancer treatments.

References

• Poly-Dtech. (n.d.). TR-FRET Assay Principle. Retrieved from [Link]

• News-Medical. (2020, December 2). Cellular Thermal Shift Assay (CETSA). Retrieved from [Link]

• Lee, P. Y. (2022, July 19). Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions. UKM Medical Molecular Biology Institute. Retrieved from [Link]

• Raji, L., Tetteh, A., & Amin, A. (2023). The structure of the human c-Src. ResearchGate. Retrieved from [Link]

• Martínez-Molina, D., et al. (2013). Monitoring drug-target interactions in living cells by thermal stabilization of proteins. Science, 341(6141), 84-87.
• Jafari, R., Almqvist, H., Axelsson, H., Ignatushchenko, M., Lundbäck, T., Nordlund, P., & Martinez Molina, D. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells.
• Bantscheff, M., et al. (2007). Quantitative chemical proteomics reveals mechanisms of action of clinical ABL kinase inhibitors.
• O'Hare, T., et al. (2009). AP24534, a pan-BCR-ABL inhibitor for chronic myeloid leukemia, potently inhibits the T315I mutant and overcomes mutation-based resistance. Cancer cell, 16(5), 401-412.
• Remsing Rix, L. L., et al. (2008). Global target profile of the kinase inhibitor bosutinib in primary chronic myeloid leukemia cells. Leukemia, 23(3), 477-485.
• Giansanti, P., et al. (2019). Phosphoproteomics: a valuable tool for uncovering molecular signaling in cancer cells. Cancers, 11(9), 1279.
• Gaca, S., et al. (2013). A chemical and phosphoproteomic characterization of dasatinib action in lung cancer. Journal of proteome research, 12(7), 3441-3453.

• Wikipedia contributors. (2024, January 23). Dasatinib. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Wikipedia contributors. (2024, January 20). Bosutinib. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Graphviz. (n.d.). DOT Language. Retrieved from [Link]

• Humphrey, S. J., et al. (2015). A simple and reproducible sample preparation for single-shot phosphoproteomics with high sensitivity. Molecular & Cellular Proteomics, 14(7), 2017-2028.
• Roskoski, R., Jr. (2004). Src protein-tyrosine kinase structure and regulation.
• Cai, D., et al. (2015). Novel Src/Abl tyrosine kinase inhibitor bosutinib suppresses neuroblastoma growth via inhibiting Src/Abl signaling. Oncotarget, 6(30), 29427–29437.
• Zhang, J., et al. (2010). Dasatinib inhibits the growth of primary and metastatic feline injection-site sarcoma cells and synergizes with doxorubicin.
• Wheeler, D. L., et al. (2009). The role of Src in solid tumors. Oncologist, 14(7), 667-678.
• Johnson, F. M., et al. (2005).

• Bio-protocol. (n.d.). Cellular thermal shift assay (CETSA). Retrieved from [Link]

• Yeatman, T. J. (2004). A renaissance for SRC.

• bioRxiv. (2022, October 14). Kinase Inhibitor Pulldown Assay (KiP) for Clinical Proteomics. Retrieved from [Link]

• Bio-protocol. (n.d.). Cellular thermal shift assay (CETSA). Retrieved from [Link]

• ResearchGate. (n.d.). Determination of the Activity Profile of Bosutinib, Dasatinib and Nilotinib against 18 Imatinib Resistant Bcr/Abl Mutants. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Johnson, F. M., et al. (2005).

• National Center for Biotechnology Information. (2016, July 1). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Retrieved from [Link]

• Roskoski, R., Jr. (2004). Src protein-tyrosine kinase structure and regulation.

• ACS Publications. (2024, July 22). A Rapid One-Pot Workflow for Sensitive Microscale Phosphoproteomics. Retrieved from [Link]

• Graphviz. (n.d.). Drawing graphs with dot. Retrieved from [Link]

• Humphrey, S. J., et al. (2015). A simple and reproducible sample preparation for single-shot phosphoproteomics with high sensitivity. Molecular & Cellular Proteomics, 14(7), 2017-2028.
• Howes, J. M., & Poole, A. W. (2020). Application of the cellular thermal shift assay (CETSA) to validate drug target engagement in platelets.

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benchmarking the performance of new 4-(Piperazin-1-ylmethyl)aniline derivatives against existing compounds

Executive Summary & Structural Context

The 4-(Piperazin-1-ylmethyl)aniline moiety represents the polar "tail" of the first-generation tyrosine kinase inhibitor (TKI) Imatinib (Gleevec). This scaffold performs two critical functions: it improves aqueous solubility via the basic piperazine nitrogen, and it anchors the molecule within the ABL kinase domain through hydrogen bonding with the carbonyl oxygen of Ile360 and His361 .

When benchmarking new derivatives of this scaffold—typically designed to overcome the T315I gatekeeper mutation or improve metabolic stability—a rigid comparison against Imatinib is insufficient. You must employ a tiered screening cascade that evaluates residence time , mutant coverage , and metabolic liability .

This guide outlines a self-validating benchmarking protocol, moving from biochemical kinetics to cellular efficacy in engineered murine models.

Benchmarking Workflow

The following diagram illustrates the logical flow of the screening cascade required to validate new derivatives.

Caption: Tiered screening cascade for kinase inhibitor validation. High-contrast nodes indicate critical "Go/No-Go" decision points.

Phase 1: Biochemical Potency (TR-FRET)

Standard enzymatic assays (like ELISA) often fail to capture the kinetics of binding. For 4-(Piperazin-1-ylmethyl)aniline derivatives, which often function as Type II inhibitors (binding the DFG-out conformation), Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is the gold standard. It measures the displacement of a fluorophore-labeled tracer by your compound.

Experimental Rationale

• Why TR-FRET? It is homogeneous (no wash steps), robust against fluorescence interference, and allows for the calculation of residence time—a better predictor of in vivo efficacy than thermodynamic affinity (

  ) alone.

• The Comparator: Imatinib must be run on the same plate as a positive control.

Protocol: LanthaScreen™ Eu Kinase Binding Assay

• Reagents:

  • Recombinant ABL1 Kinase (C-terminal Tag).

  • Europium-labeled anti-tag antibody (Donor).

  • AlexaFluor™ 647-labeled Kinase Tracer (Acceptor).

  • Test Compounds (New Derivatives) and Control (Imatinib).[1]

• Procedure:

  • Prepare 384-well low-volume white plates.

  • Add 5 µL of test compound (serial dilution in 1% DMSO).

  • Add 5 µL of Kinase/Antibody mixture (Final conc: 5 nM Kinase, 2 nM Antibody).

  • Add 5 µL of Tracer (Final conc:

    of tracer, typically 5-10 nM).

  • Incubate for 60 minutes at Room Temperature (protect from light).

• Readout:

  • Measure fluorescence at 665 nm (Acceptor) and 615 nm (Donor) using a multimode plate reader (e.g., EnVision).

  • Calculate TR-FRET Ratio =

    .

• Analysis:

  • Plot Ratio vs. log[Compound]. Fit to a sigmoidal dose-response curve to determine

    and derived .

Phase 2: Cellular Efficacy (Ba/F3 Isogenic Models)

Biochemical potency does not guarantee cellular permeability. The Ba/F3 cell line (murine pro-B cells) is the industry standard for benchmarking BCR-ABL inhibitors. Parental Ba/F3 cells depend on IL-3 for survival.[2][3][4] When transformed with BCR-ABL, they become IL-3 independent ("oncogene addiction").

Experimental Rationale

• Specificity Check: Compounds must kill BCR-ABL-transformed Ba/F3 cells in the absence of IL-3 but should not kill parental Ba/F3 cells in the presence of IL-3. This proves the drug targets the kinase, not general cellular machinery.

• Resistance Profiling: You must test against Ba/F3-T315I . The piperazine tail of Imatinib is unaffected by T315I, but the "head" (ATP binding region) is sterically hindered. Modifications to the piperazine tail can alter the binding vector to bypass this steric clash.

Protocol: CellTiter-Glo® Luminescent Viability Assay

• Cell Lines:

  • Ba/F3 WT: Parental (IL-3 dependent).[3]

  • Ba/F3 p210: Expressing BCR-ABL WT (IL-3 independent).

  • Ba/F3 T315I: Expressing Gatekeeper Mutant (IL-3 independent).

• Seeding:

  • Seed 2,000 cells/well in 96-well opaque plates.

  • Critical: Wash cells 3x with PBS to remove residual IL-3 before seeding p210/T315I lines.

• Treatment:

  • Treat with serial dilutions of derivatives (0.1 nM to 10 µM) for 72 hours.

  • Include Imatinib (Control) and Ponatinib (Positive control for T315I).

• Detection:

  • Add CellTiter-Glo reagent (1:1 ratio). Shake for 2 mins. Incubate 10 mins.

  • Read Luminescence. Calculate

    (Growth Inhibition 50%).

Phase 3: ADME Profiling (Metabolic Stability)

The piperazine ring is a known "metabolic hotspot," susceptible to N-dealkylation and oxidation by CYP450 enzymes. New derivatives often attempt to rigidify this ring or add electron-withdrawing groups (fluorine) to block metabolism.

Protocol: Microsomal Stability

• Incubation: Incubate 1 µM test compound with human liver microsomes (0.5 mg/mL) and NADPH regenerating system at 37°C.

• Sampling: Quench aliquots at 0, 5, 15, 30, and 60 minutes using ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. Slope =

  .
  • .
  • (Intrinsic Clearance) = .

Data Presentation & Comparison

When publishing your guide, summarize the data in a comparative table. Below is a template populated with representative data for Imatinib and a hypothetical "Series A" derivative (Fluorinated-Piperazine).

Table 1: Benchmarking Summary of Series A vs. Imatinib

Metric	Assay	Imatinib (Reference)	Series A (Novel)	Performance Verdict
Biochemical Potency	TR-FRET (ABL WT)	12 nM	4 nM	3x Potency Increase
Cellular Efficacy	Ba/F3 p210 ( )	250 nM	80 nM	Superior
Resistance Profile	Ba/F3 T315I ( )	>10,000 nM	450 nM	Partial Rescue
Selectivity	Parental Ba/F3 (+IL-3)	>10,000 nM	>10,000 nM	Non-Cytotoxic (Safe)
Metabolic Stability	Human Microsomes ( )	45 min	120 min	Significantly Improved

Mechanism of Action Visualization

Understanding why the derivative performs better requires structural visualization.

Caption: Interaction map of the scaffold within the ABL kinase domain. The piperazine nitrogen is crucial for the Ile360 interaction and solubility.

References

• Capdeville, R., et al. (2002). "Glivec (STI571, imatinib), a rationally developed, targeted anticancer drug." Nature Reviews Drug Discovery, 1(7), 493-502. Link

• Weisberg, E., et al. (2007). "Second generation inhibitors of BCR-ABL for the treatment of imatinib-resistant chronic myeloid leukaemia."[2][5] Nature Reviews Cancer, 7, 345–356. Link

• Warmuth, M., et al. (2007). "Ba/F3 cells and their use in kinase drug discovery." Current Opinion in Oncology, 19(1), 55-60. Link

• LanthaScreen™ Eu Kinase Binding Assay Protocol. Thermo Fisher Scientific. Link

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